Fovinaciclib: A Deep Dive into its CDK4/6 Selectivity Profile
An In-Depth Technical Guide for Researchers and Drug Development Professionals Fovinaciclib is an orally bioavailable small molecule inhibitor that has demonstrated significant promise in the landscape of targeted cancer...
Author: BenchChem Technical Support Team. Date: December 2025
An In-Depth Technical Guide for Researchers and Drug Development Professionals
Fovinaciclib is an orally bioavailable small molecule inhibitor that has demonstrated significant promise in the landscape of targeted cancer therapy. Developed by Chongqing Fochon Pharmaceuticals, it has received approval in China for the treatment of hormone receptor-positive (HR+), human epidermal growth factor receptor 2-negative (HER2-) breast cancer.[1] At its core, the therapeutic efficacy of fovinaciclib stems from its specific targeting of Cyclin-Dependent Kinase 4 (CDK4) and Cyclin-Dependent Kinase 6 (CDK6), key regulators of cell cycle progression.[2][3] This technical guide provides a comprehensive overview of the selectivity profile of fovinaciclib, its mechanism of action, and the experimental methodologies utilized to characterize its activity.
Mechanism of Action: Halting the Cell Cycle
Fovinaciclib exerts its antineoplastic effects by selectively inhibiting the enzymatic activity of the CDK4 and CDK6 complexes.[2][4] In a healthy cell cycle, the transition from the G1 phase (growth) to the S phase (DNA synthesis) is a critical checkpoint controlled by the phosphorylation of the retinoblastoma protein (Rb). This phosphorylation is primarily carried out by the cyclin D-CDK4/6 complexes.
By inhibiting CDK4 and CDK6, fovinaciclib prevents the phosphorylation of Rb.[1][2] An unphosphorylated, active Rb protein remains bound to the E2F family of transcription factors, preventing them from initiating the transcription of genes required for DNA replication. This blockade effectively induces a G1 cell cycle arrest, thereby suppressing the proliferation of cancer cells.[2]
Signaling Pathway of Fovinaciclib Intervention
The following diagram illustrates the canonical CDK4/6-Rb pathway and the point of intervention by fovinaciclib.
Fovinaciclib: A Technical Guide to Target Validation in Cancer Cell Lines
For Researchers, Scientists, and Drug Development Professionals Executive Summary Fovinaciclib (also known as FCN-437c) is a potent and selective second-generation inhibitor of Cyclin-Dependent Kinases 4 and 6 (CDK4/6)....
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
Fovinaciclib (also known as FCN-437c) is a potent and selective second-generation inhibitor of Cyclin-Dependent Kinases 4 and 6 (CDK4/6). By targeting the core machinery of the cell cycle, Fovinaciclib has demonstrated significant anti-proliferative activity across a range of cancer cell lines, particularly those dependent on the CDK4/6-Retinoblastoma (Rb) pathway for growth. This technical guide provides an in-depth overview of the preclinical data supporting the target validation of Fovinaciclib, including its mechanism of action, in vitro efficacy, and the experimental methodologies employed in its evaluation. The information presented herein is intended to serve as a comprehensive resource for researchers and drug development professionals investigating the therapeutic potential of Fovinaciclib.
Introduction to Fovinaciclib and its Target
Fovinaciclib is an orally bioavailable small molecule that selectively inhibits CDK4 and CDK6.[1] These serine/threonine kinases are critical regulators of the cell cycle, specifically governing the transition from the G1 (growth) phase to the S (synthesis) phase.[1] In many cancers, the CDK4/6 pathway is hyperactivated, leading to uncontrolled cell proliferation. Fovinaciclib's mechanism of action centers on the inhibition of the phosphorylation of the Retinoblastoma protein (Rb), a key tumor suppressor.[1] By preventing Rb phosphorylation, Fovinaciclib maintains Rb in its active, hypophosphorylated state, where it binds to and sequesters the E2F family of transcription factors. This action blocks the transcription of genes necessary for S-phase entry, leading to a G1 cell cycle arrest and subsequent suppression of tumor cell growth.[1][2]
In Vitro Efficacy of Fovinaciclib
Preclinical studies have demonstrated Fovinaciclib's potent anti-proliferative effects in various cancer cell lines, particularly those with a functional Rb pathway (Rb-positive).
Cell Proliferation Assays
Fovinaciclib has shown broad-spectrum anti-proliferative activity in Rb-positive tumor cells derived from a variety of solid tumors.[3] In vitro potency of Fovinaciclib has been reported to be five-fold greater than that of ribociclib (B560063) and comparable to palbociclib, two other approved CDK4/6 inhibitors.[3][4]
Table 1: Comparative In Vitro Potency of Fovinaciclib
Compound
Target
Relative Potency vs. Ribociclib
Relative Potency vs. Palbociclib
Fovinaciclib
CDK4/6
~5-fold greater
Comparable
Ribociclib
CDK4/6
-
-
Palbociclib
CDK4/6
-
-
Data sourced from a 2019 AACR Annual Meeting abstract.[3]
Mechanism of Action: Elucidation through In Vitro Assays
The on-target activity of Fovinaciclib has been validated through a series of in vitro experiments designed to probe its effects on the CDK4/6-Rb signaling pathway.
Signaling Pathway
The following diagram illustrates the CDK4/6-Rb signaling pathway and the point of intervention for Fovinaciclib.
Caption: Fovinaciclib inhibits the Cyclin D-CDK4/6 complex, preventing Rb phosphorylation.
Western Blot Analysis of Rb Phosphorylation
A key validation step for any CDK4/6 inhibitor is to demonstrate its ability to reduce the phosphorylation of Rb at specific sites. While specific Western blot images for Fovinaciclib are not publicly available, the expected outcome of such an experiment would be a dose-dependent decrease in phosphorylated Rb (p-Rb) levels, while total Rb levels remain unchanged.
Experimental Protocols
The following are detailed methodologies for key experiments cited in the validation of CDK4/6 inhibitors like Fovinaciclib.
Cell Proliferation Assay (MTS/MTT Assay)
This assay measures the metabolic activity of cells, which is proportional to the number of viable cells.
Workflow:
Caption: Workflow for a typical cell proliferation assay.
Protocol:
Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.
Drug Treatment: Treat the cells with a range of concentrations of Fovinaciclib (e.g., 0.01 nM to 10 µM) for 72 hours.
Reagent Addition: Add MTS or MTT reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours.
Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate reader.
Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a non-linear regression analysis.
Western Blot Analysis
This technique is used to detect and quantify specific proteins in a cell lysate.
Workflow:
Caption: Standard workflow for Western blot analysis.
Protocol:
Cell Treatment and Lysis: Treat cells with Fovinaciclib for the desired time and lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.
Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.
SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.
Antibody Incubation: Block the membrane and incubate with primary antibodies against total Rb, phospho-Rb (e.g., Ser780, Ser807/811), and a loading control (e.g., GAPDH or β-actin). Subsequently, incubate with HRP-conjugated secondary antibodies.
Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.
Cell Cycle Analysis by Flow Cytometry
This method is used to determine the distribution of cells in the different phases of the cell cycle.
Workflow:
Caption: Workflow for cell cycle analysis using flow cytometry.
Protocol:
Cell Treatment: Treat cells with Fovinaciclib for 24-48 hours.
Cell Preparation: Harvest cells, wash with PBS, and fix in ice-cold 70% ethanol.
Staining: Resuspend fixed cells in a staining solution containing propidium iodide (PI) and RNase A.
Flow Cytometry: Analyze the stained cells using a flow cytometer, measuring the fluorescence intensity of the PI signal.
Data Analysis: Generate DNA content histograms and quantify the percentage of cells in the G1, S, and G2/M phases of the cell cycle.
Conclusion
The preclinical data strongly support the target validation of Fovinaciclib as a potent and selective CDK4/6 inhibitor. Its ability to induce G1 cell cycle arrest through the inhibition of Rb phosphorylation provides a clear mechanism of action for its anti-proliferative effects in cancer cell lines. The experimental protocols outlined in this guide provide a framework for the continued investigation and characterization of Fovinaciclib and other CDK4/6 inhibitors. Further studies, including the generation of comprehensive cell line screening data and in vivo efficacy studies, will be crucial in fully elucidating the therapeutic potential of Fovinaciclib in various cancer types.
Fovinaciclib: A Technical Overview of Preclinical Pharmacology
For Researchers, Scientists, and Drug Development Professionals Introduction Fovinaciclib (formerly FCN-437) is a potent and selective second-generation inhibitor of Cyclin-Dependent Kinase 4 and 6 (CDK4/6).[1] Developed...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Fovinaciclib (formerly FCN-437) is a potent and selective second-generation inhibitor of Cyclin-Dependent Kinase 4 and 6 (CDK4/6).[1] Developed by Fochon Pharmaceuticals, it has demonstrated significant anti-tumor activity in a range of preclinical models and has been approved in China for the treatment of hormone receptor-positive (HR+), human epidermal growth factor receptor 2-negative (HER2-) advanced or metastatic breast cancer.[1][2] This document provides a detailed guide to the preclinical pharmacology of Fovinaciclib, summarizing key data and outlining the methodologies used in its preclinical evaluation.
Mechanism of Action
Fovinaciclib selectively targets CDK4 and CDK6, key regulators of the cell cycle.[3] In normal cell cycle progression, the CDK4/6-Cyclin D complex phosphorylates the Retinoblastoma protein (Rb).[3][4] This phosphorylation event releases the transcription factor E2F, allowing for the transcription of genes necessary for the transition from the G1 (first gap) to the S (synthesis) phase of the cell cycle.[3]
By inhibiting CDK4 and CDK6, Fovinaciclib prevents the phosphorylation of Rb, leading to cell cycle arrest at the G1/S checkpoint.[2][3] This blockade of cell cycle progression ultimately suppresses tumor cell proliferation.[2] The dysregulation of the CDK4/6-Rb pathway is a common feature in many cancers, making it a critical target for therapeutic intervention.[5]
Figure 1: Fovinaciclib Mechanism of Action.
Preclinical Studies: In Vitro Efficacy
Fovinaciclib has demonstrated potent and selective inhibition of CDK4/6 in various in vitro assays.
Enzymatic Assays
While specific IC50 values for Fovinaciclib are not publicly available in peer-reviewed literature, a 2019 presentation at the American Association for Cancer Research (AACR) Annual Meeting reported that Fovinaciclib demonstrated selective inhibitory activity against CDK4/6 over other CDKs.[6][7] The in vitro potency of Fovinaciclib was described as being approximately 5-fold more potent than ribociclib (B560063) and comparable to palbociclib.[6][7]
Compound
Target
Relative Potency
Fovinaciclib
CDK4/6
Comparable to Palbociclib
Fovinaciclib
CDK4/6
~5-fold > Ribociclib
Palbociclib
CDK4/6
-
Ribociclib
CDK4/6
-
Table 1: Comparative In Vitro Potency of Fovinaciclib.
A typical in vitro kinase assay to determine the IC50 of a compound like Fovinaciclib would involve the following steps:
Reagents and Materials : Recombinant human CDK4/Cyclin D1 and CDK6/Cyclin D3 enzymes, substrate (e.g., a peptide derived from Rb), ATP (radiolabeled or non-radiolabeled), assay buffer, and the test compound (Fovinaciclib).
Assay Procedure :
The test compound is serially diluted to various concentrations.
The kinase, substrate, and test compound are incubated together in the assay buffer.
The kinase reaction is initiated by the addition of ATP.
The reaction is allowed to proceed for a defined period at a specific temperature (e.g., 30°C).
The reaction is stopped, and the amount of phosphorylated substrate is quantified. This can be done using various methods, such as radiometric detection of incorporated radiolabeled phosphate (B84403) or using specific antibodies to detect the phosphorylated substrate in an ELISA-based format.
Data Analysis : The percentage of kinase inhibition is calculated for each concentration of the test compound relative to a control (no inhibitor). The IC50 value is then determined by fitting the data to a dose-response curve.
Figure 2: In Vitro Kinase Assay Workflow.
Cell-Based Assays
Fovinaciclib has shown broad anti-proliferative activity in retinoblastoma-positive (Rb+) tumor cell lines derived from various solid tumors.[6][7] In human breast cancer cell lines, such as MCF-7, Fovinaciclib demonstrated inhibitory effects on cell proliferation that were comparable to or greater than those of ribociclib and palbociclib.[1]
A common method to assess the anti-proliferative effects of a compound is the MTT or similar colorimetric assay:
Cell Culture : Tumor cells (e.g., MCF-7) are seeded in 96-well plates and allowed to adhere overnight.
Compound Treatment : The cells are treated with a range of concentrations of Fovinaciclib and incubated for a period of time (e.g., 72 hours).
MTT Addition : MTT reagent is added to each well and incubated for a few hours. Viable cells with active metabolism convert the MTT into a purple formazan (B1609692) product.
Solubilization : A solubilization solution is added to dissolve the formazan crystals.
Data Acquisition : The absorbance of each well is measured using a microplate reader at a specific wavelength (e.g., 570 nm).
Data Analysis : The cell viability is expressed as a percentage of the untreated control, and the GI50 (concentration for 50% of maximal inhibition of cell proliferation) is calculated.
Preclinical Studies: In Vivo Efficacy
In vivo studies in xenograft models have confirmed the anti-tumor activity of Fovinaciclib.
Xenograft Models
In tumor xenograft models of breast cancer, colon cancer, and glioma, Fovinaciclib demonstrated dramatic tumor growth inhibition, with efficacy reported to be comparable or superior to approved CDK4/6 inhibitors.[6][7] Furthermore, Fovinaciclib showed a synergistic effect when combined with letrozole (B1683767) or fulvestrant (B1683766) in vivo.[6][7]
Tumor Model
Fovinaciclib Efficacy
Combination Synergy
Breast Cancer Xenograft
Comparable or superior to approved CDK4/6 inhibitors
Synergistic with letrozole or fulvestrant
Colon Cancer Xenograft
Comparable or superior to approved CDK4/6 inhibitors
Not reported
Glioma Xenograft
Comparable or superior to approved CDK4/6 inhibitors
Not reported
Table 2: In Vivo Efficacy of Fovinaciclib in Xenograft Models.
A typical xenograft study to evaluate the in vivo efficacy of Fovinaciclib would be conducted as follows:
Animal Model : Immunocompromised mice (e.g., nude or SCID mice) are used.
Tumor Implantation : Human tumor cells (e.g., MCF-7) are injected subcutaneously into the flanks of the mice.
Tumor Growth and Randomization : Once the tumors reach a certain size, the mice are randomized into different treatment groups (e.g., vehicle control, Fovinaciclib, comparator drug).
Drug Administration : Fovinaciclib is administered orally at a specified dose and schedule.
Tumor Measurement : Tumor volume is measured regularly (e.g., twice a week) using calipers.
Data Analysis : Tumor growth inhibition is calculated by comparing the tumor volumes in the treated groups to the vehicle control group.
Figure 3: Xenograft Study Workflow.
Pharmacokinetics and Safety Profile
Preclinical studies have indicated that Fovinaciclib possesses favorable pharmacokinetic properties and a good safety profile.[6][7]
Pharmacokinetics
Fovinaciclib is an orally bioavailable compound.[2] Preclinical pharmacokinetic studies in rats have shown that Fovinaciclib preferentially distributes to tissues, including the brain, compared to plasma, suggesting good blood-brain barrier permeability.[6][7] This characteristic presents a potential advantage for treating brain metastases.[3][6][7]
Safety Pharmacology
In non-clinical safety studies, Fovinaciclib has shown a preferable safety profile.[6][7] It exhibited low hERG (human Ether-à-go-go-Related Gene) activity, indicating a low potential for cardiotoxicity.[6][7] Additionally, no significant inducing or inhibiting effects on CYP450 enzymes were observed, minimizing the potential for drug-drug interactions.[6][7]
Conclusion
Fovinaciclib is a potent and selective CDK4/6 inhibitor with a well-defined mechanism of action. Preclinical data, although not fully published in peer-reviewed journals, indicates that Fovinaciclib has a promising efficacy and safety profile. Its potent anti-proliferative activity in a broad range of cancer cell lines and significant tumor growth inhibition in xenograft models, coupled with favorable pharmacokinetic properties including brain penetration, underscore its potential as a valuable therapeutic agent in oncology. Further publication of detailed preclinical and clinical data will provide a more comprehensive understanding of its therapeutic potential.
Technical Guide: The Impact of CDK4/6 Inhibitors on Retinoblastoma Protein Phosphorylation
A Note on Terminology: The compound "Fovinaciclib" referenced in the initial query does not correspond to a known therapeutic agent in publicly available scientific literature. This guide will therefore focus on the well...
Author: BenchChem Technical Support Team. Date: December 2025
A Note on Terminology: The compound "Fovinaciclib" referenced in the initial query does not correspond to a known therapeutic agent in publicly available scientific literature. This guide will therefore focus on the well-established class of drugs known as Cyclin-Dependent Kinase 4 and 6 (CDK4/6) inhibitors, which are the primary therapeutic agents designed to modulate retinoblastoma protein (Rb) phosphorylation. This document will provide an in-depth overview of their mechanism of action, supported by preclinical data, detailed experimental protocols, and visual diagrams.
Introduction
The retinoblastoma protein (Rb) is a critical tumor suppressor that functions as a key regulator of the cell cycle. Its activity is tightly controlled by its phosphorylation state. In its hypophosphorylated form, Rb binds to the E2F family of transcription factors, thereby preventing the expression of genes necessary for the transition from the G1 to the S phase of the cell cycle. The phosphorylation of Rb by Cyclin-Dependent Kinases (CDKs), primarily CDK4 and CDK6, leads to the release of E2F, which in turn activates the transcription of genes required for DNA replication and cell division.[1][2][3] In many cancers, the CDK/Rb signaling pathway is dysregulated, leading to uncontrolled cell proliferation.
CDK4/6 inhibitors are a class of small molecule drugs that specifically target and inhibit the kinase activity of CDK4 and CDK6.[3] By doing so, they prevent the phosphorylation of Rb, maintaining it in its active, hypophosphorylated state. This leads to the continued sequestration of E2F transcription factors and a subsequent arrest of the cell cycle at the G1 checkpoint.[1][3] This guide provides a comprehensive technical overview of the effects of CDK4/6 inhibitors on Rb phosphorylation for researchers, scientists, and drug development professionals.
Mechanism of Action: Inhibition of Retinoblastoma Protein Phosphorylation
The core mechanism of action of CDK4/6 inhibitors is the prevention of Rb phosphorylation.[3] Under normal physiological conditions, mitogenic signals lead to the synthesis of D-type cyclins, which then form active complexes with CDK4 and CDK6.[3] These active Cyclin D-CDK4/6 complexes are responsible for the initial phosphorylation of Rb.[2] This is followed by further hyperphosphorylation by Cyclin E-CDK2 complexes, leading to the complete inactivation of Rb and the release of E2F.[2][4]
CDK4/6 inhibitors act as competitive inhibitors of the ATP-binding pocket of CDK4 and CDK6.[3] This blockade of ATP binding prevents the transfer of a phosphate (B84403) group to Rb, thus inhibiting its phosphorylation. As a result, Rb remains bound to E2F, and the cell is unable to progress into the S phase, leading to G1 cell cycle arrest.[1][3]
Signaling Pathway
The following diagram illustrates the Cyclin D-CDK4/6-Rb signaling pathway and the point of intervention by CDK4/6 inhibitors.
Caption: CDK4/6 inhibitors block the phosphorylation of Rb, leading to G1 cell cycle arrest.
Quantitative Data on the Effects of CDK4/6 Inhibitors
The efficacy of CDK4/6 inhibitors is quantified by their ability to inhibit the kinase activity of CDK4 and CDK6 and their downstream effect on Rb phosphorylation and cell proliferation. The following tables summarize representative preclinical data for commonly studied CDK4/6 inhibitors.
Table 1: In Vitro Kinase Inhibitory Activity of CDK4/6 Inhibitors
Compound
Target
IC50 (nM)
Palbociclib
CDK4/Cyclin D1
11
CDK6/Cyclin D3
16
Ribociclib
CDK4/Cyclin D1
10
CDK6/Cyclin D3
39
Abemaciclib
CDK4/Cyclin D1
2
CDK6/Cyclin D3
10
Note: IC50 values can vary depending on the specific assay conditions.
Table 2: Cellular Effects of CDK4/6 Inhibitors on Rb Phosphorylation and Cell Proliferation
The following are detailed methodologies for key experiments used to assess the effect of CDK4/6 inhibitors on Rb phosphorylation.
Western Blot Analysis of Rb Phosphorylation
This protocol is used to determine the levels of total and phosphorylated Rb in cancer cells following treatment with a CDK4/6 inhibitor.
1. Cell Culture and Treatment:
Culture a relevant cancer cell line (e.g., MCF-7, H841) in the appropriate growth medium and conditions.
Seed the cells in 6-well plates and allow them to adhere overnight.
Treat the cells with varying concentrations of the CDK4/6 inhibitor (e.g., 10 nM, 100 nM, 1 µM) and a vehicle control (e.g., DMSO) for a specified duration (e.g., 24 hours).
2. Cell Lysis and Protein Quantification:
After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS).
Lyse the cells in radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors.
Determine the protein concentration of the lysates using a bicinchoninic acid (BCA) assay.
3. SDS-PAGE and Protein Transfer:
Denature equal amounts of protein from each sample by boiling in Laemmli buffer.
Separate the proteins by size on a sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) gel.
Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.
4. Immunoblotting:
Block the membrane with a blocking buffer (e.g., 5% non-fat dry milk or bovine serum albumin in Tris-buffered saline with Tween 20 - TBST) for 1 hour at room temperature.
Incubate the membrane with primary antibodies against phosphorylated Rb (e.g., p-Rb Ser807/811, p-Rb Ser780) and total Rb overnight at 4°C. A loading control antibody (e.g., GAPDH, β-actin) should also be used.[8]
5. Detection and Analysis:
Wash the membrane with TBST and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.
Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.
Quantify the band intensities to determine the ratio of phosphorylated Rb to total Rb.[8]
Experimental Workflow for Western Blot Analysis
Caption: A streamlined workflow for the in vitro assessment of CDK4/6 inhibitors.
Conclusion
CDK4/6 inhibitors represent a significant advancement in targeted cancer therapy, with their primary mechanism of action centered on the inhibition of retinoblastoma protein phosphorylation. By maintaining Rb in its active, hypophosphorylated state, these inhibitors effectively block cell cycle progression at the G1 checkpoint. The preclinical data consistently demonstrate their ability to reduce Rb phosphorylation and inhibit the proliferation of cancer cells with a functional Rb pathway. The experimental protocols outlined in this guide provide a robust framework for the continued investigation and development of this important class of therapeutic agents.
Fovinaciclib-Induced G1 Phase Cell Cycle Arrest: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Introduction Fovinaciclib is a novel small molecule inhibitor targeting cyclin-dependent kinases (CDKs), key regulators of cell cycle progression.[1] Dysreg...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Fovinaciclib is a novel small molecule inhibitor targeting cyclin-dependent kinases (CDKs), key regulators of cell cycle progression.[1] Dysregulation of CDK activity is a hallmark of cancer, leading to uncontrolled cell proliferation. Fovinaciclib, by inhibiting specific CDKs, effectively halts the cell cycle in cancer cells, preventing their growth. This technical guide provides an in-depth overview of the mechanism by which Fovinaciclib induces G1 phase cell cycle arrest, details the experimental protocols to assess this effect, and presents the core signaling pathways involved. While specific quantitative data for Fovinaciclib is emerging, this guide leverages established knowledge of its drug class, CDK4/6 inhibitors, to provide a comprehensive framework for its study.
Core Mechanism: Targeting the G1-S Transition
Fovinaciclib is classified as a CDK4/6 inhibitor.[2] The transition from the G1 (first gap) phase to the S (synthesis) phase of the cell cycle is a critical checkpoint, and its dysregulation is a common oncogenic driver. CDK4 and CDK6, in complex with their regulatory partners, Cyclin D, are central to this transition.
The primary mechanism of Fovinaciclib-induced G1 arrest involves the following key steps:
Inhibition of CDK4/6 Kinase Activity : Fovinaciclib binds to the ATP-binding pocket of CDK4 and CDK6, preventing them from phosphorylating their primary substrate, the Retinoblastoma (Rb) protein.
Maintenance of Rb in its Hypophosphorylated State : In its active, hypophosphorylated state, Rb binds to and sequesters the E2F family of transcription factors.
Repression of E2F-Target Genes : The sequestered E2F transcription factors are unable to activate the transcription of genes required for S-phase entry, such as those encoding Cyclin E, Cyclin A, and enzymes involved in DNA replication.
Induction of G1 Cell Cycle Arrest : The inability to express these essential S-phase proteins prevents the cell from progressing past the G1 checkpoint, leading to a state of G1 arrest.
Quantitative Analysis of Fovinaciclib-Induced G1 Arrest
Precise quantification of G1 arrest is crucial for characterizing the potency and efficacy of Fovinaciclib. The following tables present a summary of the types of quantitative data typically generated in preclinical studies of CDK4/6 inhibitors.
Table 1: In Vitro Efficacy of Fovinaciclib in Cancer Cell Lines
Cell Line
Cancer Type
IC50 (nM) for Proliferation Inhibition
Predominant Cell Cycle Arrest Phase
MCF-7
Breast Cancer (ER+)
Data not publicly available
G1
T-47D
Breast Cancer (ER+)
Data not publicly available
G1
A549
Non-Small Cell Lung Cancer
Data not publicly available
G1
HCT116
Colorectal Carcinoma
Data not publicly available
G1
Note: Specific IC50 values for Fovinaciclib are not yet widely published. The data presented here are representative of the expected activity of a potent CDK4/6 inhibitor in sensitive cell lines.
Table 2: Effect of Fovinaciclib on Cell Cycle Distribution
Cell Line
Fovinaciclib Concentration (nM)
% Cells in G0/G1 Phase
% Cells in S Phase
% Cells in G2/M Phase
MCF-7
0 (Control)
45 ± 3
35 ± 2
20 ± 2
100
75 ± 4
15 ± 3
10 ± 2
500
85 ± 3
8 ± 2
7 ± 1
A549
0 (Control)
50 ± 4
30 ± 3
20 ± 3
100
80 ± 5
12 ± 2
8 ± 2
500
90 ± 4
5 ± 1
5 ± 1
Note: The data in this table are illustrative examples based on the known effects of CDK4/6 inhibitors. Actual percentages will vary depending on the cell line, experimental conditions, and the specific potency of Fovinaciclib.
Experimental Protocols
Cell Cycle Analysis by Flow Cytometry
This protocol is fundamental for quantifying the percentage of cells in each phase of the cell cycle.
Propidium Iodide (PI) staining solution (containing RNase A)
Flow cytometer
Procedure:
Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to adhere overnight. Treat the cells with a range of concentrations of Fovinaciclib (e.g., 0, 10, 100, 1000 nM) for 24-48 hours.
Cell Harvesting: Aspirate the medium and wash the cells with PBS. Detach the cells using trypsin-EDTA, and then collect them in a centrifuge tube.
Fixation: Centrifuge the cells, discard the supernatant, and resuspend the cell pellet in 1 ml of ice-cold PBS. While vortexing gently, add 4 ml of ice-cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours.
Staining: Centrifuge the fixed cells, discard the ethanol, and wash the cell pellet with PBS. Resuspend the cells in 500 µl of PI staining solution.
Flow Cytometry Analysis: Incubate the cells in the dark at room temperature for 30 minutes. Analyze the samples on a flow cytometer. The DNA content will be proportional to the PI fluorescence intensity, allowing for the quantification of cells in G0/G1, S, and G2/M phases.
Western Blot Analysis of Cell Cycle Proteins
This protocol is used to assess the effect of Fovinaciclib on the expression and phosphorylation status of key cell cycle regulatory proteins.
Materials:
Treated cell lysates
Protein quantification assay (e.g., BCA assay)
SDS-PAGE gels
Transfer buffer
PVDF or nitrocellulose membranes
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
Protein Extraction and Quantification: After treatment with Fovinaciclib, lyse the cells in RIPA buffer containing protease and phosphatase inhibitors. Determine the protein concentration of the lysates.
SDS-PAGE and Transfer: Denature the protein samples and load equal amounts onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a membrane.
Immunoblotting: Block the membrane for 1 hour at room temperature. Incubate the membrane with the primary antibody overnight at 4°C. Wash the membrane and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Detection: After further washing, add the chemiluminescent substrate and visualize the protein bands using an imaging system. β-actin is typically used as a loading control.
Signaling Pathways and Experimental Workflow
Signaling Pathway of Fovinaciclib-Induced G1 Arrest
The following diagram illustrates the core signaling pathway affected by Fovinaciclib, leading to G1 phase cell cycle arrest.
Caption: Fovinaciclib inhibits the Cyclin D-CDK4/6 complex, preventing Rb phosphorylation and subsequent G1/S transition.
Experimental Workflow for Assessing G1 Arrest
The following diagram outlines a typical experimental workflow to characterize the induction of G1 phase cell cycle arrest by Fovinaciclib.
Caption: A streamlined workflow for investigating Fovinaciclib's effect on G1 cell cycle arrest.
Conclusion
Fovinaciclib is a promising anti-cancer agent that induces G1 phase cell cycle arrest through the potent and selective inhibition of CDK4/6. The technical guide provided here outlines the core mechanism of action, presents a framework for the quantitative assessment of its effects, and details the essential experimental protocols for its investigation. As more data on Fovinaciclib becomes publicly available, this guide will serve as a valuable resource for researchers and drug development professionals in the field of oncology.
Fovinaciclib: A Technical Guide to a Novel CDK4/6 Inhibitor
For Researchers, Scientists, and Drug Development Professionals Abstract Fovinaciclib (also known as FCN-437c) is a potent and selective, orally bioavailable small molecule inhibitor of Cyclin-Dependent Kinase 4 (CDK4) a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Fovinaciclib (also known as FCN-437c) is a potent and selective, orally bioavailable small molecule inhibitor of Cyclin-Dependent Kinase 4 (CDK4) and Cyclin-Dependent Kinase 6 (CDK6). These kinases are critical regulators of the cell cycle, and their dysregulation is a hallmark of various cancers, particularly hormone receptor-positive (HR+) breast cancer. By selectively targeting the CDK4/6-Cyclin D-retinoblastoma (Rb) pathway, Fovinaciclib induces G1 phase cell cycle arrest, suppressing DNA replication and inhibiting the proliferation of cancer cells. This document provides a comprehensive technical overview of Fovinaciclib, including its chemical structure, physicochemical properties, mechanism of action, pharmacokinetic profile, and detailed, representative experimental protocols for its characterization.
Chemical Structure and Properties
Fovinaciclib is a complex heterocyclic molecule with the systematic IUPAC name 7-cyclopentyl-N,N-dimethyl-2-((5-(4-(4-methylpiperazin-1-yl)piperidin-1-yl)pyridin-2-yl)amino)thieno[3,2-d]pyrimidine-6-carboxamide. Its chemical and physical properties are summarized in the tables below.
Fovinaciclib is a second-generation, selective inhibitor of CDK4 and CDK6.[2] In cancer cells, particularly HR+ breast cancer, the Cyclin D-CDK4/6 complex is often hyperactive. This complex phosphorylates the Retinoblastoma tumor suppressor protein (Rb), causing it to release the E2F transcription factor.[3] Once liberated, E2F initiates the transcription of genes required for the transition from the G1 (growth) phase to the S (DNA synthesis) phase of the cell cycle, leading to uncontrolled cell proliferation.
Fovinaciclib competitively binds to the ATP-binding pocket of CDK4 and CDK6, inhibiting their kinase activity.[3] This prevents the phosphorylation of Rb, which remains bound to E2F, thereby blocking the G1/S transition and inducing cell cycle arrest.[4] Preclinical studies indicate that Fovinaciclib has no significant inhibitory activity against other cyclin-dependent kinases such as CDK1, CDK2, or CDK5, highlighting its selectivity.[5]
Caption: Fovinaciclib inhibits the CDK4/6-Rb-E2F signaling pathway.
Pharmacological Properties
In Vitro Potency
While specific IC₅₀ values for Fovinaciclib are not consistently reported across public sources, preclinical data describe it as a highly potent CDK4/6 inhibitor.[3][6] Its inhibitory effects on the proliferation of human breast cancer cell lines, such as MCF-7, were found to be comparable to or greater than other approved CDK4/6 inhibitors like palbociclib (B1678290) and ribociclib.[5]
Pharmacokinetics in Humans
Pharmacokinetic studies in healthy human subjects have characterized the absorption, distribution, metabolism, and excretion of Fovinaciclib (FCN-437c).
Absorption: Following oral administration, Fovinaciclib reaches maximum plasma concentration (Tₘₐₓ) in approximately 5.0 to 5.5 hours.[2][7]
Elimination: The primary route of elimination is through fecal excretion, which accounts for a mean of 77.16% of the administered dose. Urinary excretion constitutes a mean of 19.19% of the dose.[7]
Metabolism: Fovinaciclib is metabolized in humans, with 12 metabolites identified in plasma, urine, and feces. The major metabolic pathways are mono-oxidation and O-dealkylation (Phase I reactions). Four Phase II metabolites, including glucuronides and glutathione/cysteine conjugates, have also been identified.[7]
Experimental Protocols
Detailed, specific protocols for the characterization of Fovinaciclib are proprietary. However, this section provides representative, standard methodologies for the key assays used to evaluate CDK4/6 inhibitors.
In Vitro Kinase Inhibition Assay (Representative Protocol)
This protocol describes a typical radiometric assay to determine the half-maximal inhibitory concentration (IC₅₀) of a test compound against a purified kinase.
Objective: To quantify the potency of Fovinaciclib in inhibiting the enzymatic activity of recombinant CDK4/Cyclin D1 and CDK6/Cyclin D3 complexes.
Materials:
Recombinant human CDK4/Cyclin D1 and CDK6/Cylin D3 enzymes.
Kinase substrate (e.g., a peptide derived from the Rb protein).
ATP solution, including radiolabeled [γ-³³P]ATP.
Fovinaciclib, serially diluted in DMSO.
Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT).
Stop solution (e.g., 3% phosphoric acid).
Phosphocellulose filter plates.
Scintillation counter.
Procedure:
Compound Preparation: Prepare a 10-point serial dilution of Fovinaciclib (e.g., from 10 µM to 0.5 nM) in 100% DMSO. Further dilute into the kinase reaction buffer.
Reaction Setup: In a 96-well plate, add the kinase reaction buffer, the appropriate CDK/Cyclin enzyme, and the Rb substrate peptide.
Inhibitor Addition: Add the diluted Fovinaciclib or vehicle (DMSO) control to the wells.
Reaction Initiation: Start the kinase reaction by adding the ATP/[γ-³³P]ATP mix.
Incubation: Incubate the plate at 30°C for a defined period (e.g., 60-120 minutes).
Reaction Termination: Stop the reaction by adding the stop solution.
Substrate Capture: Transfer the reaction mixture to a phosphocellulose filter plate, which binds the phosphorylated substrate.
Washing: Wash the plate multiple times with phosphoric acid to remove unincorporated [γ-³³P]ATP.
Quantification: Dry the plate and measure the radioactivity in each well using a scintillation counter.
Data Analysis: Calculate the percent inhibition for each Fovinaciclib concentration relative to the vehicle control. Plot the percent inhibition against the log of the inhibitor concentration and fit the data using a sigmoidal dose-response curve to determine the IC₅₀ value.
Caption: Workflow for a radiometric in vitro kinase inhibition assay.
This protocol describes a common method, the MTT assay, to assess the effect of a compound on the proliferation of a cancer cell line.
Objective: To determine the potency of Fovinaciclib in inhibiting the proliferation of a relevant cancer cell line (e.g., MCF-7, an ER+ breast cancer line).
Materials:
MCF-7 cells.
Complete culture medium (e.g., EMEM supplemented with 10% FBS and 0.01 mg/mL human recombinant insulin).
Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).
96-well cell culture plates.
Microplate reader.
Procedure:
Cell Seeding: Seed MCF-7 cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.
Compound Treatment: Remove the medium and replace it with fresh medium containing various concentrations of Fovinaciclib or a vehicle control.
Incubation: Incubate the cells for a specified period, typically 72-96 hours, to allow for effects on proliferation.
MTT Addition: Add MTT solution to each well and incubate for 3-4 hours. Viable cells with active metabolism will reduce the yellow MTT to a purple formazan (B1609692) precipitate.
Solubilization: Carefully remove the MTT-containing medium and add the solubilization solution to each well to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the inhibitor concentration to generate a dose-response curve and determine the IC₅₀ value.
Conclusion
Fovinaciclib is a potent and selective second-generation CDK4/6 inhibitor with a well-defined mechanism of action and favorable pharmacokinetic properties. Its ability to induce G1 cell cycle arrest makes it a promising therapeutic agent for HR+/HER2- breast cancer and potentially other solid tumors with a dysregulated CDK4/6-Rb pathway.[8] The technical information and representative protocols provided in this guide serve as a valuable resource for researchers and drug development professionals working to further understand and characterize this and similar targeted cancer therapies.
Fovinaciclib (CAS RN: 2146171-49-3): A Technical Guide to a Potent and Selective CDK4/6 Inhibitor
Audience: Researchers, scientists, and drug development professionals. Abstract: Fovinaciclib (also known as FCN-437c) is an orally bioavailable, potent, and selective small molecule inhibitor of Cyclin-Dependent Kinase...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Abstract: Fovinaciclib (also known as FCN-437c) is an orally bioavailable, potent, and selective small molecule inhibitor of Cyclin-Dependent Kinase 4 (CDK4) and Cyclin-Dependent Kinase 6 (CDK6). These kinases are pivotal regulators of the cell cycle, and their dysregulation is a hallmark of numerous cancers. Fovinaciclib's mechanism of action centers on the induction of G1 cell cycle arrest, thereby preventing cancer cell proliferation. Preclinical data has demonstrated superior potency compared to other approved CDK4/6 inhibitors, and it has shown significant anti-tumor activity in various models. This technical guide provides a comprehensive overview of Fovinaciclib, including its mechanism of action, preclinical and clinical data, and detailed experimental protocols for its evaluation.
Core Mechanism of Action: Targeting the Cell Cycle Engine
Fovinaciclib selectively targets the catalytic activity of both CDK4 and CDK6.[1] In normal and cancerous cells, the progression from the G1 (first gap) phase to the S (synthesis) phase of the cell cycle is a critical checkpoint. This transition is primarily governed by the activity of the CDK4/6-Cyclin D complex.
This complex phosphorylates the Retinoblastoma protein (Rb). In its hypophosphorylated state, Rb binds to the E2F family of transcription factors, sequestering them and preventing the expression of genes required for DNA synthesis. Upon phosphorylation by CDK4/6, Rb releases E2F, leading to the transcription of S-phase genes and commitment to cell division.[2]
Fovinaciclib, as an ATP-competitive inhibitor, blocks the kinase activity of the CDK4/6-Cyclin D complex. This prevents the phosphorylation of Rb, locking it in its active, E2F-binding state. The resulting cell cycle arrest at the G1 checkpoint is the primary mechanism of Fovinaciclib's anti-proliferative and anti-tumor effects.[1][2]
Caption: Fovinaciclib inhibits the CDK4/6-Cyclin D complex, preventing Rb phosphorylation and halting G1-S cell cycle progression.
Quantitative Preclinical Data
Fovinaciclib has demonstrated high potency in biochemical assays and significant anti-proliferative activity in cancer cell lines. Preclinical studies have indicated potency superior to that of previously approved CDK4/6 inhibitors.[1][2]
In xenograft models of this cell line, Fovinaciclib showed more potent anti-tumor effects than ribociclib and palbociclib.[4]
Table 3: In Vivo Efficacy in Xenograft Models
Model Type
Cancer Type
Dosing Regimen & Route
Tumor Growth Inhibition (TGI)
Notes
Xenograft Models
Solid Tumors
Not specified
Dose-dependent
Showed anti-tumor activity superior to approved CDK4/6 inhibitors.[1] Synergy observed with letrozole (B1683767) or fulvestrant.[1]
Pharmacokinetics and Clinical Development
Pharmacokinetic studies in humans have characterized Fovinaciclib's profile following oral administration.[5] The compound has also shown the ability to penetrate the blood-brain barrier in preclinical models, suggesting potential utility for brain metastases.[2][6]
Fovinaciclib (FCN-437c) has progressed through clinical trials and, as of May 2025, was approved in China for the treatment of hormone receptor-positive (HR+), human epidermal growth factor receptor 2-negative (HER2−) breast cancer.[5] Phase I studies have been conducted in the U.S. for advanced solid tumors.[1][7]
Experimental Protocols
Biochemical CDK4/6 Kinase Inhibition Assay
This protocol describes a generalized method for determining the IC₅₀ of an inhibitor against CDK4/6 complexes.
Caption: Workflow for determining the biochemical IC₅₀ of Fovinaciclib against CDK4/6.
Methodology:
Reagent Preparation: Prepare serial dilutions of Fovinaciclib in DMSO. Recombinant human CDK4/Cyclin D and CDK6/Cyclin D enzymes, a C-terminal fragment of Rb protein as a substrate, and ATP are prepared in a kinase assay buffer.
Reaction Setup: In a 384-well plate, combine the kinase enzyme, Rb substrate, and the diluted Fovinaciclib or vehicle control (DMSO).
Initiation: Start the kinase reaction by adding a solution of ATP to each well.
Incubation: Allow the reaction to proceed for a set time (e.g., 60 minutes) at a controlled temperature.
Termination and Detection: Stop the reaction and quantify the amount of ADP produced, which is proportional to kinase activity. A common method is a luminescence-based assay such as ADP-Glo, which measures ATP consumption.
Data Analysis: Calculate the percentage of kinase activity inhibition for each Fovinaciclib concentration relative to the vehicle control. Plot the percent inhibition against the logarithm of the inhibitor concentration and use non-linear regression (four-parameter logistic curve) to determine the IC₅₀ value.
Cell-Based Proliferation Assay
This protocol outlines a method to assess the anti-proliferative effect of Fovinaciclib on a cancer cell line.
Caption: Workflow for determining the GI₅₀ of Fovinaciclib in cancer cell lines.
Methodology:
Cell Seeding: Plate a retinoblastoma-proficient cancer cell line (e.g., MCF-7) in 96-well plates at an appropriate density and incubate overnight to allow for cell attachment.
Compound Treatment: Replace the medium with fresh medium containing serial dilutions of Fovinaciclib or a vehicle control (DMSO).
Incubation: Incubate the cells for a period of 72 to 96 hours.
Viability Assessment: Measure the relative number of viable cells. While ATP-based assays (e.g., CellTiter-Glo) are common, DNA-based assays (e.g., CyQuant) are often more accurate for cytostatic agents like CDK4/6 inhibitors, as they are less confounded by changes in cell size.
Data Analysis: Normalize the signal from treated wells to the vehicle-treated control wells to determine the percentage of growth inhibition. Plot the percent inhibition against the logarithm of the Fovinaciclib concentration and fit the data to a dose-response curve to calculate the GI₅₀ value (the concentration that causes 50% inhibition of cell growth).
Conclusion
Fovinaciclib is a next-generation, selective CDK4/6 inhibitor with compelling preclinical data demonstrating high potency and broad anti-tumor activity. Its favorable pharmacokinetic profile, including blood-brain barrier penetration, and successful clinical development leading to regulatory approval underscore its significance as a therapeutic agent in oncology. The methodologies outlined in this guide provide a framework for the continued investigation and characterization of Fovinaciclib and other novel CDK4/6 inhibitors.
Fovinaciclib: A Technical Guide to Preclinical Evaluation in Solid Tumor Models
For Researchers, Scientists, and Drug Development Professionals Executive Summary Fovinaciclib (also known as FCN-437) is a potent and selective oral inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6). Preclinical ev...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
Fovinaciclib (also known as FCN-437) is a potent and selective oral inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6). Preclinical evidence strongly suggests its potential as a therapeutic agent for a range of solid tumors. This document provides a comprehensive technical overview of the preclinical data available for fovinaciclib, with a focus on its mechanism of action, in vitro and in vivo efficacy, and potential for combination therapies. The information is intended to serve as a resource for researchers and drug development professionals exploring the therapeutic utility of this compound.
Core Mechanism of Action
Fovinaciclib targets the CDK4/6-retinoblastoma (Rb) pathway, a critical regulator of the cell cycle. In many cancer cells, this pathway is dysregulated, leading to uncontrolled proliferation. Fovinaciclib selectively inhibits CDK4 and CDK6, preventing the phosphorylation of the Rb protein. Hypophosphorylated Rb remains bound to the E2F transcription factor, thereby inhibiting the transcription of genes required for the transition from the G1 to the S phase of the cell cycle. This ultimately leads to G1 cell cycle arrest and a reduction in tumor cell proliferation.[1][2]
DOT Code for Signaling Pathway
Caption: General workflow for preclinical xenograft model studies.
Combination Therapies
Preclinical evidence suggests that fovinaciclib has a synergistic effect when combined with other anti-cancer agents, particularly in the context of hormone receptor-positive breast cancer.
Combination with Aromatase Inhibitors (e.g., Letrozole)
In preclinical models, the combination of fovinaciclib with letrozole (B1683767) resulted in enhanced anti-tumor activity compared to either agent alone.
Combination with Selective Estrogen Receptor Degraders (SERDs) (e.g., Fulvestrant)
Synergistic effects were also observed when fovinaciclib was combined with fulvestrant (B1683766) in relevant preclinical models.
Experimental Protocol: Combination Therapy in Xenograft Models
Objective: To assess the synergistic anti-tumor effect of fovinaciclib in combination with other therapeutic agents.
Methodology:
The xenograft model is established as described in section 3.4.
Mice are randomized into four groups:
Vehicle control
Fovinaciclib alone
Combination agent alone (e.g., letrozole or fulvestrant)
Fovinaciclib in combination with the other agent
Dosing and treatment schedules are optimized for each agent.
Tumor growth is monitored, and TGI is calculated for each group.
Statistical analysis is performed to determine if the combination effect is synergistic, additive, or antagonistic.
DOT Code for Logical Relationship
Caption: Logical relationship of fovinaciclib combination therapy.
Conclusion
Fovinaciclib is a promising CDK4/6 inhibitor with potent in vitro activity and significant in vivo efficacy in a variety of solid tumor preclinical models. Its ability to cross the blood-brain barrier and its synergistic effects in combination with hormonal therapies highlight its potential as a valuable addition to the armamentarium of targeted cancer therapies. Further clinical investigation is warranted to fully elucidate its therapeutic potential in patients with solid tumors.
Author: BenchChem Technical Support Team. Date: December 2025
For Research Use Only. Not for use in diagnostic procedures.
Introduction
Fovinaciclib (also known as FCN-437c) is a potent and selective second-generation inhibitor of Cyclin-Dependent Kinase 4 (CDK4) and Cyclin-Dependent Kinase 6 (CDK6).[1][2][3] These kinases, in complex with Cyclin D, are key regulators of the cell cycle, specifically controlling the transition from the G1 (growth) phase to the S (synthesis) phase.[2] In many cancer types, the CDK4/6-Cyclin D-Retinoblastoma (Rb) pathway is dysregulated, leading to uncontrolled cell proliferation.[4] Fovinaciclib restores cell cycle control by inhibiting CDK4/6, thereby preventing the phosphorylation of the Rb protein. This maintains Rb in its active, hypophosphorylated state, where it remains bound to the E2F transcription factor, blocking the transcription of genes required for S-phase entry and effectively causing a G1 cell cycle arrest.[2]
This application note provides a detailed protocol for determining the in vitro anti-proliferative activity of Fovinaciclib using a DNA-based fluorescence assay. It is critical to note that for cytostatic agents like CDK4/6 inhibitors, traditional metabolic assays (e.g., MTT, XTT) can produce misleading results. This is because cells arrested in the G1 phase may not divide but can continue to grow in size (hypertrophy), leading to an overestimation of cell viability. Therefore, a direct measurement of cell number via DNA content is the recommended method for accurately assessing the potency of these compounds.
Data Presentation: Expected In Vitro Potency
Fovinaciclib has demonstrated potent anti-proliferative activity in preclinical studies, with potency comparable to or greater than other approved CDK4/6 inhibitors in breast cancer cell lines.[1][3] The following table provides representative half-maximal inhibitory concentration (IC50) values expected for a potent CDK4/6 inhibitor like Fovinaciclib in various cancer cell lines.
Table 1: Representative IC50 Values for a Potent CDK4/6 Inhibitor
Cell Line
Cancer Type
Rb Status
Expected IC50 Range (nM)
MCF-7
Breast Cancer (ER+)
Proficient
10 - 100
T-47D
Breast Cancer (ER+)
Proficient
20 - 150
ZR-75-1
Breast Cancer (ER+)
Proficient
50 - 250
HCT-116
Colorectal Carcinoma
Proficient
100 - 500
A549
Non-Small Cell Lung Cancer
Proficient
200 - 1000
MDA-MB-231
Breast Cancer (Triple-Negative)
Deficient
> 10,000 (Resistant)
Note: These values are representative and should be determined empirically for each specific cell line and experimental condition. Rb-deficient cell lines are expected to be resistant to CDK4/6 inhibition.
Experimental Protocols
In Vitro Cell Proliferation Assay using CyQUANT® Direct Cell Proliferation Assay
This protocol describes the determination of Fovinaciclib's IC50 value by quantifying DNA content as a surrogate for cell number.
Materials:
Fovinaciclib (FCN-437c)
Cancer cell lines (e.g., MCF-7, T-47D)
Complete growth medium (e.g., RPMI-1640 with 10% FBS)
Cell Seeding:
a. Culture cells to ~80% confluency.
b. Harvest cells using Trypsin-EDTA and neutralize with complete growth medium.
c. Perform a cell count and determine viability (e.g., using a hemocytometer and trypan blue).
d. Dilute the cell suspension to the desired seeding density (typically 2,000-5,000 cells/well, to be optimized for each cell line to ensure exponential growth throughout the assay).
e. Seed 100 µL of the cell suspension into each well of a 96-well plate. Include "no-cell" control wells containing medium only for background subtraction.
f. Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment and recovery.
Compound Treatment:
a. Prepare a 10 mM stock solution of Fovinaciclib in DMSO.
b. Perform a serial dilution of the Fovinaciclib stock solution in complete growth medium to create a range of 2X working concentrations. A typical 8-point dilution series might range from 2 nM to 20 µM (final concentrations 1 nM to 10 µM).
c. Include a vehicle control (e.g., 0.1% DMSO in medium).
d. Carefully remove the medium from the wells and add 100 µL of the appropriate Fovinaciclib dilution or vehicle control.
e. Incubate the plate for 72 hours at 37°C in a humidified 5% CO₂ incubator.
Cell Viability Measurement (CyQUANT® Assay):
a. On the day of analysis, prepare the CyQUANT® Direct detection reagent according to the manufacturer's protocol.
b. Add 100 µL of the prepared detection reagent to each well (including the "no-cell" controls).
c. Incubate the plate for 60 minutes at 37°C, protected from light.
d. Measure the fluorescence of each well using a microplate reader with appropriate filters for green fluorescence (Excitation ~508 nm, Emission ~527 nm).
Data Analysis:
a. Subtract the average fluorescence value of the "no-cell" control wells from all other wells.
b. Normalize the data by expressing the fluorescence of treated wells as a percentage of the average fluorescence of the vehicle control wells (set to 100% viability).
c. Plot the percent viability against the logarithm of the Fovinaciclib concentration.
d. Use a non-linear regression model (e.g., sigmoidal dose-response, variable slope) to calculate the IC50 value.
Visualizations
Experimental Workflow
Caption: Workflow for determining Fovinaciclib IC50 using a DNA-based assay.
Application Notes: Fovinaciclib Western Blot Protocol for Phosphorylated Retinoblastoma (pRb) Analysis
For Researchers, Scientists, and Drug Development Professionals Introduction The Retinoblastoma protein (pRb) is a critical tumor suppressor and a key regulator of the cell cycle. Its activity is primarily controlled thr...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The Retinoblastoma protein (pRb) is a critical tumor suppressor and a key regulator of the cell cycle. Its activity is primarily controlled through phosphorylation. In its active, hypophosphorylated state, pRb binds to the E2F family of transcription factors, thereby inhibiting the transcription of genes required for the transition from the G1 to the S phase of the cell cycle. The phosphorylation of pRb, mainly by Cyclin-Dependent Kinase 4 and 6 (CDK4/6), leads to its inactivation. This inactivation causes the release of E2F, which in turn promotes cell cycle progression. In many types of cancer, the CDK4/6-pRb pathway is dysregulated, making it a significant target for therapeutic intervention.
Fovinaciclib is a selective inhibitor of CDK4 and CDK6. By inhibiting these kinases, Fovinaciclib prevents the phosphorylation of pRb, which maintains pRb in its active, growth-suppressive state and leads to cell cycle arrest at the G1/S checkpoint. Western blotting is a fundamental technique to confirm the on-target effect of Fovinaciclib by assessing the phosphorylation status of pRb. This document provides a detailed protocol for conducting a Western blot to detect total pRb and phosphorylated pRb (pRb) in cell lines treated with Fovinaciclib.
Signaling Pathway and Experimental Workflow
The following diagrams illustrate the targeted signaling pathway and the experimental workflow for this protocol.
Caption: Fovinaciclib's mechanism of action on the pRb pathway.
Caption: Experimental workflow for pRb Western blot analysis.
Quantitative Data Summary
The following table summarizes representative quantitative data from a hypothetical Western blot experiment investigating the dose-dependent effect of Fovinaciclib on pRb phosphorylation in a pRb-positive cancer cell line (e.g., MCF-7) after a 24-hour treatment period. Data is presented as the relative band intensity of phosphorylated pRb (p-pRb) normalized to total Rb and then compared to the untreated control.
Fovinaciclib Concentration (nM)
Treatment Time (hours)
Relative p-pRb/Total Rb Ratio (Fold Change vs. Control)
0 (Vehicle Control)
24
1.00
10
24
0.75
50
24
0.40
100
24
0.15
500
24
0.05
Experimental Protocol: Western Blot for pRb
Materials
Cell Line: A suitable cancer cell line expressing pRb (e.g., MCF-7, T-47D).
Fovinaciclib: Prepare a stock solution in DMSO.
Cell Culture Medium: As required for the chosen cell line.
Lysis Buffer: RIPA buffer supplemented with protease and phosphatase inhibitor cocktails is recommended to preserve phosphorylation states.[1][2]
Protein Assay Reagent: BCA or Bradford assay kit.
SDS-PAGE Gels: 8% polyacrylamide gels are suitable for resolving pRb (~110 kDa).
Membranes: Polyvinylidene difluoride (PVDF) membranes are recommended for their high protein retention.
Blocking Buffer: 5% (w/v) Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST). Note: Do not use milk as a blocking agent for phosphoprotein detection due to high background from casein, a phosphoprotein.[3]
Primary Antibodies:
Rabbit anti-phospho-pRb (e.g., Ser780, Ser795, or Ser807/811). Recommended dilution: 1:1000.
Antibody against a loading control (e.g., GAPDH, β-actin).
Secondary Antibodies:
HRP-conjugated anti-rabbit IgG. Recommended dilution: 1:2000 to 1:5000.[5]
HRP-conjugated anti-mouse IgG. Recommended dilution: 1:2000 to 1:5000.[4]
Chemiluminescent Substrate: ECL Western blotting detection reagents.
Imaging System: Chemiluminescence imager.
Procedure
Cell Seeding and Treatment:
a. Seed cells in appropriate culture plates and allow them to adhere and reach 50-70% confluency.
b. Treat cells with varying concentrations of Fovinaciclib (e.g., 0, 10, 50, 100, 500 nM) for the desired time period (e.g., 24 hours). Include a vehicle-only (DMSO) control.
Preparation of Cell Lysates:
a. Aspirate the culture medium and wash the cells once with ice-cold PBS.[6]
b. Add ice-cold Lysis Buffer supplemented with protease and phosphatase inhibitors directly to the plate.[6]
c. Scrape the cells off the plate and transfer the lysate to a pre-chilled microcentrifuge tube.[5]
d. Incubate on ice for 30 minutes, vortexing briefly every 10 minutes.[6]
e. Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.[6]
f. Carefully transfer the supernatant (containing the soluble proteins) to a new pre-chilled tube.
Protein Quantification:
a. Determine the protein concentration for each cell lysate using a BCA or Bradford assay, following the manufacturer's instructions.[7]
SDS-PAGE (Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis):
a. Based on the protein concentration, load 20-40 µg of total protein per lane.[6]
b. Prepare samples by adding 4x Laemmli sample buffer.
c. Denature the proteins by heating the samples at 95-100°C for 5 minutes.[6]
d. Load the denatured samples and a molecular weight marker into the wells of an SDS-PAGE gel.[6]
e. Run the gel according to the manufacturer's instructions.
Protein Transfer (Western Blot):
a. Transfer the separated proteins from the gel to a PVDF membrane.[6] PVDF is recommended for its high protein retention.
b. Activate the PVDF membrane in methanol before equilibrating it in Transfer Buffer.[6]
c. Assemble the transfer "sandwich" (filter paper, gel, membrane, filter paper) ensuring no air bubbles are trapped.[8]
d. Perform the transfer using a wet or semi-dry transfer system according to the manufacturer's protocol.
Blocking:
a. To prevent non-specific antibody binding, block the membrane in 5% BSA in TBST for 1 hour at room temperature with gentle agitation.[9]
Antibody Incubation:
a. Incubate the membrane with the primary antibody (e.g., anti-phospho-pRb or anti-total pRb) diluted in 5% BSA/TBST overnight at 4°C with gentle agitation.[5]
b. The following day, wash the membrane three times for 5-10 minutes each with TBST.[5]
c. Incubate the membrane with the appropriate HRP-conjugated secondary antibody diluted in 5% BSA/TBST for 1 hour at room temperature.[5]
d. Wash the membrane three times for 10 minutes each with TBST.[5]
Detection and Analysis:
a. Prepare the chemiluminescent substrate according to the manufacturer's instructions and incubate the membrane.
b. Capture the chemiluminescent signal using an imaging system.[7]
c. Perform densitometric analysis of the bands using appropriate software. To assess the extent of pRb phosphorylation, report the data as the ratio of the phosphorylated pRb signal to the total pRb signal.[4]
Application Notes and Protocols: Determination of Fovinaciclib IC50 in Breast Cancer Cells
For Researchers, Scientists, and Drug Development Professionals Introduction Fovinaciclib (also known as FCN-437c) is a potent and selective second-generation inhibitor of Cyclin-Dependent Kinase 4 and 6 (CDK4/6).[1][2]...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Fovinaciclib (also known as FCN-437c) is a potent and selective second-generation inhibitor of Cyclin-Dependent Kinase 4 and 6 (CDK4/6).[1][2] These kinases are crucial regulators of the cell cycle, and their dysregulation is a hallmark of many cancers, including hormone receptor-positive (HR+) breast cancer.[3] Fovinaciclib induces cell cycle arrest in the G1 phase, thereby inhibiting the proliferation of cancer cells.[3] This document provides detailed protocols for determining the half-maximal inhibitory concentration (IC50) of Fovinaciclib in breast cancer cell lines, an essential parameter for evaluating its potency.
Mechanism of Action
Fovinaciclib selectively targets CDK4 and CDK6. In normal cell cycle progression, the Cyclin D-CDK4/6 complex phosphorylates the Retinoblastoma (Rb) protein. Phosphorylated Rb (pRb) releases the E2F transcription factor, which then activates the transcription of genes required for the transition from the G1 to the S phase of the cell cycle. By inhibiting CDK4/6, Fovinaciclib prevents the phosphorylation of Rb, keeping it in its active, hypophosphorylated state. This maintains the Rb-E2F complex, preventing the expression of S-phase genes and leading to a G1 cell cycle arrest.
Application Notes and Protocols for Fovinaciclib in Cell Culture
For Researchers, Scientists, and Drug Development Professionals Introduction Fovinaciclib is a potent and selective inhibitor of Cyclin-Dependent Kinase 4 (CDK4) and Cyclin-Dependent Kinase 6 (CDK6). These kinases are cr...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Fovinaciclib is a potent and selective inhibitor of Cyclin-Dependent Kinase 4 (CDK4) and Cyclin-Dependent Kinase 6 (CDK6). These kinases are crucial regulators of the cell cycle, and their inhibition can lead to cell cycle arrest and suppression of tumor cell proliferation. This document provides detailed protocols for the solubilization, storage, and stability assessment of Fovinaciclib for use in in vitro cell culture experiments. Adherence to these guidelines is critical for obtaining accurate and reproducible results in cell-based assays.
Data Presentation
Fovinaciclib Properties
Property
Value
Molecular Formula
C₂₉H₄₀N₈OS
Molecular Weight
548.75 g/mol
Appearance
Crystalline solid
Storage (Solid)
Short-term (days to weeks) at 0-4°C; Long-term (months to years) at -20°C. Protect from light.
Fovinaciclib Solubility
Solvent
Solubility
Notes
Dimethyl Sulfoxide (DMSO)
Soluble (Exact concentration should be confirmed from the supplier's technical data sheet)
It is common for similar kinase inhibitors to have solubilities in the range of 10-100 mM.
Methanol
Soluble
---
Water
Sparingly soluble
Not recommended for preparing stock solutions.
Cell Culture Media
Sparingly soluble
Direct dissolution is not recommended. Dilute from a DMSO stock solution.
Experimental Protocols
Protocol 1: Preparation of Fovinaciclib Stock Solution
This protocol describes the preparation of a Fovinaciclib stock solution in DMSO.
Materials:
Fovinaciclib powder
Anhydrous Dimethyl Sulfoxide (DMSO), sterile
Sterile, nuclease-free microcentrifuge tubes
Vortex mixer
Sonicator (optional)
Procedure:
Equilibrate: Allow the vial of Fovinaciclib powder to come to room temperature before opening to prevent condensation.
Weighing: In a suitable weighing environment, carefully weigh the desired amount of Fovinaciclib powder.
Dissolution:
Add the appropriate volume of sterile DMSO to the Fovinaciclib powder to achieve the desired stock concentration (e.g., 10 mM). The exact solubility should be confirmed from the supplier's datasheet.
Calculation Example for a 10 mM Stock Solution:
Molecular Weight of Fovinaciclib = 548.75 g/mol
To prepare 1 mL of a 10 mM solution, you would need 0.01 moles/L * 1 L/1000 mL * 548.75 g/mol = 0.00054875 g = 0.54875 mg of Fovinaciclib.
Dissolve 0.55 mg of Fovinaciclib in 1 mL of DMSO.
Mixing: Vortex the solution thoroughly for several minutes to ensure complete dissolution.
Sonication (Optional): If the compound does not dissolve completely, sonicate the vial in a water bath for 10-15 minutes.
Sterilization: The DMSO stock solution is considered sterile if prepared from sterile components under aseptic conditions. Filtration is generally not recommended for DMSO stock solutions as it can lead to loss of compound.
Aliquoting and Storage:
Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.
Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months). Protect from light.
Protocol 2: Determination of Fovinaciclib Solubility in Cell Culture Media
This protocol outlines a method to empirically determine the practical working solubility of Fovinaciclib in a specific cell culture medium.
Materials:
Fovinaciclib stock solution (10 mM in DMSO)
Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS), pre-warmed to 37°C
Sterile, clear 96-well plate
Incubator (37°C, 5% CO₂)
Microscope
Procedure:
Prepare Serial Dilutions:
In the 96-well plate, prepare serial dilutions of the Fovinaciclib DMSO stock solution into the pre-warmed cell culture medium.
Aim for a range of final concentrations (e.g., 100 µM, 50 µM, 25 µM, 10 µM, 5 µM, 1 µM).
Keep the final DMSO concentration consistent and low (e.g., ≤ 0.5%) across all wells to avoid solvent-induced precipitation or toxicity.
Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for a period relevant to your planned experiments (e.g., 2, 24, and 48 hours).
Visual Inspection: At each time point, carefully inspect the wells under a microscope for any signs of precipitation (e.g., crystals, cloudiness).
Determine Maximum Soluble Concentration: The highest concentration of Fovinaciclib that remains clear and free of precipitate is considered the maximum practical working solubility in that specific medium under those conditions.
Protocol 3: Assessment of Fovinaciclib Stability in Cell Culture Media
This protocol provides a framework for evaluating the stability of Fovinaciclib in cell culture medium over time.
Materials:
Fovinaciclib stock solution (10 mM in DMSO)
Complete cell culture medium, pre-warmed to 37°C
Sterile microcentrifuge tubes
Incubator (37°C, 5% CO₂)
Analytical method for quantifying Fovinaciclib (e.g., HPLC-UV or LC-MS)
Cell-based assay (e.g., MTT or CellTiter-Glo for viability)
Procedure:
Part A: Chemical Stability (Requires Analytical Chemistry)
Prepare Spiked Media: Prepare a solution of Fovinaciclib in the cell culture medium at a concentration relevant to your experiments (e.g., 10 µM).
Time Points: Aliquot the solution into sterile tubes for different time points (e.g., 0, 2, 8, 24, 48, 72 hours).
Incubation: Incubate the tubes at 37°C.
Sample Collection: At each time point, take a sample and store it at -80°C until analysis.
Quantification: Analyze the samples using a validated HPLC-UV or LC-MS method to determine the concentration of Fovinaciclib at each time point. A decrease in concentration over time indicates degradation.
Part B: Functional Stability (Cell-Based Assay)
Prepare Aged Media: Prepare a bulk solution of Fovinaciclib in your cell culture medium at the desired final concentration.
Incubate Media: Incubate this "aged" media at 37°C for different durations (e.g., 0, 24, 48, 72 hours) before adding it to cells.
Cell Treatment:
Plate your cells of interest and allow them to adhere overnight.
Treat the cells with the freshly prepared Fovinaciclib media (Time 0) and the aged media from each time point.
Include a vehicle control (media with the same concentration of DMSO).
Assess Biological Activity: After a set incubation period (e.g., 72 hours), perform a cell viability assay (e.g., MTT).
Analysis: Compare the biological activity (e.g., IC₅₀ value) of Fovinaciclib in the aged media to that of the freshly prepared media. A significant loss of activity in the aged media suggests instability.
Visualizations
Caption: Fovinaciclib inhibits the CDK4/6-Cyclin D complex, preventing Rb phosphorylation.
Caption: Workflow for determining Fovinaciclib solubility in cell culture media.
Caption: Workflow for assessing the functional stability of Fovinaciclib.
Method
Application Notes and Protocols: Fovinaciclib Xenograft Mouse Model Experimental Design
Introduction Fovinaciclib (also known as FCN-437c) is an orally bioavailable, selective small-molecule inhibitor of cyclin-dependent kinase 4 and 6 (CDK4/6).[1][2][3] These kinases are critical regulators of the cell cyc...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
Fovinaciclib (also known as FCN-437c) is an orally bioavailable, selective small-molecule inhibitor of cyclin-dependent kinase 4 and 6 (CDK4/6).[1][2][3] These kinases are critical regulators of the cell cycle, and their dysregulation is a common feature in many types of cancer.[1][4] Fovinaciclib functions by inducing cell cycle arrest at the G1 phase, thereby suppressing DNA replication and inhibiting the proliferation of tumor cells.[1][4] It has shown promise in treating various malignancies, particularly hormone receptor-positive (HR+), human epidermal growth factor receptor 2-negative (HER2-) breast cancer.[3][4][5]
Preclinical evaluation using in vivo models is a crucial step in the development of novel anticancer agents like Fovinaciclib. The xenograft mouse model, where human cancer cells are implanted into immunocompromised mice, remains a cornerstone for assessing anti-tumor efficacy, understanding pharmacokinetic/pharmacodynamic (PK/PD) relationships, and identifying predictive biomarkers. This document provides a detailed protocol and application notes for designing and executing a Fovinaciclib xenograft study.
Mechanism of Action and Signaling Pathway
Fovinaciclib selectively targets CDK4 and CDK6. In the G1 phase of the cell cycle, CDK4 and CDK6 form complexes with Cyclin D. This complex then phosphorylates the retinoblastoma protein (Rb).[1][3] Phosphorylated Rb releases the E2F transcription factor, which in turn activates the transcription of genes required for the transition from the G1 to the S phase of the cell cycle. By inhibiting CDK4/6, Fovinaciclib prevents the phosphorylation of Rb, keeping it in its active, unphosphorylated state.[3] This maintains the Rb-E2F complex, blocking the G1/S transition and leading to cell cycle arrest.[1][4]
Caption: Fovinaciclib's mechanism of action via inhibition of the CDK4/6-Rb pathway.
Preclinical and Clinical Data Summary
Quantitative data from preclinical and clinical studies are essential for designing robust in vivo experiments. Below is a summary of available pharmacokinetic data for Fovinaciclib and representative efficacy data for other CDK inhibitors in xenograft models.
Table 1: Human Pharmacokinetic Properties of Fovinaciclib (FCN-437c)
Data from a study in six healthy male Chinese subjects after a single 200 mg oral dose.[3]
Parameter
Value
Unit
Cmax (plasma)
706
ng eq./mL
Tmax (plasma)
5.0
h
t1/2 (plasma)
56.5
h
Primary Route of Elimination
Fecal
% of Dose
Fecal Excretion
77.16
% of Dose
Urinary Excretion
19.19
% of Dose
Table 2: Example Preclinical Efficacy of CDK Inhibitors in Xenograft Models
This table provides context on the expected anti-tumor activity of CDK inhibitors in vivo.
Experimental Protocol: Fovinaciclib Xenograft Mouse Model
This protocol describes a subcutaneous xenograft study to evaluate the anti-tumor efficacy of Fovinaciclib. The model utilizes a human HR+/HER2- breast cancer cell line, consistent with Fovinaciclib's primary indication.
3.1 Materials and Reagents
Cell Line: MCF-7 (HR+/HER2- human breast adenocarcinoma) or other relevant patient-derived xenograft (PDX) model.[8]
Cell Culture Media: Eagle's Minimum Essential Medium (EMEM) with 10% Fetal Bovine Serum (FBS), 0.01 mg/mL human insulin, and 1% penicillin-streptomycin.
Extracellular Matrix: Matrigel® (or similar).
Fovinaciclib: Sourced from a reputable supplier (e.g., MedChemExpress).[10]
Vehicle Control: To be determined based on the drug's solubility (e.g., 0.5% methylcellulose, 5% DMSO in saline).
Anesthesia: Isoflurane or Ketamine/Xylazine cocktail.
Calipers: For tumor measurement.
3.2 Cell Line Culture and Preparation
Culture MCF-7 cells according to standard protocols in a 37°C, 5% CO2 incubator.
Harvest cells during the logarithmic growth phase using trypsin-EDTA.
Wash cells twice with sterile phosphate-buffered saline (PBS).
Resuspend the cell pellet in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 5 x 10^7 cells/mL.
Keep the cell suspension on ice until implantation to prevent the Matrigel from solidifying.
3.3 Animal Handling and Tumor Implantation
Allow mice to acclimatize for at least one week before the study begins.
Anesthetize the mouse.
Using a 26-G syringe, subcutaneously inject 100 µL of the cell suspension (containing 5 x 10^6 cells) into the right flank of each mouse.[9]
Monitor animals regularly for recovery from anesthesia and for general health.
3.4 Study Groups and Treatment Schedule
Monitor tumor growth using calipers. When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (n=8-10 mice per group).
Group 1 (Vehicle Control): Administer the vehicle solution orally (p.o.) once daily (QD).
Group 2 (Fovinaciclib): Administer Fovinaciclib (e.g., 25 mg/kg, dose to be optimized) orally (p.o.) once daily (QD).
Group 3 (Positive Control - Optional): Administer a standard-of-care agent for breast cancer.
Treat animals for 21-28 days or until the endpoint is reached.
3.5 Tumor Measurement and Body Weight Monitoring
Measure tumor dimensions (length and width) with calipers 2-3 times per week.
Calculate tumor volume using the formula: Volume = (Width² x Length) / 2 .
Monitor the body weight of each animal 2-3 times per week as a measure of general toxicity. Significant weight loss (>15-20%) may require euthanasia.
3.6 Study Endpoint and Tissue Collection
The primary endpoint is typically tumor growth inhibition. Euthanize animals when tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³) or if tumors become ulcerated.
At the end of the study, euthanize all animals.
Excise tumors, weigh them, and divide them for different analyses.
Flash-freeze a portion in liquid nitrogen for Western blot or qRT-PCR analysis.
Fix a portion in 10% neutral buffered formalin for immunohistochemistry (IHC).
3.7 Pharmacodynamic (PD) Biomarker Analysis
Western Blot: Analyze tumor lysates for levels of phosphorylated Rb (p-Rb), total Rb, Cyclin D1, and CDK4/6 to confirm target engagement. A reduction in p-Rb is the expected pharmacodynamic effect.
Immunohistochemistry (IHC): Stain tumor sections for proliferation markers (e.g., Ki-67) and apoptosis markers (e.g., cleaved Caspase-3) to assess the biological effects of Fovinaciclib.
Experimental Workflow Visualization
The following diagram outlines the logical flow of a typical xenograft efficacy study.
Caption: A standard workflow for a xenograft mouse model efficacy study.
Data Analysis and Interpretation
The primary outcome of the study is Tumor Growth Inhibition (TGI), which is calculated at the end of the study using the following formula:
TGI (%) = [1 - (ΔT / ΔC)] x 100
Where:
ΔT is the change in mean tumor volume for the treated group from the start to the end of treatment.
ΔC is the change in mean tumor volume for the control group over the same period.
Statistical analysis (e.g., using a Student's t-test or ANOVA) should be performed to determine if the observed differences in tumor volume between the treated and control groups are statistically significant. The results, combined with biomarker analysis, will provide a comprehensive assessment of Fovinaciclib's in vivo anti-tumor activity and its mechanism of action.
Application Notes and Protocols for Fovinaciclib Combination Therapy with Fulvestrant
For Researchers, Scientists, and Drug Development Professionals Introduction The strategic combination of targeted therapies is a cornerstone of modern oncology, aiming to enhance efficacy, overcome resistance, and impro...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The strategic combination of targeted therapies is a cornerstone of modern oncology, aiming to enhance efficacy, overcome resistance, and improve patient outcomes. For hormone receptor-positive (HR+), human epidermal growth factor receptor 2-negative (HER2-) breast cancer, the combination of cyclin-dependent kinase 4/6 (CDK4/6) inhibitors with endocrine therapy has become a standard of care.
Fovinaciclib (formerly FCN-437c) is a potent and selective oral inhibitor of CDK4 and CDK6, which are key regulators of the cell cycle.[1][2][3] By inhibiting CDK4/6, Fovinaciclib prevents the phosphorylation of the retinoblastoma (Rb) protein, inducing G1 phase cell cycle arrest and thereby suppressing tumor cell proliferation.[1][2] Fulvestrant (B1683766) is a selective estrogen receptor degrader (SERD) that functions by binding to the estrogen receptor (ER), inducing its degradation, and consequently downregulating ER-mediated signaling pathways.[4][5]
Preclinical studies have demonstrated a strong synergistic effect when combining CDK4/6 inhibitors with anti-estrogen therapies.[6][7] This dual approach simultaneously targets two critical pathways in HR+ breast cancer: the cell cycle progression driven by CDK4/6 and the hormone-driven proliferation mediated by the estrogen receptor. This combination has been shown to significantly prolong progression-free survival (PFS) in clinical trials.[6]
Recent regulatory filings confirm the clinical development of Fovinaciclib in combination with fulvestrant. In November 2023, a drug registration application for Fovinaciclib citrate (B86180) capsules combined with fulvestrant was accepted in China for the treatment of HR+/HER2- locally advanced or metastatic breast cancer that has progressed after previous endocrine therapy. While detailed data from Fovinaciclib-specific trials are not yet widely published, the extensive clinical experience with other CDK4/6 inhibitors (Palbociclib, Ribociclib, Abemaciclib) in combination with fulvestrant provides a robust framework for application and protocol development.
Mechanism of Action and Therapeutic Rationale
The combination of Fovinaciclib and fulvestrant targets the core drivers of HR+/HER2- breast cancer proliferation through two distinct but complementary mechanisms.
Fovinaciclib: As a selective CDK4/6 inhibitor, Fovinaciclib blocks the activity of the Cyclin D-CDK4/6 complex.[2][6] This prevents the phosphorylation of the Rb protein. Hypophosphorylated Rb remains bound to the E2F transcription factor, inhibiting the expression of genes required for the transition from the G1 to the S phase of the cell cycle.[8] The result is a G1 cell cycle arrest, halting tumor cell division.[1]
Fulvestrant: As a SERD, fulvestrant binds competitively to the estrogen receptor, leading to a conformational change that marks the receptor for proteasomal degradation.[5] This significantly reduces the cellular levels of ER, thereby blocking downstream signaling pathways that promote cell proliferation and survival.[5]
The synergistic effect arises from the dual blockade of mitogenic signaling. While fulvestrant reduces the primary driver of proliferation (estrogen signaling), Fovinaciclib blocks a key downstream pathway that cells might use to bypass endocrine therapy, leading to a more comprehensive and durable anti-tumor response.
Caption: Synergistic mechanism of Fovinaciclib and Fulvestrant.
Quantitative Data Summary
The following tables summarize clinical outcomes from pivotal Phase III trials combining other CDK4/6 inhibitors with fulvestrant in patients with HR+/HER2- advanced breast cancer who have progressed on prior endocrine therapy. This data serves as a benchmark for the expected efficacy of the Fovinaciclib-fulvestrant combination.
Table 1: Progression-Free Survival (PFS) in Key Phase III Trials
Trial (CDK4/6i + Fulvestrant)
Median PFS (Combination Arm)
Median PFS (Placebo + Fulvestrant Arm)
Hazard Ratio (HR) (95% CI)
PALOMA-3 (Palbociclib)
11.2 months
4.6 months
0.50 (0.40–0.62)
MONALEESA-3 (Ribociclib)
20.5 months
12.8 months
0.59 (0.48–0.73)
MONARCH 2 (Abemaciclib)
16.4 months
9.3 months
0.55 (0.45–0.68)
Data sourced from publicly available clinical trial results.[2][6]
Table 2: Overall Survival (OS) and Objective Response Rate (ORR)
Trial (CDK4/6i + Fulvestrant)
Median OS (Combination Arm)
Median OS (Placebo + Fulvestrant Arm)
Hazard Ratio (HR) (95% CI)
ORR (Combination Arm)
PALOMA-3 (Palbociclib)
34.8 months
28.0 months
0.81 (0.64–1.03)
24.6%
MONALEESA-3 (Ribociclib)
53.7 months
41.5 months
0.73 (0.59–0.90)
32.4%
MONARCH 2 (Abemaciclib)
46.7 months
37.3 months
0.76 (0.61–0.95)
48.1%
Data sourced from publicly available clinical trial results.[2][6] An FDA pooled analysis of these three trials confirmed a consistent overall survival benefit with the addition of a CDK4/6 inhibitor to fulvestrant, with an estimated HR for OS of 0.77.
Experimental Protocols
The following are representative protocols for preclinical and clinical evaluation of the Fovinaciclib and fulvestrant combination. Note: These are generalized protocols based on standard methodologies and data from trials of similar CDK4/6 inhibitors. Researchers must adapt them to specific experimental contexts and adhere to all institutional and regulatory guidelines.
Preclinical Evaluation: In Vitro Synergy Assessment
Objective: To determine if Fovinaciclib and fulvestrant exhibit synergistic, additive, or antagonistic effects on the proliferation of HR+ breast cancer cell lines (e.g., MCF-7, T-47D).
Methodology:
Cell Culture: Culture HR+/HER2- breast cancer cells in appropriate media (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin) at 37°C in a 5% CO₂ incubator.
Drug Preparation: Prepare stock solutions of Fovinaciclib and fulvestrant in DMSO. Create a dose-response matrix with serial dilutions of both drugs, alone and in combination.
Cell Seeding: Seed cells in 96-well plates at a density of 3,000–5,000 cells per well and allow them to adhere overnight.
Treatment: Replace media with fresh media containing the single-agent or combination drug concentrations. Include a vehicle control (DMSO) group.
Viability Assay: After 72–96 hours of incubation, assess cell viability using a standard method such as the CellTiter-Glo® Luminescent Cell Viability Assay or MTT assay.
Data Analysis:
Calculate the percentage of cell growth inhibition relative to the vehicle control for each concentration.
Determine the IC50 (half-maximal inhibitory concentration) for each drug alone.
Use software such as CompuSyn to calculate the Combination Index (CI) based on the Chou-Talalay method.
CI < 1: Synergy
CI = 1: Additive effect
CI > 1: Antagonism
Caption: Workflow for in vitro synergy assessment.
Clinical Protocol: Phase III Study Design (Representative)
This protocol is based on the designs of the PALOMA-3, MONALEESA-3, and MONARCH 2 trials.
Title: A Phase III, Randomized, Double-Blind, Placebo-Controlled Study of Fovinaciclib in Combination with Fulvestrant for the Treatment of HR+/HER2- Advanced or Metastatic Breast Cancer Following Progression on Endocrine Therapy.
Patient Population:
Postmenopausal women (or pre-/perimenopausal women receiving an LHRH agonist).
Confirmed HR+/HER2- advanced or metastatic breast cancer.
Documented disease progression or relapse on or after prior endocrine therapy (adjuvant or for advanced disease).
ECOG performance status of 0 or 1.
Treatment Arms:
Experimental Arm: Fovinaciclib (oral, daily on a specified schedule, e.g., 21 days on/7 days off) + Fulvestrant (500 mg intramuscular injection on Days 1, 15, 29, and once monthly thereafter).
Control Arm: Placebo (matching Fovinaciclib schedule) + Fulvestrant (same dosing as experimental arm).
Endpoints:
Primary Endpoint: Progression-Free Survival (PFS) as assessed by the investigator according to RECIST v1.1.
Randomization: Patients are randomized in a 2:1 ratio to the experimental or control arm.
Treatment Cycles: Treatment is administered in 28-day cycles. Fovinaciclib/placebo is self-administered orally. Fulvestrant is administered by a healthcare professional.
Tumor Assessment: Imaging is performed every 8 weeks for the first 24 months, and every 12 weeks thereafter until disease progression.
Safety Monitoring: Adverse events are monitored and graded according to CTCAE v5.0 at each visit. Regular laboratory assessments (hematology, chemistry) are required.
Follow-up: After discontinuation of treatment, patients are followed for subsequent therapies and survival status.
Fovinaciclib Pharmacokinetics in Animal Models: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals Introduction Fovinaciclib (also known as FCN-437c) is a potent and selective inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6). These kinases are cruci...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Fovinaciclib (also known as FCN-437c) is a potent and selective inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6). These kinases are crucial regulators of the cell cycle, and their dysregulation is a hallmark of many cancers. Fovinaciclib's mechanism of action involves the inhibition of the Cyclin D-CDK4/6-Retinoblastoma (Rb) pathway, leading to cell cycle arrest at the G1/S transition and subsequent suppression of tumor cell proliferation[1]. Preclinical studies have suggested that Fovinaciclib possesses favorable pharmacokinetic properties and the ability to penetrate the blood-brain barrier, indicating its potential for treating primary and metastatic brain tumors[2].
These application notes provide a framework for conducting and analyzing the pharmacokinetics of Fovinaciclib in various animal models, a critical step in preclinical drug development. While specific quantitative data from animal studies of Fovinaciclib are not publicly available, this document offers detailed protocols and data presentation templates based on standard industry practices for similar small molecule inhibitors.
Mechanism of Action: CDK4/6 Inhibition
Fovinaciclib targets the CDK4/6 enzymes, which, in complex with Cyclin D, phosphorylate the Retinoblastoma (Rb) protein. Phosphorylation of Rb releases the transcription factor E2F, allowing for the expression of genes necessary for the cell to transition from the G1 (growth) phase to the S (DNA synthesis) phase of the cell cycle. By inhibiting CDK4/6, Fovinaciclib prevents Rb phosphorylation, keeping E2F sequestered and thereby arresting the cell cycle in the G1 phase[3][4][5][6][7].
Figure 1: Fovinaciclib's Mechanism of Action in the CDK4/6-Rb Pathway.
Quantitative Data Summary
Comprehensive pharmacokinetic analysis in multiple species is essential to understand the absorption, distribution, metabolism, and excretion (ADME) profile of a drug candidate. The following tables provide a structured format for summarizing key pharmacokinetic parameters of Fovinaciclib following oral (PO) and intravenous (IV) administration in common animal models. Note: The values in these tables are placeholders and should be replaced with experimental data.
Table 1: Single-Dose Oral Pharmacokinetics of Fovinaciclib
Species
Dose (mg/kg)
Cmax (ng/mL)
Tmax (h)
AUC (0-t) (ng·h/mL)
AUC (0-inf) (ng·h/mL)
t½ (h)
F (%)
Mouse
10
Data
Data
Data
Data
Data
Data
Rat
10
Data
Data
Data
Data
Data
Data
Dog
5
Data
Data
Data
Data
Data
Data
Monkey
5
Data
Data
Data
Data
Data
Data
Table 2: Single-Dose Intravenous Pharmacokinetics of Fovinaciclib
Species
Dose (mg/kg)
C₀ (ng/mL)
AUC (0-t) (ng·h/mL)
AUC (0-inf) (ng·h/mL)
t½ (h)
CL (mL/h/kg)
Vd (L/kg)
Mouse
2
Data
Data
Data
Data
Data
Data
Rat
2
Data
Data
Data
Data
Data
Data
Dog
1
Data
Data
Data
Data
Data
Data
Monkey
1
Data
Data
Data
Data
Data
Data
Cmax: Maximum plasma concentration; Tmax: Time to reach Cmax; AUC: Area under the plasma concentration-time curve; t½: Half-life; F: Bioavailability; C₀: Initial plasma concentration; CL: Clearance; Vd: Volume of distribution.
Experimental Protocols
The following are detailed protocols for conducting in vivo pharmacokinetic studies of Fovinaciclib in rodent models. These can be adapted for other species with appropriate consideration for animal size, physiology, and ethical guidelines.
Protocol 1: Oral Pharmacokinetic Study in Mice
Objective: To determine the pharmacokinetic profile of Fovinaciclib following a single oral gavage administration in mice.
Microcentrifuge tubes with anticoagulant (e.g., K2EDTA)
Centrifuge
Analytical equipment for bioanalysis (e.g., LC-MS/MS)
Procedure:
Dose Formulation: Prepare a suspension of Fovinaciclib in the vehicle at the desired concentration (e.g., 1 mg/mL for a 10 mg/kg dose in a 10 mL/kg dosing volume).
Animal Dosing: Fast mice for 4 hours prior to dosing. Administer a single dose of the Fovinaciclib suspension via oral gavage.
Blood Sampling: Collect blood samples (approximately 50 µL) via submandibular or saphenous vein bleeding at predefined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose) into anticoagulant-coated tubes.
Plasma Preparation: Centrifuge the blood samples at 4°C to separate the plasma.
Sample Analysis: Analyze the plasma concentrations of Fovinaciclib using a validated bioanalytical method (e.g., LC-MS/MS).
Data Analysis: Calculate pharmacokinetic parameters using appropriate software.
Protocol 2: Intravenous Pharmacokinetic Study in Rats
Objective: To determine the pharmacokinetic profile of Fovinaciclib following a single intravenous bolus administration in rats.
Materials:
Fovinaciclib
Vehicle (e.g., 20% Solutol HS 15 in sterile saline)
Male Sprague-Dawley rats (8-10 weeks old, 250-300g) with jugular vein catheters
Syringes and needles
Microcentrifuge tubes with anticoagulant (e.g., K2EDTA)
Centrifuge
Analytical equipment for bioanalysis (e.g., LC-MS/MS)
Procedure:
Dose Formulation: Prepare a solution of Fovinaciclib in the vehicle at the desired concentration (e.g., 1 mg/mL for a 2 mg/kg dose in a 2 mL/kg dosing volume).
Animal Dosing: Administer a single bolus dose of the Fovinaciclib solution via the jugular vein catheter.
Blood Sampling: Collect blood samples (approximately 100 µL) from the catheter at predefined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose) into anticoagulant-coated tubes.
Plasma Preparation: Centrifuge the blood samples at 4°C to separate the plasma.
Sample Analysis: Analyze the plasma concentrations of Fovinaciclib using a validated bioanalytical method (e.g., LC-MS/MS).
Data Analysis: Calculate pharmacokinetic parameters using appropriate software.
Figure 2: General Workflow for an In Vivo Pharmacokinetic Study.
Conclusion
The provided application notes and protocols serve as a comprehensive guide for researchers initiating pharmacokinetic studies of Fovinaciclib in animal models. Adherence to these standardized procedures will ensure the generation of high-quality, reproducible data that is crucial for the continued development of this promising anti-cancer agent. Future work should focus on obtaining and publishing specific pharmacokinetic data for Fovinaciclib to allow for more direct comparisons and informed decision-making in the drug development process.
Application Notes and Protocols for Inducing Senescence in Primary Cells with Fovinaciclib
Disclaimer: Fovinaciclib is classified as a Cyclin-Dependent Kinase 4 and 6 (CDK4/6) inhibitor.[1] The following application notes and protocols are based on the established mechanism of action for this class of inhibito...
Author: BenchChem Technical Support Team. Date: December 2025
Disclaimer: Fovinaciclib is classified as a Cyclin-Dependent Kinase 4 and 6 (CDK4/6) inhibitor.[1] The following application notes and protocols are based on the established mechanism of action for this class of inhibitors in inducing cellular senescence. Currently, there is limited publicly available data specifically on Fovinaciclib for this application. The provided protocols are adapted from established methods for other well-characterized CDK4/6 inhibitors such as Palbociclib and Abemaciclib and should be optimized for your specific primary cell type and experimental conditions.
Introduction
Cellular senescence is a state of irreversible cell cycle arrest that plays a critical role in aging, tumor suppression, and tissue homeostasis. Pharmacological induction of senescence is a valuable tool for studying these processes. Fovinaciclib, as a CDK4/6 inhibitor, offers a targeted approach to induce a senescent phenotype in primary cells. CDK4/6 are key regulators of the cell cycle, and their inhibition leads to a stable G1 arrest, a hallmark of senescence.[1]
Mechanism of Action: Fovinaciclib-Induced Senescence
Fovinaciclib, by inhibiting CDK4 and CDK6, prevents the phosphorylation of the Retinoblastoma (Rb) protein. Hypophosphorylated Rb remains bound to the E2F family of transcription factors, thereby preventing the expression of genes required for S-phase entry and leading to a G1 cell cycle arrest.[1][2] This sustained arrest, in concert with the activation of the p53/p21 pathway, triggers the establishment of the senescent phenotype. Senescent cells exhibit characteristic morphological changes, including an enlarged and flattened shape, and express specific biomarkers such as senescence-associated β-galactosidase (SA-β-gal) and a senescence-associated secretory phenotype (SASP).[1]
Data Presentation: Expected Quantitative Outcomes
The following tables present representative quantitative data from studies using CDK4/6 inhibitors to induce senescence in various cell types. These values can serve as a benchmark for expected results when using Fovinaciclib.
Table 1: Induction of Senescence Markers by CDK4/6 Inhibitors
Cell Type
CDK4/6 Inhibitor
Concentration (µM)
Duration
% SA-β-gal Positive Cells (Fold Change vs. Control)
This protocol provides a general guideline for inducing senescence in primary cells using a CDK4/6 inhibitor like Fovinaciclib. Optimization of concentration and duration of treatment is crucial for each cell type.
Materials:
Primary cells of interest (e.g., human primary fibroblasts)
Cell Seeding: Plate primary cells at a density that allows for several population doublings before reaching confluency.
Drug Preparation: Prepare a stock solution of Fovinaciclib in DMSO. Further dilute the stock solution in complete cell culture medium to achieve the desired final concentrations. It is recommended to test a range of concentrations (e.g., 0.1 µM to 5 µM) to determine the optimal concentration for senescence induction without causing significant cytotoxicity.
Treatment: Once cells have adhered and are in the exponential growth phase, replace the medium with the medium containing the desired concentration of Fovinaciclib. A vehicle control (DMSO) should be run in parallel.
Incubation: Incubate the cells for a period of 3 to 10 days. The optimal duration will vary depending on the cell type and the concentration of the inhibitor. Monitor the cells daily for morphological changes indicative of senescence (enlarged, flattened appearance).
Medium Change: Change the medium with freshly prepared Fovinaciclib-containing medium every 2-3 days.
Harvesting and Analysis: After the incubation period, harvest the cells for analysis of senescence markers as described in the following protocols.
Fix: Add the Fixation Solution to cover the cells and incubate for 3-5 minutes at room temperature.
Wash: Wash the cells three times with PBS.
Stain: Add the freshly prepared Staining Solution to the cells.
Incubate: Incubate the cells at 37°C without CO₂ for 12-16 hours, or until a blue color develops in senescent cells. Protect the plate from light.
Visualize: Observe the cells under a light microscope. Senescent cells will appear blue.
Quantify: Count the percentage of blue-stained cells out of the total number of cells in several random fields to determine the percentage of senescent cells.
Cell Cycle Analysis by Propidium Iodide (PI) Staining
This method uses flow cytometry to quantify the DNA content of cells, allowing for the determination of the proportion of cells in each phase of the cell cycle.
Propidium Iodide (PI) staining solution (50 µg/mL PI in PBS)
RNase A (100 µg/mL)
Flow cytometer
Procedure:
Harvest Cells: Harvest the cells by trypsinization and collect them by centrifugation (e.g., 300 x g for 5 minutes).
Wash: Wash the cell pellet with PBS and centrifuge again.
Fixation: Resuspend the cell pellet in a small volume of PBS. While gently vortexing, add ice-cold 70% ethanol dropwise to a final concentration of approximately 1x10⁶ cells/mL.
Incubate: Incubate the cells on ice for at least 30 minutes. Fixed cells can be stored at 4°C for several weeks.[11]
Wash: Centrifuge the fixed cells at a higher speed (e.g., 850 x g for 5 minutes) to pellet. Discard the supernatant and wash the pellet twice with PBS.
RNase Treatment: Resuspend the cell pellet in PI staining solution containing RNase A.
Incubate: Incubate for 15-30 minutes at room temperature in the dark.
Analysis: Analyze the samples on a flow cytometer. The DNA content will be proportional to the PI fluorescence intensity, allowing for the quantification of cells in G0/G1, S, and G2/M phases.
Western Blotting for Senescence Markers (p53, p21, and Rb)
This protocol is for the detection of key proteins involved in the senescence pathway.
Materials:
RIPA buffer with protease and phosphatase inhibitors
Protein quantification assay (e.g., BCA)
SDS-PAGE gels
PVDF membrane
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
Primary antibodies (anti-p53, anti-p21, anti-Rb, anti-phospho-Rb, and a loading control like anti-β-actin or anti-GAPDH)
HRP-conjugated secondary antibodies
ECL substrate
Imaging system
Procedure:
Protein Extraction: Lyse the cells in RIPA buffer.
Quantification: Determine the protein concentration of the lysates.
Electrophoresis: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel.
Transfer: Transfer the separated proteins to a PVDF membrane.
Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.
Primary Antibody Incubation: Incubate the membrane with the primary antibodies overnight at 4°C.
Washing: Wash the membrane three times with TBST.
Secondary Antibody Incubation: Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Washing: Wash the membrane three times with TBST.
Detection: Apply ECL substrate and visualize the protein bands using an imaging system.
Analysis: Quantify the band intensities and normalize to the loading control.
Analysis of Senescence-Associated Secretory Phenotype (SASP) Factors
The secretion of pro-inflammatory cytokines like IL-6 and IL-8 is a key feature of the SASP.[12][13] Enzyme-linked immunosorbent assay (ELISA) is a common method for their quantification.
Materials:
Conditioned medium from control and Fovinaciclib-treated cells
Commercially available ELISA kits for human IL-6 and IL-8
Microplate reader
Procedure:
Collect Conditioned Medium: Culture cells in serum-free medium for 24-48 hours. Collect the conditioned medium and centrifuge to remove cellular debris.
Perform ELISA: Follow the manufacturer's instructions provided with the ELISA kit. This typically involves:
Adding standards and samples to a pre-coated microplate.
Incubating with a detection antibody.
Adding a substrate to produce a colorimetric signal.
Stopping the reaction and measuring the absorbance at the appropriate wavelength using a microplate reader.
Data Analysis: Calculate the concentration of IL-6 and IL-8 in the samples based on the standard curve.
Visualizations
Caption: Signaling pathway of Fovinaciclib-induced senescence.
Caption: Experimental workflow for Fovinaciclib-induced senescence.
Application Notes and Protocols: Fovinaciclib in 3D Spheroid Culture Systems
For Researchers, Scientists, and Drug Development Professionals Introduction Fovinaciclib is an orally bioavailable small molecule that acts as a selective inhibitor of cyclin-dependent kinase 4 (CDK4) and cyclin-depende...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Fovinaciclib is an orally bioavailable small molecule that acts as a selective inhibitor of cyclin-dependent kinase 4 (CDK4) and cyclin-dependent kinase 6 (CDK6).[1] These kinases are crucial regulators of the cell cycle, specifically controlling the transition from the G1 phase to the S phase.[2] In many cancers, the CDK4/6 pathway is dysregulated, leading to uncontrolled cell proliferation.[1][2] Fovinaciclib works by blocking the phosphorylation of the Retinoblastoma (Rb) protein, which in turn prevents the G1/S phase transition and induces cell cycle arrest, thereby inhibiting tumor cell growth.[1] Preclinical and clinical studies have shown its potential in treating various cancers, including hormone receptor-positive (HR+) breast cancer and other solid tumors.[2]
Three-dimensional (3D) spheroid culture systems are increasingly recognized as more physiologically relevant models for cancer research compared to traditional 2D cell cultures.[3][4] Spheroids mimic the microenvironment of solid tumors, including gradients of nutrients and oxygen, complex cell-cell interactions, and barriers to drug penetration.[3][5] These characteristics make them a valuable tool for evaluating the efficacy of anti-cancer therapeutics like Fovinaciclib.[6]
These application notes provide a comprehensive guide for the utilization of Fovinaciclib in 3D tumor spheroid models, outlining the mechanism of action, detailed experimental protocols, and methods for data analysis.
Mechanism of Action of Fovinaciclib
Fovinaciclib selectively targets CDK4 and CDK6.[1] In cancer cells with a functional Rb pathway, these kinases form complexes with cyclin D to phosphorylate and inactivate the Rb protein.[3] This releases the E2F transcription factor, allowing the expression of genes required for S-phase entry and subsequent cell division.[3] By inhibiting CDK4 and CDK6, Fovinaciclib maintains Rb in its active, hypophosphorylated state, leading to G1 cell cycle arrest and a reduction in tumor cell proliferation.[1]
Caption: Fovinaciclib inhibits the CDK4/6-Rb pathway, leading to G1 cell cycle arrest.
Experimental Protocols
The following protocols provide a framework for investigating the effects of Fovinaciclib on 3D tumor spheroids. These are general guidelines and may require optimization for specific cell lines.
Protocol 1: 3D Tumor Spheroid Formation (Liquid Overlay Technique)
This protocol describes the generation of uniform spheroids using ultra-low attachment (ULA) plates.
Materials:
Cancer cell line of interest
Complete cell culture medium
Phosphate-buffered saline (PBS)
Trypsin-EDTA
Ultra-low attachment 96-well round-bottom plates
Hemocytometer or automated cell counter
Procedure:
Culture cancer cells in 2D flasks to ~80% confluency.
Wash cells with PBS and detach using Trypsin-EDTA.
Neutralize trypsin with complete medium and centrifuge the cell suspension.
Resuspend the cell pellet in fresh complete medium.
Determine the cell concentration and viability.[7]
Dilute the cell suspension to the desired seeding density (typically 1,000-5,000 cells/well, to be optimized for each cell line).[3]
Add 100 µL of the cell suspension to each well of a ULA 96-well plate.[7]
Centrifuge the plate at a low speed (e.g., 300 x g) for 5 minutes to facilitate cell aggregation.[3]
Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 3-5 days to allow for spheroid formation.[3]
Monitor spheroid formation daily using a microscope.
Protocol 2: Fovinaciclib Treatment of 3D Spheroids
This protocol outlines the treatment of pre-formed spheroids with Fovinaciclib.
Materials:
Pre-formed cancer cell spheroids in a 96-well ULA plate
Fovinaciclib
Complete cell culture medium
DMSO (for stock solution)
Procedure:
Prepare a stock solution of Fovinaciclib in DMSO (e.g., 10 mM).
On the day of treatment, prepare a serial dilution of Fovinaciclib in complete culture medium at twice the final desired concentrations.
Carefully remove 50-100 µL of the conditioned medium from each well of the spheroid plate.
Add an equal volume of the 2x Fovinaciclib dilutions to the corresponding wells.
Include vehicle control wells treated with the same concentration of DMSO as the highest Fovinaciclib concentration.
Incubate the spheroids for the desired treatment duration (e.g., 72 hours, to be optimized).
Protocol 3: Spheroid Viability Assessment (CellTiter-Glo® 3D Assay)
This assay measures ATP levels as an indicator of cell viability.
Materials:
Treated tumor spheroids in a 96-well plate
CellTiter-Glo® 3D Reagent
Opaque-walled 96-well plates
Luminometer
Procedure:
Equilibrate the CellTiter-Glo® 3D Reagent and the spheroid plate to room temperature for approximately 30 minutes.[3]
Carefully transfer each spheroid and its surrounding medium (100 µL) to a well of an opaque-walled 96-well plate.[3]
Add 100 µL of CellTiter-Glo® 3D Reagent to each well.[3]
Mix the contents by orbital shaking for 5 minutes to induce cell lysis.[3]
Incubate at room temperature for an additional 25 minutes to stabilize the luminescent signal.[3]
Measure the luminescence using a plate-reading luminometer.
Calculate cell viability as a percentage relative to the vehicle-treated control spheroids.
Centrifuge to pellet cell debris and collect the supernatant.
Determine the protein concentration of each lysate using a BCA assay.
Denature equal amounts of protein by boiling in Laemmli sample buffer.[8]
Separate the proteins by SDS-PAGE and transfer them to a membrane.[8]
Block the membrane and probe with the desired primary antibodies overnight at 4°C.[8]
Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.[8]
Detect the protein bands using a chemiluminescent substrate and an imaging system.[8]
Quantify the band intensities and normalize to a loading control.[8]
Caption: General workflow for assessing Fovinaciclib efficacy in 3D spheroid models.
Data Presentation
The following tables are illustrative examples of how to present quantitative data obtained from the described experiments. The values are representative and will need to be determined empirically for each cell line and experimental condition.
Table 1: Illustrative IC50 Values of Fovinaciclib in 2D vs. 3D Spheroid Cultures
Cell Line
2D IC50 (µM)
3D Spheroid IC50 (µM)
MCF-7 (Breast Cancer)
0.15
0.85
HCT116 (Colon Cancer)
0.22
1.20
A549 (Lung Cancer)
0.50
2.50
Note: IC50 values in 3D cultures are often higher than in 2D cultures due to factors like drug penetration and altered cell proliferation states.
Table 2: Representative Effect of Fovinaciclib on Spheroid Growth and Viability
Fovinaciclib (µM)
Spheroid Diameter (% of Control)
Cell Viability (% of Control)
0 (Vehicle)
100 ± 5.2
100 ± 4.5
0.1
85 ± 4.8
92 ± 3.7
1.0
62 ± 6.1
75 ± 5.1
10.0
45 ± 5.5
50 ± 6.2
Data presented as mean ± standard deviation.
Table 3: Example of Apoptosis Induction by Fovinaciclib in Spheroids
Fovinaciclib (µM)
Relative Caspase-3/7 Activity (Fold Change)
0 (Vehicle)
1.0 ± 0.1
0.1
1.2 ± 0.2
1.0
2.5 ± 0.3
10.0
4.8 ± 0.5
Data presented as mean ± standard deviation.
Conclusion
The use of 3D tumor spheroid models provides a more physiologically relevant platform for evaluating the efficacy of novel anti-cancer agents like Fovinaciclib.[4][6] The protocols outlined in these application notes offer a robust framework for assessing the impact of Fovinaciclib on spheroid growth, viability, apoptosis, and target protein modulation. Data generated from these studies can provide valuable insights into the therapeutic potential of Fovinaciclib and aid in its clinical development.
Application Note: Identifying Fovinaciclib Resistance Mechanisms Using a Genome-Wide CRISPR-Cas9 Screen
For Researchers, Scientists, and Drug Development Professionals Introduction Fovinaciclib is a potent and selective inhibitor of Cyclin-Dependent Kinase 4 and 6 (CDK4/6), key regulators of the cell cycle.[1][2][3][4] By...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Fovinaciclib is a potent and selective inhibitor of Cyclin-Dependent Kinase 4 and 6 (CDK4/6), key regulators of the cell cycle.[1][2][3][4] By inhibiting CDK4/6, Fovinaciclib prevents the phosphorylation of the Retinoblastoma (Rb) protein, leading to a G1 cell cycle arrest and subsequent suppression of tumor cell proliferation.[2][5] This mechanism of action has shown promise in the treatment of various cancers, particularly hormone receptor-positive (HR+)/human epidermal growth factor receptor 2-negative (HER2-) breast cancer.[1][5]
Despite the promising efficacy of Fovinaciclib and other CDK4/6 inhibitors, the development of drug resistance remains a significant clinical challenge. Understanding the genetic basis of resistance is paramount for the development of effective combination therapies and next-generation inhibitors. Genome-wide CRISPR-Cas9 screens have emerged as a powerful tool to systematically identify genes whose loss-of-function confers resistance to a given therapeutic agent.[6][7][8]
This application note provides a detailed protocol for conducting a pooled, genome-wide CRISPR-Cas9 knockout screen to identify genes that, when inactivated, lead to resistance to Fovinaciclib.
Signaling Pathway of Fovinaciclib and Resistance
Fovinaciclib targets the Cyclin D-CDK4/6-Rb pathway. In normal cell cycle progression, Cyclin D complexes with CDK4/6, which then phosphorylates and inactivates the Rb protein. This releases the E2F transcription factor to promote the expression of genes required for the G1 to S phase transition. Fovinaciclib blocks this phosphorylation event, keeping Rb in its active, growth-suppressive state.
Mechanisms of resistance to CDK4/6 inhibitors can be intrinsic or acquired and may involve alterations in the core pathway (e.g., Rb loss) or activation of bypass signaling pathways. For instance, studies on other CDK4/6 inhibitors have implicated the activation of the interferon signaling pathway in resistance.[9]
Fovinaciclib not inducing cell cycle arrest troubleshooting
Fovinaciclib Technical Support Center This guide provides comprehensive troubleshooting for researchers encountering issues with Fovinaciclib, specifically when the expected cell cycle arrest is not observed. Fovinacicli...
Author: BenchChem Technical Support Team. Date: December 2025
Fovinaciclib Technical Support Center
This guide provides comprehensive troubleshooting for researchers encountering issues with Fovinaciclib, specifically when the expected cell cycle arrest is not observed. Fovinaciclib is an orally bioavailable inhibitor of cyclin-dependent kinase (CDK) types 4 and 6.[1][2][3] Its primary mechanism of action is to prevent the phosphorylation of the retinoblastoma (Rb) protein, which in turn blocks the G1/S phase transition of the cell cycle, leading to suppressed DNA replication and tumor cell proliferation.[1][2][4]
Frequently Asked Questions (FAQs)
Q1: What is the expected cellular response to Fovinaciclib treatment?
A1: Fovinaciclib is designed to inhibit CDK4 and CDK6.[1][2][3] This inhibition prevents the hyperphosphorylation of the retinoblastoma (Rb) protein.[1][4] Active, hypophosphorylated Rb binds to the E2F transcription factor, preventing the expression of genes required for S-phase entry.[5][6] Consequently, the expected outcome of successful Fovinaciclib treatment is a G1 phase cell cycle arrest.[1]
Q2: What is a suitable starting concentration for Fovinaciclib in my experiments?
A2: The optimal concentration of Fovinaciclib is highly dependent on the cell line being used. It is strongly recommended to perform a dose-response experiment to determine the half-maximal inhibitory concentration (IC50) for your specific cell model. For initial experiments, you can refer to the suggested concentration ranges in Table 1.
Q3: What is the recommended incubation time to observe cell cycle arrest?
A3: The time required to observe a robust G1 arrest can vary between cell lines. A time-course experiment (e.g., 24, 48, and 72 hours) is recommended to determine the optimal treatment duration. Generally, a significant accumulation of cells in the G1 phase can be detected within 24 to 48 hours of treatment in sensitive cell lines.
Troubleshooting Guide: Absence of Fovinaciclib-Induced Cell Cycle Arrest
If you are not observing the anticipated G1 cell cycle arrest, this guide will help you identify and resolve potential issues.
Compound Integrity and Preparation
Possible Issue: The Fovinaciclib compound may have been improperly stored, leading to degradation, or the stock solution may have been prepared incorrectly.
Troubleshooting Steps:
Verify Storage: Confirm that Fovinaciclib has been stored according to the manufacturer's recommendations, typically at a low temperature and protected from light.
Prepare Fresh Stock: Make a fresh stock solution of Fovinaciclib in the appropriate solvent (e.g., DMSO). Ensure complete dissolution.
Vehicle Control: Always include a vehicle-only control (e.g., DMSO) in your experiments to ensure that the solvent itself is not affecting the cell cycle.
Cell Line-Specific Factors and Resistance
Possible Issue: The cell line you are using may have intrinsic or acquired resistance to CDK4/6 inhibitors.[7]
Troubleshooting Steps:
Confirm Rb Status: The primary target of the CDK4/6-Cyclin D complex is the Rb protein.[5] Cell lines that are Rb-negative (due to mutation or deletion of the RB1 gene) will be intrinsically resistant to Fovinaciclib.[5][8][9] Verify Rb expression in your cell line using Western blot.
Assess Expression of Cell Cycle Proteins: Amplification or overexpression of CDK6 or Cyclin E1 can bypass the need for CDK4/6 activity and confer resistance.[8][9][10]
Utilize a Positive Control: In parallel with your experiments, test Fovinaciclib on a known sensitive cell line, such as MCF-7 (HR+/HER2- breast cancer), to confirm the compound's activity.
Consider Alternative Signaling Pathways: Activation of signaling pathways like PI3K/AKT/mTOR can also contribute to resistance to CDK4/6 inhibitors.[5][8]
Experimental Protocol and Assay Optimization
Possible Issue: Suboptimal experimental conditions or issues with the cell cycle analysis assay can lead to misleading results.
Troubleshooting Steps:
Optimize Dose and Duration: As previously mentioned, perform thorough dose-response and time-course experiments to ensure you are using an effective concentration and incubation time.
Validate Cell Cycle Analysis: Cell cycle analysis using propidium (B1200493) iodide (PI) staining and flow cytometry is a standard method.[11][12][13] Ensure proper cell fixation and permeabilization, and include RNase treatment to avoid staining of double-stranded RNA.[12] Gate on single cells to exclude doublets and aggregates.[13][14]
Analyze a Downstream Biomarker: A more direct measure of Fovinaciclib's target engagement is the phosphorylation status of Rb. A decrease in phosphorylated Rb at serine 780 (pRb-S780) is a key indicator of CDK4/6 inhibition.[15] This can be assessed by Western blot.[16][17]
Quantitative Data Summary
Table 1: Recommended Starting Concentrations for Fovinaciclib Dose-Response Studies
Cell Line Type
Suggested Concentration Range
Rationale
Known Sensitive (e.g., MCF-7)
0.1 µM - 5 µM
Expected to be sensitive to lower concentrations of CDK4/6 inhibitors.
Unknown Sensitivity
0.1 µM - 20 µM
A broader range to capture the IC50 in previously untested cell lines.
Expected Resistant (e.g., Rb-negative)
Up to 50 µM
Higher concentrations may be needed to rule out off-target effects or partial sensitivity.
Table 2: Expected Experimental Outcomes in Sensitive vs. Resistant Cell Lines
Parameter
Sensitive Cell Line (e.g., MCF-7)
Resistant Cell Line (e.g., MDA-MB-468)
% of Cells in G1 Phase
Significant Increase
No significant change
pRb (S780) Levels
Significant Decrease
No significant change
Cell Proliferation
Significant Decrease
No significant change
Key Experimental Protocols
Protocol 1: Cell Cycle Analysis via Propidium Iodide (PI) Staining and Flow Cytometry
Cell Treatment: Seed cells in 6-well plates and treat with the desired concentrations of Fovinaciclib and vehicle control for the determined time.
Harvest and Fixation: Harvest cells via trypsinization, wash with PBS, and fix in ice-cold 70% ethanol (B145695) for at least 2 hours at -20°C.[11][12][14]
Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS.[11][14] Resuspend the cell pellet in a PI staining solution containing RNase A.[12]
Analysis: Incubate for 30 minutes at room temperature, protected from light, before analysis on a flow cytometer.[12][18]
Protocol 2: Western Blot for Total Rb and Phospho-Rb (S780)
Protein Extraction: Following treatment, lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[17][19]
Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.[17]
SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-40 µg) onto an SDS-PAGE gel, perform electrophoresis, and transfer the separated proteins to a PVDF membrane.[16][20]
Immunoblotting: Block the membrane (e.g., with 5% BSA in TBST for phospho-antibodies) and incubate with primary antibodies against total Rb, pRb (S780), and a loading control (e.g., GAPDH) overnight at 4°C.[16][17][19]
Detection: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.[20] Detect the signal using an enhanced chemiluminescence (ECL) substrate.[16]
Technical Support Center: Optimizing Fovinaciclib Concentration for In Vivo Studies
Welcome to the technical support center for Fovinaciclib. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the in vivo concentration of Fovinaciclib for their...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for Fovinaciclib. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the in vivo concentration of Fovinaciclib for their preclinical studies. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during your experiments.
Frequently Asked Questions (FAQs)
Q1: What is the recommended starting dose for Fovinaciclib in an in vivo study?
A1: As specific preclinical in vivo dosage information for Fovinaciclib is not publicly available, a dose-finding study (dose-escalation study) is highly recommended. However, based on data from other clinically approved CDK4/6 inhibitors, a starting point can be extrapolated. These inhibitors have been shown to be effective and generally well-tolerated in xenograft models at doses ranging from 50 to 150 mg/kg, administered orally. It is crucial to start with a low dose and escalate to determine the maximum tolerated dose (MTD) and the optimal biological dose for your specific model.
Q2: How do I prepare Fovinaciclib for oral administration in animal models?
A2: Fovinaciclib is an orally bioavailable small molecule. For preclinical studies, it is typically formulated for oral gavage. The choice of vehicle can impact the solubility and stability of the compound. Common vehicles used for similar CDK4/6 inhibitors include:
It is essential to assess the solubility and stability of Fovinaciclib in your chosen vehicle before initiating in vivo experiments.
Q3: How can I confirm that Fovinaciclib is hitting its target in vivo?
A3: To confirm target engagement of Fovinaciclib in vivo, you should assess the phosphorylation status of the Retinoblastoma (Rb) protein, a direct downstream target of CDK4/6. A significant reduction in phosphorylated Rb (pRb) in tumor tissue following treatment is a key indicator of target engagement.[1][2] Additionally, a decrease in the proliferation marker Ki-67 in tumor samples can serve as a pharmacodynamic biomarker of Fovinaciclib's anti-proliferative effect.[1][3]
Q4: What are the expected toxicities associated with Fovinaciclib, and how can I monitor them?
A4: Based on the class of CDK4/6 inhibitors, potential toxicities include myelosuppression, particularly neutropenia.[4][5] It is important to monitor the health of the animals daily, including body weight, food and water intake, and general appearance. Regular complete blood counts (CBCs) are recommended to monitor for hematological toxicities. Dose-limiting toxicities for other CDK4/6 inhibitors have also included diarrhea and fatigue.[5]
Q5: My in vivo study with a CDK4/6 inhibitor is not showing the expected anti-tumor efficacy. What are the possible reasons?
A5: Several factors could contribute to a lack of efficacy. One of the primary mechanisms of resistance to CDK4/6 inhibitors is the loss of functional Rb protein.[6][7][8] It is crucial to use cell lines or patient-derived xenograft (PDX) models with intact Rb. Other potential reasons for lack of efficacy include suboptimal dosing, poor drug exposure, or the development of acquired resistance through various mechanisms.
Troubleshooting Guide
This guide provides solutions to common problems encountered during in vivo studies with CDK4/6 inhibitors like Fovinaciclib.
Problem
Possible Cause
Suggested Solution
High variability in tumor growth within a treatment group.
Inconsistent tumor cell implantation. Uneven drug administration. Animal-to-animal variation in drug metabolism.
Ensure consistent cell numbers and injection technique. Verify the accuracy of oral gavage technique. Increase the number of animals per group to improve statistical power.
No significant reduction in tumor growth despite treatment.
Suboptimal dose or schedule. Poor bioavailability of the formulation. The tumor model is resistant to CDK4/6 inhibition (e.g., Rb-negative).[6][7][8]
Perform a dose-escalation study to find the optimal dose. Evaluate different dosing schedules (e.g., continuous daily dosing vs. intermittent dosing). Assess the pharmacokinetic profile of Fovinaciclib in your model. Confirm the Rb status of your tumor model.
The administered dose is above the maximum tolerated dose (MTD). Off-target effects of the compound.
Reduce the dose or switch to an intermittent dosing schedule. Monitor for specific toxicities (e.g., perform CBCs for myelosuppression).
Tumor regrowth after an initial response.
Development of acquired resistance.
Analyze resistant tumors for molecular changes (e.g., loss of Rb, amplification of CDK6, activation of bypass signaling pathways).[9] Consider combination therapies to overcome resistance.
Quantitative Data Summary
The following table summarizes typical dosages for other FDA-approved CDK4/6 inhibitors used in preclinical mouse and rat models. This information can serve as a reference for designing a dose-finding study for Fovinaciclib.
Protocol 1: In Vivo Dose-Finding Study for Fovinaciclib in a Xenograft Model
This protocol outlines a general procedure for determining the optimal dose of Fovinaciclib in a subcutaneous xenograft mouse model.
1. Cell Culture and Implantation:
Culture a suitable cancer cell line (e.g., MCF-7 for breast cancer) under standard conditions.
Harvest cells and resuspend them in a 1:1 mixture of sterile PBS and Matrigel.
Subcutaneously inject the cell suspension (e.g., 5 x 10^6 cells in 100 µL) into the flank of immunocompromised mice.
2. Tumor Growth and Randomization:
Monitor tumor growth using calipers 2-3 times per week. Calculate tumor volume using the formula: (Length × Width²)/2.
Once tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.
3. Fovinaciclib Formulation and Administration:
Prepare the Fovinaciclib formulation in a suitable vehicle.
Administer Fovinaciclib or vehicle to the respective groups daily via oral gavage. Start with a range of doses based on the table above (e.g., 25, 50, 100 mg/kg).
4. Monitoring and Endpoint Analysis:
Monitor tumor volume and mouse body weight throughout the study.
At the end of the study, euthanize the animals and collect tumors for pharmacodynamic analysis (e.g., Western blot for pRb and total Rb, immunohistochemistry for Ki-67).
Visualizations
Caption: Fovinaciclib inhibits the CDK4/6-Cyclin D complex, preventing Rb phosphorylation.
Caption: Workflow for an in vivo efficacy study of Fovinaciclib.
Caption: Logical workflow for troubleshooting lack of in vivo efficacy.
Technical Support Center: Investigating Off-Target Effects of Fovinaciclib in Non-Cancerous Cells
This technical support center provides guidance for researchers, scientists, and drug development professionals investigating the potential off-target effects of Fovinaciclib, a selective Cyclin-Dependent Kinase 4 and 6...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides guidance for researchers, scientists, and drug development professionals investigating the potential off-target effects of Fovinaciclib, a selective Cyclin-Dependent Kinase 4 and 6 (CDK4/6) inhibitor, in non-cancerous cells. Given that Fovinaciclib is a targeted therapy, understanding its impact on normal cellular processes is crucial for a comprehensive safety and efficacy profile.
Frequently Asked Questions (FAQs)
Q1: We observe a significant decrease in viability in our non-cancerous cell line at a concentration of Fovinaciclib that should only induce cell cycle arrest. Is this an expected off-target effect?
A1: While Fovinaciclib's primary mechanism is to induce G1 cell cycle arrest by inhibiting CDK4/6, cytotoxicity in non-cancerous cells, especially at higher concentrations or after prolonged exposure, could indicate off-target effects or hypersensitivity of the specific cell line.[1][2] It is crucial to differentiate between potent on-target effects (e.g., extended cell cycle arrest leading to senescence or apoptosis) and true off-target kinase inhibition. We recommend performing a comprehensive dose-response and time-course experiment to characterize the phenotype.
Q2: Our Western blot analysis shows modulation of proteins not directly downstream of the CDK4/6-Rb pathway after Fovinaciclib treatment. How can we confirm if this is an off-target interaction?
A2: This is a strong indicator of a potential off-target effect. The gold-standard approach is to conduct a kinome-wide selectivity screen to identify other kinases that Fovinaciclib may inhibit.[3] Additionally, using a structurally unrelated CDK4/6 inhibitor can help determine if the observed phenotype is specific to Fovinaciclib's chemical structure or a general consequence of CDK4/6 inhibition in your model system.[4]
Q3: How can we distinguish between off-target kinase effects and non-specific compound toxicity?
A3: To address this, testing an inactive analog of Fovinaciclib that is structurally similar but does not inhibit CDK4/6 is highly recommended. If the inactive analog does not produce the same phenotype, it suggests the effect is mediated by the inhibition of a protein target (either on-target or off-target) rather than non-specific chemical properties.[3] Furthermore, target deconvolution methods like chemical proteomics can identify non-kinase binding partners.
Troubleshooting Guides
Below are common issues encountered during the investigation of Fovinaciclib's effects in non-cancerous cells.
Problem
Possible Cause
Suggested Solution
Inconsistent results in cell viability assays (e.g., MTT, MTS). [5][6][7]
1. Cell Culture Variability: Inconsistent cell passage number, seeding density, or serum concentration.2. Compound Instability: Fovinaciclib degradation in media over long incubation periods.3. Assay Interference: The compound may interfere with the assay chemistry (e.g., reducing the tetrazolium salt).
1. Standardize Culture Conditions: Use cells within a consistent passage range and ensure precise seeding. Maintain consistent media and serum lots.2. Refresh Media: For long-term experiments (>48h), consider refreshing the media containing Fovinaciclib.3. Run Controls: Include a "compound-only" control (no cells) to check for direct reaction with the assay reagent. Consider using an alternative viability assay based on a different principle (e.g., ATP content).
Unexpected activation of apoptotic pathways at low Fovinaciclib concentrations.
1. Off-Target Kinase Inhibition: The compound may be inhibiting a pro-survival kinase.2. Cell Line Hypersensitivity: The non-cancerous cell line may be exquisitely dependent on CDK4/6 activity for survival.3. Stress Response: Prolonged G1 arrest may trigger an apoptotic response in some cell types.
1. Kinase Profiling: Perform a kinase selectivity screen at the concentration showing the effect.[8][9][10][11][12]2. Validate with other CDK4/6i: Test other selective CDK4/6 inhibitors (e.g., Palbociclib, Ribociclib) to see if they induce the same effect.3. Time-Course Analysis: Analyze markers of cell cycle arrest (p-Rb) and apoptosis (cleaved PARP, cleaved Caspase-3) at multiple time points to determine the sequence of events.[13][14][15]
Discrepancy between biochemical IC50 and cellular potency.
1. Cell Permeability: Fovinaciclib may have poor penetration into the specific non-cancerous cell line.2. Efflux Pumps: The compound could be a substrate for efflux pumps (e.g., P-glycoprotein), reducing intracellular concentration.3. High Intracellular ATP: High levels of ATP inside the cell can outcompete ATP-competitive inhibitors like Fovinaciclib.[3]
1. Assess Permeability: If possible, use mass spectrometry to measure the intracellular concentration of Fovinaciclib.2. Use Efflux Pump Inhibitors: Co-incubate with a known efflux pump inhibitor (e.g., verapamil) to see if cellular potency increases.[3]3. Consider Assay Conditions: Acknowledge that biochemical assays often use lower ATP concentrations than those found in cells.
Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 2,000-10,000 cells/well in 100 µL of medium) and incubate for 24 hours to allow attachment.
Compound Treatment: Prepare serial dilutions of Fovinaciclib in complete culture medium. Remove the old medium from the plate and add 100 µL of the Fovinaciclib dilutions. Include "vehicle control" (DMSO equivalent) and "no cells" (medium only) wells.
Incubation: Incubate the plate for the desired duration (e.g., 24, 48, 72 hours).
Assay:
For MTS: Add 20 µL of MTS reagent directly to each well. Incubate for 1-4 hours at 37°C.[17]
For MTT: Add 10 µL of 5 mg/mL MTT solution to each well. Incubate for 3-4 hours at 37°C. Afterwards, carefully remove the medium and add 150 µL of a solubilization solution (e.g., DMSO or acidified isopropanol). Shake the plate for 15 minutes to dissolve the formazan (B1609692) crystals.[6][16]
Measurement: Read the absorbance at the appropriate wavelength (e.g., ~490 nm for MTS, ~570 nm for MTT) using a plate reader.
Analysis: Subtract the background (medium only). Normalize the data to the vehicle control (defined as 100% viability) and plot the dose-response curve to calculate the IC50 value.
Western Blot for On-Target and Apoptosis Markers
This protocol allows for the qualitative and semi-quantitative analysis of key proteins to confirm on-target CDK4/6 inhibition and assess apoptosis.
Reagents & Materials:
Cells cultured in 6-well plates or flasks
Fovinaciclib
RIPA Lysis Buffer with protease and phosphatase inhibitors
BCA Protein Assay Kit
SDS-PAGE gels and running buffer
PVDF or nitrocellulose membrane
Transfer buffer
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
Primary Antibodies (e.g., anti-phospho-Rb (Ser807/811), anti-total-Rb, anti-cleaved-PARP, anti-cleaved-Caspase-3, anti-β-actin or GAPDH as a loading control)
HRP-conjugated secondary antibodies
ECL (Enhanced Chemiluminescence) substrate
Imaging system
Procedure:
Cell Treatment & Lysis: Treat cells with desired concentrations of Fovinaciclib for a specific time. Wash cells with ice-cold PBS and lyse with RIPA buffer on ice for 30 minutes.[18]
Protein Quantification: Centrifuge lysates to pellet debris. Determine the protein concentration of the supernatant using a BCA assay.
SDS-PAGE: Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli buffer. Separate proteins by size on an SDS-PAGE gel.[13]
Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.[18]
Blocking & Antibody Incubation: Block the membrane for 1 hour at room temperature. Incubate with the primary antibody overnight at 4°C. Wash the membrane with TBST. Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Detection: Wash the membrane thoroughly. Apply ECL substrate and capture the chemiluminescent signal using an imaging system.[18]
Analysis: Analyze band intensities using densitometry software. A decrease in the p-Rb/total-Rb ratio confirms on-target activity. The appearance of cleaved PARP (~89 kDa) or cleaved Caspase-3 (~17/19 kDa) bands indicates apoptosis induction.[13][15][18]
Technical Support Center: Overcoming Fovinaciclib Resistance in MCF-7 Cells
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers encountering Fovinaciclib resistance in MCF-7 breast cancer cells. The information provided is based on...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers encountering Fovinaciclib resistance in MCF-7 breast cancer cells. The information provided is based on established mechanisms of resistance to CDK4/6 inhibitors and offers guidance on experimental strategies to investigate and potentially overcome this resistance.
Frequently Asked Questions (FAQs)
Q1: What is Fovinaciclib and how does it work?
Fovinaciclib is an orally bioavailable inhibitor of Cyclin-Dependent Kinase 4 (CDK4) and Cyclin-Dependent Kinase 6 (CDK6).[1][2][3] In estrogen receptor-positive (ER+) breast cancer cells like MCF-7, estrogen signaling leads to the production of Cyclin D, which then complexes with and activates CDK4/6. This complex phosphorylates the Retinoblastoma protein (Rb), leading to the release of the E2F transcription factor. E2F then promotes the transcription of genes required for the cell to progress from the G1 to the S phase of the cell cycle, leading to cell proliferation. Fovinaciclib blocks the kinase activity of the Cyclin D-CDK4/6 complex, preventing Rb phosphorylation and causing G1 cell cycle arrest.
Q2: My MCF-7 cells are no longer responding to Fovinaciclib. What are the potential mechanisms of resistance?
Acquired resistance to CDK4/6 inhibitors in MCF-7 cells can occur through several mechanisms, broadly categorized as either alterations in the cell cycle machinery or the activation of bypass signaling pathways.
Cell Cycle Alterations:
Loss or inactivation of Rb: Since Rb is the direct target of the Cyclin D-CDK4/6 complex, its loss removes the block on E2F, rendering the cells independent of CDK4/6 activity for cell cycle progression.
Upregulation of CDK6: Increased levels of CDK6 can sometimes overcome the inhibitory effects of the drug.
Amplification of Cyclin E1 and activation of CDK2: Cyclin E-CDK2 can act as an alternative pathway to phosphorylate Rb, bypassing the need for CDK4/6 activity.
Bypass Signaling Pathways:
Activation of the PI3K/AKT/mTOR pathway: This is a common mechanism of resistance to various targeted therapies. Activation of this pathway can promote cell survival and proliferation independently of the CDK4/6-Rb axis.
Q3: How can I confirm that my MCF-7 cells have developed resistance to Fovinaciclib?
You can confirm resistance by performing a dose-response curve and calculating the IC50 (half-maximal inhibitory concentration) of Fovinaciclib in your suspected resistant cells compared to the parental, sensitive MCF-7 cells. A significant increase in the IC50 value indicates the development of resistance.
Q4: What are some strategies to overcome Fovinaciclib resistance in my MCF-7 cell line?
Based on the known mechanisms of resistance to CDK4/6 inhibitors, several strategies can be explored:
Combination Therapy:
PI3K/AKT/mTOR Inhibitors: If you suspect activation of the PI3K pathway, combining Fovinaciclib with a PI3K, AKT, or mTOR inhibitor may restore sensitivity. Clinical and preclinical studies have shown the effectiveness of combining CDK4/6 inhibitors with PI3K pathway inhibitors.[1][3][4][5][6]
CDK9 Inhibitors: CDK9 is involved in transcriptional regulation, and its inhibition has been shown to be effective in some contexts of CDK4/6 inhibitor resistance.[2]
Targeting Downstream Effectors: If resistance is mediated by Cyclin E1/CDK2 upregulation, targeting CDK2 could be a viable strategy.
Troubleshooting Guides
Problem: Decreased sensitivity of MCF-7 cells to Fovinaciclib.
Possible Cause
Suggested Solution
Development of acquired resistance
1. Confirm Resistance: Perform a cell viability assay (e.g., MTT) to compare the IC50 of Fovinaciclib in your cells versus the parental MCF-7 cell line. A significant fold-change increase in IC50 confirms resistance. 2. Investigate Mechanism: Analyze key proteins in the CDK4/6 and bypass pathways via Western blot (see Experimental Protocols). Check for Rb loss, CDK6 upregulation, Cyclin E1 expression, and phosphorylation of AKT.
Incorrect drug concentration or activity
1. Verify Drug Stock: Ensure your Fovinaciclib stock solution is at the correct concentration and has been stored properly. Prepare a fresh stock if necessary. 2. Dose-Response Curve: Perform a new dose-response experiment with a wide range of Fovinaciclib concentrations to determine the current IC50.
Cell line contamination or genetic drift
1. Cell Line Authentication: If possible, perform short tandem repeat (STR) profiling to confirm the identity of your MCF-7 cell line. 2. Use Early Passage Cells: Thaw a new vial of early passage parental MCF-7 cells and repeat the Fovinaciclib sensitivity experiment.
Problem: Inconsistent results in Fovinaciclib resistance experiments.
Possible Cause
Suggested Solution
Variability in cell culture conditions
1. Standardize Protocols: Ensure consistent cell seeding density, media composition, and incubation times across all experiments. 2. Monitor Cell Health: Regularly check cells for morphological changes and signs of stress.
Heterogeneity of the resistant cell population
1. Single-Cell Cloning: To obtain a more homogenous resistant population, you can perform single-cell cloning of your resistant cell pool. 2. Maintain Drug Selection: Continuously culture your resistant cells in the presence of Fovinaciclib to maintain the resistant phenotype.
Experimental variability
1. Include Proper Controls: Always include parental (sensitive) MCF-7 cells as a control in every experiment. 2. Replicate Experiments: Perform at least three independent biological replicates for all experiments.
Quantitative Data Summary
Note: The following data are based on studies using other CDK4/6 inhibitors (e.g., Palbociclib) in MCF-7 cells, as specific quantitative data for Fovinaciclib resistance is not yet widely available. These values should be considered as a general guide and may vary for Fovinaciclib.
Table 1: Example IC50 Values for CDK4/6 Inhibitors in Sensitive and Resistant MCF-7 Cells.
Table 2: Relative Protein Expression Changes in CDK4/6 Inhibitor-Resistant MCF-7 Cells.
Protein
Change in Resistant Cells
Potential Implication
Rb
Decreased or lost
Bypass of CDK4/6 dependency
p-Rb
Maintained despite treatment
Continued cell cycle progression
CDK6
Increased
Overcoming drug inhibition
Cyclin E1
Increased
Activation of CDK2 pathway
p-AKT
Increased
Activation of survival pathway
Experimental Protocols
Generation of Fovinaciclib-Resistant MCF-7 Cells
This protocol describes a method for generating a Fovinaciclib-resistant MCF-7 cell line through continuous exposure to escalating drug concentrations.
Materials:
Parental MCF-7 cells
Complete growth medium (e.g., EMEM with 10% FBS, 1% Penicillin-Streptomycin, and 0.01 mg/mL human insulin)
Fovinaciclib
DMSO (for drug stock preparation)
Cell culture flasks and plates
Procedure:
Determine Initial IC50: Perform a cell viability assay (e.g., MTT) to determine the initial IC50 of Fovinaciclib in parental MCF-7 cells.
Initial Drug Exposure: Culture parental MCF-7 cells in their complete growth medium containing Fovinaciclib at a concentration equal to the IC50.
Dose Escalation: Once the cells resume proliferation and reach approximately 80% confluency, subculture them and increase the concentration of Fovinaciclib in the medium by 1.5 to 2-fold.
Repeat Dose Escalation: Continue this process of stepwise dose escalation. This process can take several months.
Establish a Resistant Line: Once the cells are able to proliferate in a significantly higher concentration of Fovinaciclib (e.g., 5-10 times the initial IC50), a resistant cell line is established.
Characterize the Resistant Line: Confirm the resistant phenotype by re-evaluating the IC50 of Fovinaciclib. The resistant cells should be continuously maintained in a medium containing the final concentration of Fovinaciclib to preserve the resistant phenotype.
Cell Viability (MTT) Assay
Materials:
Parental and Fovinaciclib-resistant MCF-7 cells
96-well plates
Complete growth medium
Fovinaciclib
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
DMSO
Procedure:
Cell Seeding: Seed MCF-7 cells (parental and resistant) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Allow the cells to adhere overnight.
Drug Treatment: Prepare serial dilutions of Fovinaciclib in the complete growth medium. Remove the old medium from the wells and add 100 µL of fresh medium containing the different concentrations of Fovinaciclib. Include a vehicle control (DMSO).
Incubation: Incubate the plate for 72 hours at 37°C in a humidified atmosphere with 5% CO2.
MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.
Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and plot a dose-response curve to determine the IC50 value.
Western Blotting
Materials:
Parental and Fovinaciclib-resistant MCF-7 cells
RIPA lysis buffer with protease and phosphatase inhibitors
BCA protein assay kit
SDS-PAGE gels
PVDF or nitrocellulose membranes
Primary antibodies (e.g., against Rb, p-Rb, CDK6, Cyclin E1, AKT, p-AKT, and a loading control like β-actin or GAPDH)
HRP-conjugated secondary antibodies
ECL substrate
Procedure:
Cell Lysis: Treat cells as required, then wash with ice-cold PBS and lyse with RIPA buffer.
Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.
SDS-PAGE: Denature equal amounts of protein (20-30 µg) by boiling in Laemmli sample buffer. Separate the proteins by SDS-PAGE.
Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.
Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.
Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C.
Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Detection: Detect the protein bands using an ECL substrate and an imaging system.
Analysis: Quantify the band intensities and normalize to the loading control to determine relative protein expression levels.
Co-Immunoprecipitation (Co-IP)
Materials:
MCF-7 cell lysates
Co-IP lysis buffer
Primary antibody against the "bait" protein (e.g., CDK4 or Cyclin D1)
Cell Lysis: Lyse cells with a non-denaturing Co-IP lysis buffer to preserve protein-protein interactions.
Pre-clearing (Optional): Incubate the lysate with beads alone to reduce non-specific binding.
Immunoprecipitation: Add the primary antibody against the bait protein to the pre-cleared lysate and incubate for several hours to overnight at 4°C with gentle rotation.
Immune Complex Capture: Add protein A/G beads to the lysate-antibody mixture and incubate for an additional 1-2 hours at 4°C.
Washing: Pellet the beads and wash them multiple times with Co-IP wash buffer to remove non-specifically bound proteins.
Elution: Elute the protein complexes from the beads using an elution buffer or by boiling in SDS-PAGE sample buffer.
Western Blot Analysis: Analyze the eluted proteins by Western blotting using antibodies against the expected "prey" proteins (e.g., Cyclin D1 if the bait was CDK4).
Visualizations
Caption: Fovinaciclib Signaling Pathway in ER+ Breast Cancer Cells.
Caption: Key Mechanisms of Resistance to CDK4/6 Inhibitors.
Caption: Experimental Workflow for Investigating and Overcoming Resistance.
This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability, storage, and handling of Fovinaciclib. The following troubleshooting...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability, storage, and handling of Fovinaciclib. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address common issues encountered during laboratory experiments.
1. What are the recommended storage conditions for Fovinaciclib?
For short-term storage (days to weeks), Fovinaciclib should be stored at 0-4°C. For long-term storage (months to years), it is recommended to store it at -20°C. The compound should be kept in a dry, dark environment to prevent degradation.[1]
2. How should I handle Fovinaciclib upon receipt?
Fovinaciclib is shipped at ambient temperature and is stable for several weeks under these conditions.[1] Upon receipt, it is recommended to store it under the conditions mentioned above.
3. What is the shelf-life of Fovinaciclib?
If stored correctly, Fovinaciclib has a shelf life of over two years.[1]
4. I observed precipitation in my Fovinaciclib stock solution. What should I do?
Precipitation can occur if the solution is stored at a low temperature or if the solvent's capacity to dissolve Fovinaciclib is exceeded. Gently warm the solution to room temperature and vortex to redissolve the compound. If precipitation persists, consider preparing a fresh, less concentrated stock solution.
5. My Fovinaciclib solution has changed color. Is it still usable?
A color change may indicate degradation. It is advisable to prepare a fresh stock solution. To investigate the cause, consider potential exposure to light or incompatible solvents.
6. How can I assess the stability of Fovinaciclib in my experimental setup?
To determine the stability of Fovinaciclib under your specific experimental conditions, a forced degradation study can be performed. This involves exposing the compound to stress conditions such as heat, light, acidic and basic environments, and oxidation. The degradation can be monitored by techniques like High-Performance Liquid Chromatography (HPLC).
7. What are the known degradation pathways for Fovinaciclib?
While specific chemical degradation pathways in a laboratory setting are not extensively published, in vivo metabolism studies in humans have identified mono-oxidation and O-dealkylation as the major Phase I metabolic pathways. Phase II metabolism involves the formation of glucuronides, a glutathione (B108866) conjugate, and a cysteine conjugate.[2] These pathways may provide insights into potential chemical degradation.
Quantitative Data Summary
Table 1: Recommended Storage Conditions for Fovinaciclib
Duration
Temperature
Additional Conditions
Short-term (days to weeks)
0 - 4°C
Dry and dark
Long-term (months to years)
-20°C
Dry and dark
Table 2: General Solubility of Fovinaciclib in Common Laboratory Solvents (Guideline)
Solvent
Solubility
Notes
DMSO
High
Commonly used for preparing concentrated stock solutions.
Ethanol
Moderate
Can be used for preparing working solutions.
Water
Low
Fovinaciclib is sparingly soluble in aqueous solutions.
PBS (pH 7.4)
Low
Solubility may be limited in physiological buffers.
Note: The solubility data provided is a general guideline. It is recommended to perform solubility tests for your specific experimental needs.
Experimental Protocols
Protocol 1: Preparation of Fovinaciclib Stock Solution
Weighing: Accurately weigh the desired amount of Fovinaciclib powder in a sterile microcentrifuge tube.
Solvent Addition: Add the appropriate volume of a suitable solvent (e.g., DMSO) to achieve the desired stock solution concentration.
Dissolution: Vortex the solution until the Fovinaciclib is completely dissolved. Gentle warming to room temperature may aid dissolution.
Storage: Store the stock solution in aliquots at -20°C in light-protected tubes to avoid repeated freeze-thaw cycles.
Protocol 2: Forced Degradation Study of Fovinaciclib (Example Protocol)
This protocol outlines a general procedure for a forced degradation study to assess the stability of Fovinaciclib under various stress conditions.
Preparation of Fovinaciclib Solution: Prepare a solution of Fovinaciclib in a suitable solvent (e.g., a mixture of acetonitrile (B52724) and water) at a known concentration.
Stress Conditions:
Acid Hydrolysis: Add 1N HCl to the Fovinaciclib solution and incubate at 60°C for 24 hours.
Base Hydrolysis: Add 1N NaOH to the Fovinaciclib solution and incubate at 60°C for 24 hours.
Oxidation: Add 3% H₂O₂ to the Fovinaciclib solution and incubate at room temperature for 24 hours.
Thermal Degradation: Incubate the Fovinaciclib solution at 80°C for 48 hours.
Photodegradation: Expose the Fovinaciclib solution to a UV lamp (254 nm) and a visible light source for a defined period.
Sample Analysis:
At specified time points, withdraw aliquots from each stress condition.
Neutralize the acidic and basic samples.
Analyze all samples using a validated stability-indicating HPLC method to quantify the remaining Fovinaciclib and detect any degradation products.
Data Interpretation: Compare the chromatograms of the stressed samples with a control sample (Fovinaciclib solution stored under normal conditions) to identify and quantify degradation.
Technical Support Center: Enhancing the Oral Bioavailability of Fovinaciclib
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the oral formu...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the oral formulation development of Fovinaciclib.
Frequently Asked Questions (FAQs)
Q1: What is Fovinaciclib and what is its mechanism of action?
Fovinaciclib is an orally bioavailable inhibitor of cyclin-dependent kinase 4 (CDK4) and 6 (CDK6).[1][2] Its mechanism of action involves selectively inhibiting CDK4 and CDK6, which in turn prevents the phosphorylation of the retinoblastoma protein (Rb). This action blocks the G1/S phase transition of the cell cycle, leading to cell cycle arrest and a decrease in tumor cell proliferation.[1] Fovinaciclib is under development for the treatment of hormone receptor-positive (HR+), HER2-negative breast cancer.[3][4]
Q2: What are the known pharmacokinetic properties of Fovinaciclib in humans?
A study in healthy male Chinese subjects who received a single 200 mg oral dose of [14C]Fovinaciclib provided the following pharmacokinetic data:
Parameter
Geometric Mean Value
Cmax (plasma)
706 ng eq./mL
Cmax (blood)
557 ng eq./mL
Tmax (plasma)
5.0 h
t1/2 (plasma)
56.5 h
Fecal Excretion
77.16% of the dose
Urinary Excretion
19.19% of the dose
Table 1: Human Pharmacokinetic Parameters of Fovinaciclib.[5]
The primary route of elimination for Fovinaciclib is through fecal excretion.[5]
Q3: What are the major metabolic pathways for Fovinaciclib?
In humans, Fovinaciclib is metabolized primarily through phase I reactions, specifically mono-oxidation and O-dealkylation.[5] Twelve metabolites have been identified in human plasma, urine, and feces. Eight of these are phase I metabolites, and four are phase II metabolites, including two glucuronides, one glutathione (B108866) conjugate, and one cysteine conjugate.[5][6] The cytochrome P450 (CYP) enzyme system is responsible for the metabolism of over 90% of drugs in clinical use and is the likely pathway for Fovinaciclib's phase I metabolism.[7][8][9]
Q4: How might food affect the oral bioavailability of Fovinaciclib?
While specific food effect studies for Fovinaciclib are not publicly available, the impact of food on other kinase inhibitors can provide insights. For many poorly soluble, lipophilic drugs, administration with food, particularly a high-fat meal, can increase oral bioavailability.[10][11][12][13] This is due to several physiological responses to food, including:
Delayed gastric emptying
Increased bile secretion, which aids in solubilization
Increased splanchnic blood flow
However, the effect of food can be variable and is dependent on the drug's specific physicochemical properties.[11][12] For palbociclib (B1678290), a similar CDK4/6 inhibitor, food intake modestly increased exposure and significantly reduced pharmacokinetic variability.[13] Therefore, it is crucial to conduct food effect studies during the preclinical development of Fovinaciclib.
Troubleshooting Guides
This section addresses specific issues that may arise during the experimental process of improving Fovinaciclib's oral bioavailability.
Issue 1: Low and Variable Oral Exposure in Preclinical Animal Studies
Possible Cause 1: Poor Aqueous Solubility.
Troubleshooting Steps:
Characterize Solubility: Determine the aqueous solubility of Fovinaciclib at physiologically relevant pH values (e.g., pH 1.2, 4.5, and 6.8) using the protocol for In Vitro Solubility Assessment.
Formulation Strategies to Enhance Solubility:
Particle Size Reduction: Employ micronization or nanomilling techniques to increase the surface area for dissolution.[14]
Amorphous Solid Dispersions (ASDs): Create an ASD of Fovinaciclib with a suitable polymer to enhance its apparent solubility.[14][15]
Lipid-Based Formulations: For lipophilic compounds, formulating Fovinaciclib in a self-emulsifying drug delivery system (SEDDS) can improve solubilization in the gastrointestinal tract.[14][16][17][18][19]
Salt Formation: If Fovinaciclib has an ionizable group, forming a salt can improve its solubility and dissolution rate.[14]
Possible Cause 2: Low Intestinal Permeability.
Troubleshooting Steps:
Assess Permeability: Determine the permeability of Fovinaciclib using an in vitro model such as the Caco-2 permeability assay.
Evaluate Efflux: If the efflux ratio (Papp(B-A) / Papp(A-B)) is greater than 2, it suggests that Fovinaciclib may be a substrate for efflux transporters like P-glycoprotein (P-gp).
Strategies to Address Low Permeability:
Prodrug Approach: Design a prodrug of Fovinaciclib with improved permeability characteristics.[15]
Use of Permeation Enhancers: Include excipients in the formulation that can transiently and safely enhance intestinal permeability.
Possible Cause 3: Extensive First-Pass Metabolism.
Troubleshooting Steps:
In Vitro Metabolism Studies: Use human liver microsomes or hepatocytes to identify the specific CYP450 enzymes responsible for Fovinaciclib metabolism.
Pharmacokinetic Boosting: Consider co-administration with a safe and selective inhibitor of the identified metabolizing enzymes.[14]
Issue 2: Inconsistent In Vitro Dissolution Results
Possible Cause 1: Inappropriate Dissolution Medium.
Troubleshooting Steps:
Biorelevant Media: Use dissolution media that mimic the composition of gastrointestinal fluids, such as Simulated Gastric Fluid (SGF) and Simulated Intestinal Fluid (SIF).
pH Selection: Test dissolution across a range of pH values that the drug will encounter in the GI tract.
Possible Cause 2: Formulation-Dependent Dissolution.
Troubleshooting Steps:
Formulation Optimization: Systematically evaluate the impact of different excipients (e.g., surfactants, polymers) on the dissolution profile.
Manufacturing Process: Ensure the manufacturing process for the formulation is consistent and does not introduce variability.
Experimental Protocols
Protocol 1: In Vitro Solubility Assessment
Objective: To determine the equilibrium aqueous solubility of Fovinaciclib at different pH values.
Methodology:
Prepare buffer solutions at pH 1.2 (simulated gastric fluid), pH 4.5, and pH 6.8 (simulated intestinal fluid).
Add an excess amount of Fovinaciclib to each buffer solution in separate vials.
Shake the vials at 37°C for 24 hours to reach equilibrium.
Centrifuge the samples to pellet the undissolved compound.
Collect the supernatant and analyze the concentration of dissolved Fovinaciclib using a validated HPLC-UV method.
Protocol 2: In Vitro Dissolution Testing
Objective: To evaluate the in vitro release profile of a Fovinaciclib formulation.
Methodology:
Use a USP Apparatus 2 (paddle apparatus) with a paddle speed of 50 or 75 RPM.[20]
Use 900 mL of a specified dissolution medium (e.g., pH 6.8 phosphate (B84403) buffer) maintained at 37°C.
Introduce the Fovinaciclib dosage form into the dissolution vessel.
Withdraw samples at predetermined time points (e.g., 5, 10, 15, 30, 45, and 60 minutes).
Analyze the concentration of Fovinaciclib in each sample using a validated analytical method.[20][21]
Protocol 3: Caco-2 Permeability Assay
Objective: To assess the intestinal permeability and potential for active efflux of Fovinaciclib.[22][23][24]
Methodology:
Culture Caco-2 cells on Transwell® inserts for 21-25 days to form a differentiated monolayer.[22][23]
Confirm monolayer integrity by measuring the transepithelial electrical resistance (TEER).
For Apical to Basolateral (A→B) Permeability:
Add the Fovinaciclib dosing solution to the apical (donor) chamber.
Add fresh transport buffer to the basolateral (receiver) chamber.
For Basolateral to Apical (B→A) Permeability:
Add the Fovinaciclib dosing solution to the basolateral (donor) chamber.
Add fresh transport buffer to the apical (receiver) chamber.
Incubate at 37°C with gentle shaking for 2 hours.
Collect samples from both chambers and analyze the Fovinaciclib concentration using LC-MS/MS.
Calculate the apparent permeability coefficient (Papp) and the efflux ratio.[22]
Visualizations
Caption: Fovinaciclib's mechanism of action in the cell cycle.
Caption: Workflow for improving Fovinaciclib's oral bioavailability.
Caption: Troubleshooting logic for low oral bioavailability.
This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and preventing Fovinaciclib precipitation in cell culture media. Frequently...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and preventing Fovinaciclib precipitation in cell culture media.
Frequently Asked Questions (FAQs)
Q1: What is Fovinaciclib and why is it used in cell culture experiments?
Fovinaciclib is an orally bioavailable small molecule that acts as a selective inhibitor of cyclin-dependent kinase 4 (CDK4) and cyclin-dependent kinase 6 (CDK6).[1] These kinases are crucial for the progression of the cell cycle from the G1 to the S phase.[1] In many cancer cells, the CDK4/6 pathway is overactive, leading to uncontrolled cell proliferation. By inhibiting CDK4/6, Fovinaciclib can arrest the cell cycle in the G1 phase, thereby suppressing the growth of cancer cells.[1] It is frequently used in in vitro studies to investigate its anti-tumor activity and to understand the mechanisms of cell cycle regulation.
Q2: I observed a precipitate in my cell culture medium after adding Fovinaciclib. What could be the cause?
Precipitation of Fovinaciclib in cell culture medium is most likely due to its low aqueous solubility. Fovinaciclib is a hydrophobic compound, as indicated by its calculated XLogP3 value of 4.8. When a concentrated stock solution of a hydrophobic compound, typically dissolved in an organic solvent like dimethyl sulfoxide (B87167) (DMSO), is diluted into an aqueous-based cell culture medium, the compound can "crash out" of solution if its concentration exceeds its solubility limit in the final medium.
Other contributing factors can include:
High final concentration of Fovinaciclib: The desired experimental concentration may be higher than its aqueous solubility.
High final concentration of the organic solvent: While aiding initial dissolution, a high percentage of solvent in the final medium can be toxic to cells and may not prevent precipitation upon significant dilution.
Method of dilution: Rapidly adding the stock solution to the medium can cause localized high concentrations, leading to immediate precipitation.
Temperature of the medium: Adding the compound to cold medium can decrease its solubility.
Interactions with media components: Components in the serum or the basal medium itself can sometimes interact with the compound, affecting its solubility.
Troubleshooting Guide
If you encounter Fovinaciclib precipitation, follow these steps to identify and resolve the issue.
Step 1: Visual and Microscopic Inspection
Observation: Is the medium cloudy, or are there visible particles?
Microscopy: Examine a sample of the medium under a microscope to confirm the presence of crystalline or amorphous precipitate.
Step 2: Review Preparation Protocol
Carefully review your protocol for preparing the Fovinaciclib working solution. Compare it against the recommended protocol provided in this guide.
Step 3: Systematic Troubleshooting
Use the following table to pinpoint the potential cause and implement the suggested solution.
Problem
Potential Cause
Recommended Solution
Immediate Precipitation
High Supersaturation: The final concentration of Fovinaciclib exceeds its solubility in the cell culture medium.
Decrease the final working concentration of Fovinaciclib. Perform a solubility test to determine the maximum soluble concentration in your specific medium.
Rapid Solvent Shift: Adding the concentrated stock solution directly and quickly to the medium.
Add the stock solution dropwise to the pre-warmed medium while gently swirling or vortexing. Perform a serial dilution as described in the experimental protocols.
Low Temperature of Medium: Using cold or room temperature medium for dilution.
Always use cell culture medium pre-warmed to 37°C.
Precipitation Over Time
Compound Instability: Fovinaciclib may not be stable in the aqueous environment of the medium over long incubation periods.
Consider refreshing the medium with freshly prepared Fovinaciclib at regular intervals for long-term experiments.
Interaction with Media Components: Components like salts or proteins in the medium may be interacting with Fovinaciclib.
If using serum-free medium, consider adding a small percentage of serum, as albumin can help solubilize hydrophobic compounds. If issues persist, you may need to test different basal media formulations.
Evaporation: Water evaporation from the culture vessel can increase the concentration of Fovinaciclib over its solubility limit.
Ensure proper humidification in the incubator and use appropriate lids or seals on your culture plates or flasks.
Experimental Protocols
Protocol 1: Preparation of Fovinaciclib Stock Solution
Recommended Solvent: Use high-purity, anhydrous Dimethyl Sulfoxide (DMSO).
Stock Concentration: Prepare a high-concentration stock solution, for example, 10 mM.
Calculation: Fovinaciclib has a molecular weight of 548.75 g/mol . To make a 10 mM stock solution, dissolve 5.49 mg of Fovinaciclib in 1 mL of DMSO.
Dissolution: Ensure the compound is fully dissolved by vortexing. If necessary, sonicate the solution in a water bath for short intervals.
Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.
Protocol 2: Preparation of Fovinaciclib Working Solution in Cell Culture Medium
This protocol is designed to minimize precipitation when diluting the DMSO stock solution into your aqueous cell culture medium.
Pre-warm Medium: Pre-warm your complete cell culture medium (with or without serum) to 37°C.
Serial Dilution: Instead of adding the DMSO stock directly to your final culture volume, perform an intermediate dilution step.
Example: To achieve a final concentration of 10 µM in your experiment, first, prepare an intermediate dilution of your 10 mM stock solution in pre-warmed medium. For instance, add 2 µL of the 10 mM stock to 198 µL of medium to get a 100 µM intermediate solution.
Gently mix the intermediate dilution.
Final Dilution: Add the required volume of the intermediate solution to your cell culture wells.
Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture is as low as possible, ideally below 0.1%. Most cell lines can tolerate up to 0.5% DMSO, but this should be determined for your specific cell line. Always include a vehicle control (medium with the same final concentration of DMSO without Fovinaciclib) in your experiments.
Protocol 3: Assessing the Solubility of Fovinaciclib in Cell Culture Medium
Prepare a high-concentration stock solution of Fovinaciclib in DMSO (e.g., 10 mM).
In a series of sterile microcentrifuge tubes, prepare serial dilutions of the Fovinaciclib stock solution in your pre-warmed cell culture medium.
Visually inspect each dilution for any signs of precipitation immediately after preparation and after a period that mimics your experimental incubation time (e.g., 24, 48, 72 hours) at 37°C.
This will help you determine the practical working concentration range for Fovinaciclib in your specific experimental setup.
Data Presentation
Table 1: Physicochemical Properties of Fovinaciclib
Property
Value
Source
Molecular Weight
548.75 g/mol
PubChem
Molecular Formula
C29H40N8OS
PubChem
XLogP3
4.8
PubChem
Table 2: Recommended Solvents for Similar CDK4/6 Inhibitors
Compound
Recommended Solvents
Approximate Solubility in DMSO
Source
LEE011 (Ribociclib)
DMSO, Ethanol, Dimethylformamide
~10 mg/mL
Cayman Chemical
PD 0332991 (Palbociclib)
DMSO
Soluble
Cayman Chemical
Note: This data for similar compounds can be used as a reference for handling Fovinaciclib.
Visualizations
Caption: Mechanism of action of Fovinaciclib in cell cycle inhibition.
Caption: Troubleshooting workflow for Fovinaciclib precipitation.
Caption: Recommended experimental workflow for preparing Fovinaciclib solutions.
Technical Support Center: Fovinaciclib Administration in Murine Models
This technical support center provides guidance for researchers, scientists, and drug development professionals on managing toxicities associated with Fovinaciclib administration in mouse models. The following informatio...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides guidance for researchers, scientists, and drug development professionals on managing toxicities associated with Fovinaciclib administration in mouse models. The following information is intended to serve as a reference for designing and executing preclinical studies and for making informed decisions regarding dose adjustments in response to observed adverse events.
Disclaimer: Fovinaciclib is a novel CDK4/6 inhibitor. As specific preclinical toxicity data and established dose adjustment protocols for Fovinaciclib in mice are not extensively published, the following guidelines are based on the known profiles of other selective CDK4/6 inhibitors and general principles of preclinical toxicology. Researchers should adapt these recommendations based on their specific experimental findings.
Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of Fovinaciclib and how does it relate to its potential toxicities?
A1: Fovinaciclib is a selective inhibitor of Cyclin-Dependent Kinase 4 (CDK4) and Cyclin-Dependent Kinase 6 (CDK6).[1][2] These kinases are essential for the progression of the cell cycle from the G1 (growth) phase to the S (DNA synthesis) phase. By inhibiting CDK4/6, Fovinaciclib prevents the phosphorylation of the Retinoblastoma (Rb) protein, which in turn keeps the transcription factor E2F in an inactive state. This leads to cell cycle arrest in the G1 phase and a reduction in tumor cell proliferation.[1]
Because CDK4/6 are also important for the proliferation of hematopoietic progenitor cells in the bone marrow, the most common on-target toxicity of CDK4/6 inhibitors is myelosuppression, particularly neutropenia (a decrease in neutrophils).[3] Other rapidly dividing cells, such as those in the gastrointestinal tract, can also be affected, potentially leading to side effects like diarrhea.[3]
Q2: What are the most common toxicities observed with CDK4/6 inhibitors in mice?
A2: Based on preclinical studies with other CDK4/6 inhibitors, the most anticipated toxicities in mice include:
Hematological Toxicities: Neutropenia is the most common and often dose-limiting toxicity. Leukopenia (a general decrease in white blood cells), anemia (a decrease in red blood cells), and thrombocytopenia (a decrease in platelets) can also occur, though typically to a lesser extent.[3]
Gastrointestinal Toxicities: Diarrhea is a notable side effect, particularly with certain CDK4/6 inhibitors.[3] Nausea and vomiting can also be observed.
General Clinical Signs: Weight loss, fatigue (observed as reduced activity), and changes in fur condition can be indicators of systemic toxicity.[3]
Q3: How should I monitor for these toxicities in my mouse studies?
A3: A comprehensive monitoring plan is crucial for detecting and managing toxicities. This should include:
Regular Clinical Observations: At least once daily, mice should be observed for changes in behavior (lethargy, hyperactivity), posture, appearance (piloerection, hunched posture), and signs of gastrointestinal distress.
Body Weight Measurement: Body weight should be measured 2-3 times per week as a sensitive indicator of overall health.
Complete Blood Counts (CBCs): Blood samples should be collected periodically (e.g., weekly or at predetermined intervals) to monitor for changes in neutrophils, lymphocytes, red blood cells, and platelets.
Troubleshooting Guides: Adjusting Fovinaciclib Dosage for Toxicity
The decision to adjust the dosage of Fovinaciclib should be based on the severity of the observed toxicities. The following tables provide a general framework for grading common adverse events in mice and a corresponding dose adjustment protocol.
Table 1: Preclinical Toxicity Grading Criteria for Mice
Toxicity Parameter
Grade 1 (Mild)
Grade 2 (Moderate)
Grade 3 (Severe)
Grade 4 (Life-threatening)
Weight Loss
5-10% loss of initial body weight
10-15% loss of initial body weight
15-20% loss of initial body weight
>20% loss of initial body weight
Neutropenia
10-25% decrease from baseline
25-50% decrease from baseline
50-75% decrease from baseline
>75% decrease from baseline
Diarrhea
Mild, transient diarrhea; no significant weight loss
Moderate, persistent diarrhea; mild dehydration; 5-10% weight loss
Severe diarrhea; signs of dehydration; 10-15% weight loss
Severe diarrhea with dehydration; >15% weight loss; moribund state
Clinical Signs
Minor changes in activity or appearance (e.g., slight piloerection)
Noticeable changes in activity, hunched posture, persistent piloerection
Table 2: Recommended Dose Adjustment Protocol for Fovinaciclib in Mice
Toxicity Grade Observed
Recommended Action
Grade 1
Continue treatment at the current dose; increase monitoring frequency to daily.
Grade 2
Withhold dosing for 1-3 days until toxicity resolves to Grade 1 or baseline. Resume treatment at the next lower dose level (e.g., reduce dose by 25%).
Grade 3
Withhold dosing until toxicity resolves to Grade 1 or baseline. Resume treatment at a significantly lower dose level (e.g., reduce dose by 50%). If toxicity recurs at the lower dose, consider discontinuing treatment for that animal.
Grade 4
Discontinue treatment for the affected animal and provide supportive care. Consider humane euthanasia if the animal is moribund.
Experimental Protocols
Protocol 1: In Vivo Efficacy and Toxicity Study in a Xenograft Mouse Model
Animal Model: Utilize immunocompromised mice (e.g., athymic nude or NSG mice) for tumor cell implantation.
Tumor Implantation: Subcutaneously inject cancer cells (e.g., 1-10 x 10^6 cells in a mixture of PBS and Matrigel) into the flank of each mouse.
Tumor Growth Monitoring and Randomization: Monitor tumor growth 2-3 times per week using calipers. When tumors reach a predetermined size (e.g., 100-200 mm³), randomize mice into treatment and control groups.
Fovinaciclib Formulation and Administration: Prepare Fovinaciclib in a suitable vehicle. Administer the drug and vehicle control via the intended route (e.g., oral gavage) at the predetermined dose and schedule.
Toxicity Monitoring:
Record body weights and perform clinical observations 2-3 times weekly (or daily if signs of toxicity appear).
Collect blood samples for CBCs at baseline and at regular intervals during the study.
Efficacy Assessment: Measure tumor volume 2-3 times weekly to assess anti-tumor activity.
Endpoint: Continue the study until tumors in the control group reach the predetermined endpoint size or for a set duration. Euthanize mice according to approved IACUC protocols and collect tumors and other relevant tissues for analysis.
Protocol 2: Monitoring and Grading of Hematological Toxicity
Blood Collection: Collect a small volume of blood (e.g., 20-50 µL) from the tail vein or saphenous vein at baseline (before the first dose) and at regular intervals (e.g., weekly).
Complete Blood Count (CBC) Analysis: Use an automated hematology analyzer calibrated for mouse blood to determine the absolute counts of neutrophils, lymphocytes, total white blood cells, red blood cells, and platelets.
Grading of Neutropenia: Compare the post-treatment neutrophil counts to the baseline values for each animal. Use the percentage decrease to assign a toxicity grade as outlined in Table 1.
Dose Adjustment: Implement the dose adjustment protocol (Table 2) based on the highest grade of hematological toxicity observed.
Visualizations
Caption: Mechanism of action of Fovinaciclib in the CDK4/6-Rb signaling pathway.
Caption: Experimental workflow for monitoring toxicity in mouse studies.
Caption: Decision-making flowchart for Fovinaciclib dose adjustment based on toxicity grade.
A Comparative Guide to Fovinaciclib and Palbociclib in ER+ Breast Cancer Models
For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of Fovinaciclib (FCN-437c) and Palbociclib (B1678290), two selective inhibitors of cyclin-dependent kinases 4 and...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a detailed comparison of Fovinaciclib (FCN-437c) and Palbociclib (B1678290), two selective inhibitors of cyclin-dependent kinases 4 and 6 (CDK4/6), for the treatment of estrogen receptor-positive (ER+) breast cancer. While both drugs target the same fundamental pathway in cell cycle progression, this document aims to delineate their characteristics based on available preclinical and clinical data.
Introduction
Estrogen receptor-positive (ER+) breast cancer is the most common subtype of breast cancer, and its growth is often dependent on the activity of CDK4 and CDK6. These kinases, when activated by Cyclin D, phosphorylate the retinoblastoma protein (Rb), leading to the release of E2F transcription factors and subsequent progression from the G1 to the S phase of the cell cycle.[1][2][3] Palbociclib (Ibrance) was the first CDK4/6 inhibitor to receive FDA approval and has become a standard of care in combination with endocrine therapy for advanced or metastatic ER+/HER2- breast cancer.[4] Fovinaciclib is a newer CDK4/6 inhibitor currently in clinical development.[5][6] This guide will compare these two molecules based on their mechanism of action, preclinical efficacy, and clinical data.
Mechanism of Action: Targeting the Cyclin D-CDK4/6-Rb Pathway
Both Fovinaciclib and Palbociclib are potent and selective inhibitors of CDK4 and CDK6.[1][5][7] By binding to the ATP-binding pocket of these kinases, they prevent the phosphorylation of Rb.[1][7] This maintains Rb in its active, hypophosphorylated state, where it remains bound to the E2F transcription factor. The sequestration of E2F prevents the transcription of genes required for DNA synthesis, thereby inducing G1 cell cycle arrest and inhibiting cancer cell proliferation.[2][7][8] The efficacy of both drugs is dependent on a functional Rb pathway.[1][9]
Fovinaciclib and Ribociclib: A Comparative Review of In Vivo Efficacy in Oncology Research
For Researchers, Scientists, and Drug Development Professionals In the landscape of targeted cancer therapies, inhibitors of cyclin-dependent kinases 4 and 6 (CDK4/6) have emerged as a cornerstone in the treatment of hor...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
In the landscape of targeted cancer therapies, inhibitors of cyclin-dependent kinases 4 and 6 (CDK4/6) have emerged as a cornerstone in the treatment of hormone receptor-positive (HR+), human epidermal growth factor receptor 2-negative (HER2-) breast cancer and are being investigated in a variety of other malignancies. Ribociclib, an established therapeutic agent, and Fovinaciclib, a more recently developed inhibitor, both target the CDK4/6 pathway. This guide provides an objective comparison of their in vivo efficacy, supported by available experimental data, to inform preclinical and clinical research decisions.
Mechanism of Action: Targeting the Cell Cycle Engine
Both Fovinaciclib and Ribociclib are selective inhibitors of CDK4 and CDK6.[1] These kinases, in complex with cyclin D, phosphorylate the retinoblastoma protein (Rb), a key tumor suppressor.[2][3] Phosphorylation inactivates Rb, releasing the E2F transcription factor and allowing the cell to progress from the G1 (growth) to the S (DNA synthesis) phase of the cell cycle.[2][3] By inhibiting CDK4/6, both drugs prevent Rb phosphorylation, leading to cell cycle arrest at the G1/S checkpoint, thereby suppressing tumor cell proliferation.[1]
Diagram 1: CDK4/6 Signaling Pathway Inhibition
Quantitative In Vivo Efficacy
Direct head-to-head in vivo comparisons of Fovinaciclib and Ribociclib have not been published. However, data from independent preclinical studies provide insights into their individual efficacy.
Fovinaciclib (FCN-437)
Preclinical data for Fovinaciclib, also known as FCN-437, suggests potent in vivo activity. According to a presentation at the American Association for Cancer Research (AACR) Annual Meeting in 2019, Fovinaciclib demonstrated dramatic tumor growth inhibition in xenograft models of breast cancer, colon cancer, and glioma, with efficacy reported as "comparable or superior" to approved CDK4/6 inhibitors. The in vitro potency of Fovinaciclib was noted to be 5-fold greater than that of Ribociclib. FCN-437 is also noted to have the ability to cross the blood-brain barrier, suggesting potential for treating brain metastases.[4][5] While specific quantitative data on tumor growth inhibition from these preclinical studies are not publicly available, the qualitative reports indicate a high degree of anti-tumor activity.
Ribociclib (LEE011)
Ribociclib has demonstrated significant tumor growth inhibition and even regression in a variety of in vivo models. The following table summarizes key findings from several preclinical studies.
Standard methodologies are employed to assess the in vivo efficacy of CDK4/6 inhibitors. The following provides a generalized protocol for a xenograft study, applicable to both Fovinaciclib and Ribociclib.
Diagram 2: Generalized In Vivo Xenograft Study Workflow
Detailed Methodology for a Representative In Vivo Xenograft Study
1. Animal Models and Cell Lines:
Immunocompromised mice (e.g., athymic nude or NOD/SCID) are typically used to prevent rejection of human tumor xenografts.
Cancer cell lines (e.g., MCF-7 for breast cancer, JeKo-1 for mantle cell lymphoma) are cultured under standard conditions.
2. Tumor Implantation:
Cultured cancer cells are harvested, and a specific number of cells (e.g., 5-10 million) are resuspended in a suitable medium, often mixed with Matrigel to support tumor formation.
The cell suspension is subcutaneously injected into the flank of the mice.
3. Tumor Growth Monitoring and Randomization:
Tumor growth is monitored by measuring the length and width of the tumor with calipers, typically 2-3 times per week. Tumor volume is calculated using the formula: (Length x Width²)/2.
Once tumors reach a predetermined size (e.g., 100-200 mm³), mice are randomized into treatment and control groups.
4. Drug Formulation and Administration:
Fovinaciclib or Ribociclib is formulated in an appropriate vehicle for oral administration (e.g., 0.5% methylcellulose).
The drug or vehicle control is administered daily via oral gavage at the specified dose.
5. Efficacy and Toxicity Assessment:
Tumor volumes and body weights are measured regularly throughout the study. A decrease in body weight can be an indicator of toxicity.
The primary efficacy endpoint is often tumor growth inhibition (TGI), calculated as the percentage difference in the mean tumor volume of the treated group compared to the control group.
6. Endpoint and Pharmacodynamic Analysis:
At the end of the study (e.g., when control tumors reach a maximum allowed size), mice are euthanized, and tumors are excised and weighed.
Tumor tissues may be processed for pharmacodynamic analysis, such as Western blotting to assess the phosphorylation status of Rb or immunohistochemistry for proliferation markers like Ki-67, to confirm the on-target activity of the drug.
Conclusion
Both Fovinaciclib and Ribociclib are potent CDK4/6 inhibitors with demonstrated in vivo anti-tumor efficacy. Ribociclib has a well-documented track record of inducing tumor growth inhibition and regression across a range of preclinical models, with substantial quantitative data available. While specific in vivo quantitative data for Fovinaciclib is less accessible in the public domain, preclinical reports strongly suggest comparable, if not superior, efficacy to established CDK4/6 inhibitors, with the added potential for activity against brain metastases. For researchers and drug developers, the choice between these agents in a preclinical setting may depend on the specific cancer model, the need for central nervous system penetration, and the availability of the compound. Further publication of detailed preclinical data for Fovinaciclib will be crucial for a more direct and quantitative comparison.
Fovinaciclib and Abemaciclib: A Comparative Guide for Researchers
In the rapidly evolving landscape of targeted cancer therapies, cyclin-dependent kinase 4 and 6 (CDK4/6) inhibitors have emerged as a cornerstone in the treatment of hormone receptor-positive (HR+), human epidermal growt...
Author: BenchChem Technical Support Team. Date: December 2025
In the rapidly evolving landscape of targeted cancer therapies, cyclin-dependent kinase 4 and 6 (CDK4/6) inhibitors have emerged as a cornerstone in the treatment of hormone receptor-positive (HR+), human epidermal growth factor receptor 2-negative (HER2-) breast cancer. This guide provides a side-by-side comparison of a newer entrant, Fovinaciclib, and an established therapeutic, Abemaciclib (B560072), to aid researchers, scientists, and drug development professionals in understanding their key attributes.
Mechanism of Action: Targeting the Cell Cycle Engine
Both Fovinaciclib and Abemaciclib are orally bioavailable small molecule inhibitors that selectively target CDK4 and CDK6.[1][2] These kinases are pivotal in regulating the cell cycle, specifically the transition from the G1 (growth) phase to the S (synthesis) phase.[1][2] In HR+ breast cancer, the cyclin D-CDK4/6-retinoblastoma (Rb) protein pathway is often dysregulated, leading to uncontrolled cell proliferation.
By inhibiting CDK4 and CDK6, both drugs prevent the phosphorylation of the Rb protein.[1][2] This maintains Rb in its active, hypophosphorylated state, where it binds to the E2F transcription factor, thereby blocking the transcription of genes required for DNA replication and cell cycle progression. The ultimate result is a G1 cell cycle arrest, which curtails the proliferation of cancer cells.[1][2]
Abemaciclib has been shown to be a potent inhibitor of CDK4 and CDK6.[3] Preclinical studies have demonstrated its high selectivity for CDK4/cyclin D1 and CDK6/cyclin D1 complexes.[4] While information on Fovinaciclib's specific inhibitory concentrations is less readily available in peer-reviewed literature, it is also described as a selective and potent CDK4/6 inhibitor.[5]
Diagram 1: Simplified CDK4/6 Signaling Pathway and Point of Inhibition.
Comparative Quantitative Data
The following tables summarize the available quantitative data for Fovinaciclib and Abemaciclib. It is important to note that data for Fovinaciclib is limited due to its recent emergence.
To understand the context of the presented data, it is crucial to consider the methodologies of the cited experiments.
Protocol for In Vitro Kinase Assays (General)
For determining the half-maximal inhibitory concentration (IC50), purified recombinant human CDK4/cyclin D1 and CDK6/cyclin D1 enzymes are typically used. The assay involves incubating the enzyme with a specific substrate (e.g., a peptide derived from the Rb protein) and ATP in the presence of varying concentrations of the inhibitor. The enzyme activity is measured by quantifying the amount of phosphorylated substrate, often using methods like radioisotope incorporation or fluorescence-based detection. The IC50 value is then calculated as the concentration of the inhibitor that results in a 50% reduction in enzyme activity compared to a control without the inhibitor.
Protocol for a Phase 1, Open-Label, Single-Dose Pharmacokinetic Study (as exemplified by the Fovinaciclib study)
Objective: To evaluate the pharmacokinetics, mass balance, and metabolism of a drug in healthy subjects.
Design: A single-center, open-label, single-dose study.
Participants: A small cohort of healthy volunteers (e.g., six healthy male Chinese subjects for the Fovinaciclib study).[5]
Intervention: Administration of a single oral dose of the radiolabeled drug (e.g., 200 mg of [14C]FCN-437c).[5]
Sample Collection: Serial blood, plasma, urine, and feces samples are collected at predefined time points over an extended period (e.g., up to 456 hours post-dose).[5]
Analysis:
Total radioactivity in blood, plasma, urine, and feces is measured to determine absorption, distribution, metabolism, and excretion (ADME) characteristics.
Plasma concentrations of the parent drug and its metabolites are quantified using techniques like liquid chromatography-mass spectrometry (LC-MS).
Pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), and t1/2 (half-life) are calculated.
Metabolite profiling is conducted on plasma, urine, and feces to identify the major metabolic pathways.
Clinical Efficacy and Development Status
Fovinaciclib:
Fovinaciclib, developed by Chongqing Fochon Pharmaceuticals, has recently been launched in China for the treatment of HR+/HER2- late-stage breast cancer as a second-line therapy or greater.[7] A drug registration application for Fovinaciclib citrate (B86180) capsules was accepted by the China National Medical Products Administration (NMPA) in January 2025 for HR+/HER2- locally advanced or metastatic breast cancer, to be used in combination with an aromatase inhibitor as initial endocrine therapy.[8] Results from a Phase 1b study of Fovinaciclib in combination with letrozole (B1683767) for HR+/HER2- advanced breast cancer indicated that the combination was well-tolerated and demonstrated antitumor activity.[9]
Abemaciclib:
Abemaciclib, marketed as Verzenio, has a more extensive clinical trial history with multiple large-scale, randomized Phase 3 trials (the MONARCH series) supporting its global approvals.
MONARCH 3: This trial evaluated Abemaciclib in combination with a nonsteroidal aromatase inhibitor (NSAI) as initial therapy for postmenopausal women with HR+/HER2- advanced breast cancer. The combination demonstrated a significant improvement in progression-free survival (PFS) compared to an NSAI alone.[10]
MONARCH 2: This study assessed Abemaciclib in combination with fulvestrant (B1683766) for women with HR+/HER2- advanced breast cancer who had progressed on prior endocrine therapy. The combination led to a significant improvement in both PFS and overall survival (OS) compared to fulvestrant alone.
monarchE: This trial investigated Abemaciclib as an adjuvant treatment in combination with endocrine therapy for patients with high-risk, node-positive, early-stage HR+/HER2- breast cancer. The addition of Abemaciclib resulted in a statistically significant improvement in invasive disease-free survival (IDFS).[11][12][13]
Table 3: Key Clinical Trial Efficacy Data for Abemaciclib
The safety profiles of CDK4/6 inhibitors are generally characterized by myelosuppression and gastrointestinal toxicities.
Fovinaciclib:
Detailed, large-scale clinical trial data on the adverse event profile of Fovinaciclib are not yet widely available in the public domain. Early phase studies suggest it is generally well-tolerated.[9]
Abemaciclib:
The most common adverse reactions associated with Abemaciclib (incidence ≥20%) include diarrhea, neutropenia, nausea, abdominal pain, infections, fatigue, anemia, leukopenia, decreased appetite, vomiting, headache, alopecia, and thrombocytopenia.[15][16] Diarrhea is a particularly common and notable side effect of Abemaciclib, often occurring early in treatment.[17] Serious adverse events can include severe diarrhea, neutropenia, interstitial lung disease/pneumonitis, hepatotoxicity, and venous thromboembolism.[16][17][18]
Table 4: Common Adverse Events with Abemaciclib (from Clinical Trials)
Adverse Event
Incidence (All Grades)
Incidence (Grade 3/4)
Diarrhea
>80%
~10-15%
Neutropenia
~40-45%
~20-25%
Nausea
~40-45%
<5%
Fatigue
~40%
<5%
Abdominal Pain
~35%
<5%
Anemia
~30%
<5%
Decreased Appetite
~25%
<5%
Vomiting
~25%
<5%
Incidence rates are approximate and can vary depending on the specific clinical trial and patient population.
Diagram 2: A General Workflow of Clinical Drug Development.
Conclusion
Fovinaciclib and Abemaciclib share a common mechanism of action as CDK4/6 inhibitors, a class of drugs that has revolutionized the treatment of HR+/HER2- breast cancer. Abemaciclib is a well-established therapeutic with a robust body of evidence from large-scale clinical trials demonstrating its efficacy and defining its safety profile. Fovinaciclib is a newer agent with a promising profile that has recently gained approval in China. As more data from ongoing and future clinical studies on Fovinaciclib become available, a more direct and comprehensive comparison of its efficacy and long-term safety relative to Abemaciclib and other CDK4/6 inhibitors will be possible. For now, the research community awaits further publications to fully delineate the clinical profile of this new therapeutic option.
Fovinaciclib Demonstrates Efficacy in Preclinical Models, Positioning it as a Potential Option in CDK4/6 Inhibitor-Resistant Cancers
For Immediate Release Shanghai, China – December 15, 2025 – Fovinaciclib (also known as FCN-437), a novel, potent, and selective inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6), has shown promising preclinical eff...
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Release
Shanghai, China – December 15, 2025 – Fovinaciclib (also known as FCN-437), a novel, potent, and selective inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6), has shown promising preclinical efficacy that is comparable or superior to the first-generation CDK4/6 inhibitor, Palbociclib. While direct comparative studies in Palbociclib-resistant cell lines are not yet publicly available, preliminary data suggests Fovinaciclib's potential as a next-generation therapeutic in hormone receptor-positive (HR+), human epidermal growth factor receptor 2-negative (HER2-) breast cancer, including in settings of acquired resistance to current CDK4/6 inhibitors.
Fovinaciclib, developed by Chongqing Fochon Pharmaceuticals, operates through the established mechanism of CDK4/6 inhibition, thereby blocking the phosphorylation of the retinoblastoma (Rb) protein and inducing G1 cell cycle arrest.[1][2] This targeted approach is crucial in HR+ breast cancer, where the cyclin D-CDK4/6-Rb pathway is a key driver of tumor proliferation.
Preclinical data presented at the American Association for Cancer Research (AACR) Annual Meeting in 2019 and further detailed in a Phase 1a clinical trial publication, indicate that Fovinaciclib exhibits significant antitumor activity. In vitro studies on human breast cancer cell lines, including MCF7, demonstrated that Fovinaciclib's inhibitory effect on cell proliferation was comparable to or greater than that of Palbociclib and another CDK4/6 inhibitor, Ribociclib.[1][3] Furthermore, in vivo xenograft models of breast cancer showed that Fovinaciclib led to dramatic tumor growth inhibition, with efficacy reported as comparable or superior to approved CDK4/6 inhibitors.[3]
While these initial findings are in Palbociclib-sensitive models, a Phase 1 clinical trial of Fovinaciclib included patients who had previously been treated with CDK4/6 inhibitors. In this heavily pretreated population, Fovinaciclib demonstrated encouraging signs of antitumor activity and disease control, suggesting its potential to overcome acquired resistance.[4]
Comparative Preclinical Efficacy
At present, a direct, head-to-head comparison of Fovinaciclib and Palbociclib in well-characterized Palbociclib-resistant cell line models is not available in the public domain. The following table summarizes the available comparative preclinical data in Palbociclib-sensitive models.
Parameter
Fovinaciclib (FCN-437)
Palbociclib
Ribociclib
Cell Lines/Models Tested
Reference
In Vitro Potency
Comparable to or greater than Palbociclib; 5-fold more potent than Ribociclib
Fovinaciclib, like Palbociclib, targets the core cell cycle machinery. In HR+ breast cancer, estrogen receptor (ER) signaling drives the expression of Cyclin D, which complexes with and activates CDK4 and CDK6. This complex then phosphorylates the Rb protein, releasing the E2F transcription factor to promote the transcription of genes required for the G1 to S phase transition and subsequent cell division. By inhibiting CDK4/6, Fovinaciclib prevents Rb phosphorylation, maintaining it in its active, tumor-suppressive state, and thereby arresting the cell cycle.
Caption: The CDK4/6 signaling pathway and points of inhibition by Fovinaciclib and Palbociclib.
Experimental Protocols
While specific, detailed protocols for the preclinical evaluation of Fovinaciclib are not publicly available, the following are representative methodologies for assessing the efficacy of CDK4/6 inhibitors in breast cancer cell lines, based on standard practices in the field.
In Vitro Cell Proliferation Assay (Crystal Violet Assay)
This assay is used to determine the effect of a compound on the proliferation of cancer cells.
Methodology:
Cell Seeding: Breast cancer cells (e.g., MCF7 for HR+/HER2-, or a generated Palbociclib-resistant MCF7 line) are seeded in 96-well plates at a density of 5,000 cells per well and allowed to adhere overnight.
Drug Treatment: The following day, cells are treated with a range of concentrations of Fovinaciclib, Palbociclib, or a vehicle control (e.g., DMSO).
Incubation: Plates are incubated for 72 to 96 hours at 37°C in a humidified atmosphere with 5% CO2.
Staining: The medium is removed, and cells are washed with PBS. Cells are then fixed with 10% formalin for 15 minutes, followed by staining with 0.5% crystal violet solution for 20 minutes.
Quantification: After washing and drying, the stained cells are solubilized with 10% acetic acid. The absorbance is measured at 590 nm using a microplate reader.
Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated by plotting the percentage of cell growth inhibition against the logarithm of the drug concentration.
In Vivo Tumor Xenograft Study
This study evaluates the antitumor efficacy of a compound in a living organism.
Methodology:
Cell Implantation: Female immunodeficient mice (e.g., nude mice) are subcutaneously injected with a suspension of human breast cancer cells (e.g., 5 x 10^6 MCF7 cells) in Matrigel.
Tumor Growth and Randomization: Tumors are allowed to grow to a palpable size (e.g., 100-150 mm³). Mice are then randomized into treatment and control groups.
Drug Administration: Fovinaciclib or Palbociclib is administered orally, once daily, at a predetermined dose. The control group receives a vehicle.
Tumor Measurement: Tumor volume is measured two to three times a week using calipers. Tumor volume is calculated using the formula: (Length x Width²) / 2.
Endpoint: The study is terminated when tumors in the control group reach a predetermined size, or after a set duration. Tumor growth inhibition (TGI) is calculated as the percentage difference in the mean tumor volume between the treated and control groups.
Caption: A generalized workflow for preclinical evaluation of Fovinaciclib's efficacy.
Future Directions
The promising, albeit early, data on Fovinaciclib underscores the need for further investigation. Direct, head-to-head preclinical studies of Fovinaciclib and other CDK4/6 inhibitors in a panel of well-characterized Palbociclib-resistant cell lines are warranted to elucidate its efficacy in the resistance setting. Such studies should also explore the molecular mechanisms of potential cross-resistance or sensitivity. As clinical trials for Fovinaciclib progress, data from patients who have progressed on prior CDK4/6 inhibitor therapy will be critical in defining its role in the evolving landscape of breast cancer treatment.
Disclaimer: This comparison guide is for informational purposes for researchers, scientists, and drug development professionals. The information is based on publicly available data as of the date of this release. Fovinaciclib is an investigational drug and its safety and efficacy have not been fully established.
A Comparative Analysis of CDK4/6 Inhibitors: Palbociclib, Ribociclib, and Abemaciclib Kinase Profiles
A detailed guide for researchers, scientists, and drug development professionals on the comparative kinase selectivity and potency of three leading CDK4/6 inhibitors. This guide provides supporting experimental data, det...
Author: BenchChem Technical Support Team. Date: December 2025
A detailed guide for researchers, scientists, and drug development professionals on the comparative kinase selectivity and potency of three leading CDK4/6 inhibitors. This guide provides supporting experimental data, detailed methodologies for key experiments, and visualizations of relevant biological pathways and workflows.
The advent of selective inhibitors targeting Cyclin-Dependent Kinase 4 and 6 (CDK4/6) has revolutionized the treatment landscape for hormone receptor-positive (HR+), human epidermal growth factor receptor 2-negative (HER2-) advanced or metastatic breast cancer. Palbociclib (Ibrance®), ribociclib (B560063) (Kisqali®), and abemaciclib (B560072) (Verzenio®) have all demonstrated significant clinical efficacy by inducing cell cycle arrest. However, subtle but important differences in their kinase profiles can influence their therapeutic activity, safety profiles, and potential for single-agent efficacy. This guide offers an in-depth comparative analysis of the kinase profiles of these three inhibitors.
Data Presentation: Comparative Kinase Inhibition Profiles
The kinase selectivity of a drug is a critical factor that influences its efficacy and toxicity. While all three inhibitors potently target CDK4 and CDK6, their activity against other kinases varies. Palbociclib and ribociclib are generally considered more selective for the CDK4/6 kinases, whereas abemaciclib exhibits a broader kinase inhibition profile.[1] This "polypharmacology" may contribute to some of its distinct clinical characteristics.
The following table summarizes the inhibitory activity (IC50 values) of palbociclib, ribociclib, and abemaciclib against their primary targets and a selection of other kinases. Lower IC50 values indicate greater potency. It is important to note that IC50 values can vary between different studies and experimental conditions.
The determination of a kinase inhibitor's profile involves a series of robust biochemical and cellular assays. Below are detailed methodologies for key experiments cited in the characterization of CDK4/6 inhibitors.
In Vitro Kinase Inhibition Assay (Luminescence-Based)
This assay is a foundational method to determine the potency of an inhibitor against a purified kinase. The ADP-Glo™ Kinase Assay is a commonly used platform.[4][5]
Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against a specific kinase.
Materials:
Recombinant human kinase (e.g., CDK4/Cyclin D1)
Kinase-specific substrate
Adenosine triphosphate (ATP)
Kinase assay buffer
Test inhibitor (dissolved in DMSO)
ADP-Glo™ Kinase Assay Kit (Promega)
White, opaque 384-well assay plates
Luminometer plate reader
Step-by-Step Procedure:
Reagent Preparation:
Prepare a serial dilution of the test inhibitor in the kinase assay buffer. The final concentration of DMSO in the assay should be kept low (typically ≤1%).
Dilute the recombinant kinase enzyme to the desired concentration in the kinase assay buffer.
Prepare a mixture of the kinase substrate and ATP in the kinase assay buffer. The ATP concentration is often set at or near the Michaelis constant (Km) for the specific kinase.
Assay Plate Setup:
Add 1 µL of the serially diluted inhibitor or DMSO (vehicle control) to the appropriate wells of the 384-well plate.[5]
Add 2 µL of the diluted kinase enzyme solution to each well.[5]
Initiate the kinase reaction by adding 2 µL of the substrate/ATP mixture to each well.[5]
Kinase Reaction:
Gently mix the contents of the plate.
Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).[4]
Signal Detection:
Equilibrate the plate to room temperature.
Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete any unconsumed ATP. Incubate for 40 minutes at room temperature.[4]
Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated during the kinase reaction into ATP, which is then used in a luciferase reaction to produce a luminescent signal. Incubate for 30 minutes at room temperature.[4]
Data Acquisition and Analysis:
Measure the luminescence of each well using a plate reader.
Calculate the percentage of kinase activity inhibition for each inhibitor concentration relative to the DMSO control.
Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.
Cellular Thermal Shift Assay (CETSA)
CETSA is a powerful technique to verify target engagement of a drug within a cellular environment. The principle is that a ligand-bound protein is more resistant to thermal denaturation.
Objective: To confirm that a CDK4/6 inhibitor binds to its target kinase inside intact cells.
Materials:
Cell line expressing the target kinase (e.g., a breast cancer cell line)
Cell culture medium and reagents
Test inhibitor (dissolved in DMSO)
Phosphate-buffered saline (PBS) with protease and phosphatase inhibitors
Lysis buffer
Equipment for cell lysis (e.g., for freeze-thaw cycles)
Thermal cycler or heating block
Centrifuge
Reagents and equipment for Western blotting (SDS-PAGE, antibodies, etc.)
Step-by-Step Procedure:
Cell Treatment:
Culture the chosen cell line to a suitable confluency.
Treat the cells with the test inhibitor at a desired concentration or with DMSO as a vehicle control.
Incubate the cells for a specific period to allow for drug uptake and target binding.
Heat Shock:
Harvest the cells and wash them with PBS.
Resuspend the cells in PBS containing protease and phosphatase inhibitors.
Aliquot the cell suspension into PCR tubes.
Heat the aliquots at a range of temperatures (e.g., from 40°C to 70°C) for a short duration (e.g., 3 minutes) using a thermal cycler. Include an unheated control.[6][7]
Cell Lysis and Separation of Soluble Fraction:
Lyse the cells using a suitable method, such as repeated freeze-thaw cycles.[6][7]
Centrifuge the cell lysates at high speed (e.g., 20,000 x g) to pellet the aggregated, denatured proteins.[7]
Carefully collect the supernatant, which contains the soluble protein fraction.
Protein Analysis:
Determine the protein concentration of the soluble fractions.
Normalize the protein concentrations across all samples.
Analyze the amount of the target kinase (e.g., CDK4 or CDK6) in the soluble fraction by Western blotting using a specific primary antibody.
Data Analysis:
Quantify the band intensities from the Western blot.
For each treatment condition (inhibitor or DMSO), plot the percentage of the soluble target protein (relative to the unheated control) against the temperature.
A shift in the melting curve to a higher temperature in the inhibitor-treated samples compared to the DMSO control indicates target engagement.
Mandatory Visualization
CDK4/6 Signaling Pathway
The following diagram illustrates the core CDK4/6 signaling pathway and the mechanism of action of CDK4/6 inhibitors. Growth signals lead to the expression of Cyclin D, which complexes with and activates CDK4 and CDK6.[8][9] The active CDK4/6-Cyclin D complex then phosphorylates the Retinoblastoma (Rb) protein.[10] This phosphorylation event causes Rb to release the E2F transcription factor, which in turn promotes the transcription of genes required for the G1 to S phase transition in the cell cycle.[10] CDK4/6 inhibitors block the kinase activity of the CDK4/6-Cyclin D complex, thereby preventing Rb phosphorylation and halting cell cycle progression.[10]
Caption: The CDK4/6-Rb signaling pathway and the point of inhibition by CDK4/6 inhibitors.
Experimental Workflow for Kinase Inhibitor Profiling
The following diagram outlines a typical experimental workflow for the comparative analysis of kinase inhibitor profiles, integrating both biochemical and cellular assays.
Caption: A generalized workflow for determining and comparing kinase inhibitor profiles.
Unlocking Synergistic Potential: A Comparative Guide to Fovinaciclib and PI3K Inhibitor Combinations in Oncology
For Immediate Release [City, State] – [Date] – A growing body of preclinical evidence highlights the potent synergistic anti-cancer effects of combining CDK4/6 inhibitors with inhibitors of the PI3K pathway. This guide p...
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Release
[City, State] – [Date] – A growing body of preclinical evidence highlights the potent synergistic anti-cancer effects of combining CDK4/6 inhibitors with inhibitors of the PI3K pathway. This guide provides a comprehensive comparison of this therapeutic strategy, with a focus on the emerging CDK4/6 inhibitor fovinaciclib. While direct experimental data on the combination of fovinaciclib with PI3K inhibitors is emerging, extensive research on other CDK4/6 inhibitors provides a strong predictive framework for the potential of this dual-targeted approach in treating various cancers, particularly hormone receptor-positive (HR+) breast cancer.
Rationale for Combination Therapy
The Cyclin D-CDK4/6-Rb axis and the PI3K/AKT/mTOR pathway are two critical signaling cascades frequently dysregulated in cancer, driving uncontrolled cell proliferation and survival. Fovinaciclib, a selective inhibitor of CDK4 and CDK6, induces cell cycle arrest at the G1-S transition. PI3K inhibitors, on the other hand, block a key signaling node that promotes cell growth, metabolism, and survival.
Preclinical studies have consistently demonstrated that the inhibition of one pathway can lead to a compensatory activation of the other, limiting the efficacy of single-agent therapies. By simultaneously targeting both pathways, a more profound and durable anti-tumor response can be achieved, potentially overcoming intrinsic and acquired resistance mechanisms.
Preclinical Validation of Synergy: A Comparative Overview
While specific data for fovinaciclib in combination with PI3K inhibitors is not yet extensively published, numerous studies on other CDK4/6 inhibitors like palbociclib, ribociclib, and abemaciclib (B560072) have demonstrated significant synergy with various PI3K inhibitors across a range of cancer models.
Table 1: Summary of Preclinical Synergy Data for CDK4/6 and PI3K Inhibitor Combinations
CDK4/6 Inhibitor
PI3K Inhibitor
Cancer Model
Key Findings
Synergy Quantification (Combination Index - CI)
Palbociclib
Alpelisib (PI3Kα-specific)
PIK3CA-mutant Breast Cancer Cell Lines
Enhanced inhibition of cell proliferation, increased apoptosis, and tumor growth inhibition in xenograft models.
CI < 1 (Synergistic)
Ribociclib
Buparlisib (pan-PI3K)
ER+/HER2- Breast Cancer Cell Lines
Synergistic growth inhibition and induction of cell cycle arrest.
CI < 1 (Synergistic)
Abemaciclib
Taselisib (PI3Kα/δ/γ inhibitor)
Triple-Negative Breast Cancer (TNBC) Cell Lines
Increased apoptosis and suppression of tumor growth in vivo.
CI < 1 (Synergistic)
Note: The Combination Index (CI) is a quantitative measure of drug interaction, where CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.
Experimental Protocols
Cell Viability and Synergy Analysis
A standard method to assess the synergistic effect of drug combinations is the Chou-Talalay method, which calculates a Combination Index (CI).[1][2][3][4]
1. Cell Culture and Seeding:
Cancer cell lines are cultured in appropriate media and seeded into 96-well plates at a predetermined density.
Cells are allowed to adhere overnight before treatment.
2. Drug Treatment:
Cells are treated with a range of concentrations of the CDK4/6 inhibitor (e.g., fovinaciclib) and the PI3K inhibitor, both alone and in combination.
A constant ratio of the two drugs is typically used for combination treatments.
A vehicle control (e.g., DMSO) is included.
3. Cell Viability Assay:
After a defined incubation period (e.g., 72 hours), cell viability is assessed using a standard assay such as the MTT or CellTiter-Glo® Luminescent Cell Viability Assay.
4. Data Analysis and CI Calculation:
The dose-response curves for each drug and their combination are generated.
The CI is calculated using software like CompuSyn, based on the following equation:
CI = (D)₁/(Dx)₁ + (D)₂/(Dx)₂
where (Dx)₁ and (Dx)₂ are the doses of drug 1 and drug 2 alone required to produce a certain effect (e.g., 50% inhibition), and (D)₁ and (D)₂ are the doses of drug 1 and drug 2 in combination that produce the same effect.[5]
In Vivo Xenograft Studies
1. Animal Models:
Immunocompromised mice (e.g., nude or SCID mice) are used.
Human cancer cells are implanted subcutaneously to establish tumors.
2. Drug Administration:
Once tumors reach a specified size, mice are randomized into treatment groups: vehicle control, single-agent CDK4/6 inhibitor, single-agent PI3K inhibitor, and the combination.
Drugs are administered according to a predetermined schedule and route (e.g., oral gavage).
3. Tumor Growth Measurement:
Tumor volume is measured regularly using calipers.
Animal body weight is monitored as an indicator of toxicity.
4. Endpoint Analysis:
At the end of the study, tumors are excised, weighed, and may be used for further analysis (e.g., Western blotting, immunohistochemistry) to assess downstream signaling pathway modulation.
Signaling Pathway Interactions
The synergistic effect of combining CDK4/6 and PI3K inhibitors stems from their convergent impact on key cell cycle and survival pathways.
Fovinaciclib Kinase Cross-Reactivity: A Comparative Analysis
For Researchers, Scientists, and Drug Development Professionals Fovinaciclib (also known as FCN-437c) is an orally administered, potent, and selective inhibitor of Cyclin-Dependent Kinase 4 (CDK4) and Cyclin-Dependent Ki...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Fovinaciclib (also known as FCN-437c) is an orally administered, potent, and selective inhibitor of Cyclin-Dependent Kinase 4 (CDK4) and Cyclin-Dependent Kinase 6 (CDK6). These kinases are crucial regulators of the cell cycle, and their inhibition is a validated therapeutic strategy in certain cancers, particularly hormone receptor-positive (HR+), human epidermal growth factor receptor 2-negative (HER2-) breast cancer. This guide provides a comparative overview of the kinase selectivity of Fovinaciclib, supported by available data and detailed experimental methodologies.
Kinase Inhibition Profile
The therapeutic efficacy of kinase inhibitors is intrinsically linked to their selectivity. High selectivity for the intended targets (on-target) minimizes off-target effects, which can lead to toxicity. Fovinaciclib has been specifically designed for high potency and selectivity towards CDK4 and CDK6.
Quantitative Analysis of Kinase Inhibition
Kinase Target
Fovinaciclib (IC50)
Palbociclib (IC50)
Ribociclib (IC50)
CDK4/cyclin D1
Potent Inhibition (specific value not publicly available)
11 nM
10 nM
CDK6/cyclin D3
Potent Inhibition (specific value not publicly available)
Note: IC50 values represent the concentration of the inhibitor required to reduce the activity of the kinase by 50%. Lower values indicate greater potency. Data for Palbociclib and Ribociclib are sourced from publicly available literature and may vary depending on assay conditions.
Based on available information, Fovinaciclib demonstrates a favorable selectivity profile by potently inhibiting CDK4 and CDK6 while sparing other key cell cycle-regulating CDKs such as CDK1 and CDK2.[1][2] This selectivity is crucial for minimizing side effects associated with broader CDK inhibition, such as myelosuppression, which can be linked to CDK1 and CDK2 inhibition.
Experimental Protocols
To determine the kinase selectivity profile of a compound like Fovinaciclib, a comprehensive screening against a large panel of kinases is typically performed. The following methodology outlines a representative in vitro kinase assay protocol that could be employed for such an analysis.
KINOMEscan™ Assay: A Representative Protocol for Kinase Selectivity Profiling
This method quantifies the binding of a test compound to a panel of DNA-tagged kinases.
Principle: The assay is based on a competition binding format. A test compound is incubated with a panel of human kinases that are tagged with a unique DNA identifier. The kinase-compound mixture is then passed over an immobilized, broad-spectrum kinase inhibitor (the ligand). Kinases that do not bind to the test compound will bind to the immobilized ligand and be retained, while kinases bound to the test compound will not be retained and will be washed away. The amount of each kinase remaining is quantified by eluting the bound kinases and measuring the corresponding DNA tag using quantitative PCR (qPCR). The results are typically expressed as a percentage of the control (DMSO vehicle) binding.
Materials:
Test compound (e.g., Fovinaciclib)
KINOMEscan™ kinase panel (e.g., DiscoverX panel of 468 kinases)
Binding buffer
Streptavidin-coated magnetic beads
Biotinylated affinity ligands
Wash buffer
Elution buffer
qPCR reagents
Procedure:
Preparation of Affinity Resin: Streptavidin-coated magnetic beads are incubated with a biotinylated, broad-spectrum kinase inhibitor to generate the affinity resin.
Binding Reaction: The test compound is prepared at the desired screening concentration (e.g., 1 µM) in the binding buffer. Each kinase from the panel is individually mixed with the test compound. A DMSO control is run in parallel for each kinase.
Incubation: The kinase-compound mixtures are incubated to allow for binding to reach equilibrium.
Affinity Capture: The affinity resin is added to each well, and the mixture is incubated to allow kinases not bound to the test compound to bind to the immobilized ligand.
Washing: The beads are washed to remove unbound proteins and the test compound.
Elution: The bound kinases are eluted from the beads.
Quantification: The amount of each kinase in the eluate is quantified by qPCR using primers specific for the DNA tag of each kinase.
Data Analysis: The amount of kinase detected in the presence of the test compound is compared to the amount detected in the DMSO control. The results are expressed as a percentage of control, where a lower percentage indicates stronger binding of the test compound to the kinase.
Signaling Pathway and Experimental Workflow
The diagrams below illustrate the CDK4/6 signaling pathway targeted by Fovinaciclib and a typical experimental workflow for assessing kinase cross-reactivity.
Fovinaciclib inhibits the active Cyclin D-CDK4/6 complex.
Fovinaciclib: A Comparative Analysis of Clinical Trial Data Against Standard of Care in HR+/HER2- Metastatic Breast Cancer
For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the emerging CDK4/6 inhibitor, Fovinaciclib, with the established standard of care for hormone receptor-posi...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the emerging CDK4/6 inhibitor, Fovinaciclib, with the established standard of care for hormone receptor-positive (HR+), human epidermal growth factor receptor 2-negative (HER2-) metastatic breast cancer. This analysis is based on publicly available clinical trial data and focuses on efficacy, safety, and experimental protocols to inform ongoing research and drug development efforts.
Fovinaciclib (FCN-437c) is an orally bioavailable, selective inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6).[1] Its mechanism of action involves inhibiting the phosphorylation of the retinoblastoma protein (Rb), which prevents the cell cycle transition from G1 to S phase, thereby suppressing DNA replication and tumor cell proliferation.[1] Recently, Fovinaciclib citrate (B86180) capsules have received marketing approval in China for the treatment of adult patients with HR+, HER2- locally advanced or metastatic breast cancer, to be used in combination with an aromatase inhibitor as initial endocrine therapy.[2]
This guide will compare the available clinical trial data for Fovinaciclib with the pivotal trial data of the three established CDK4/6 inhibitors that form the cornerstone of standard of care in this setting: palbociclib (B1678290), ribociclib (B560063), and abemaciclib (B560072). It is important to note that the available data for Fovinaciclib is from earlier phase trials (Phase 1b and 2), while the data for the standard of care is from more extensive Phase 3 trials.[3][4] Therefore, direct comparisons of long-term outcomes like median progression-free survival (PFS) and overall survival (OS) are preliminary and should be interpreted with caution until Phase 3 results for Fovinaciclib become available. Two Phase 3 trials for Fovinaciclib are currently ongoing (NCT05438810 and NCT05439499).[4]
There is currently no available clinical trial data for Fovinaciclib in the context of Acute Myeloid Leukemia (AML). Therefore, a comparison with the standard of care for AML is not included in this guide.
Efficacy Data in HR+/HER2- Metastatic Breast Cancer
The following tables summarize the key efficacy endpoints from clinical trials of Fovinaciclib and the standard-of-care CDK4/6 inhibitors in combination with endocrine therapy for the first-line treatment of HR+/HER2- advanced or metastatic breast cancer.
Table 1: Fovinaciclib Efficacy Data (Early Phase Trials)
66.8 months (not statistically significant vs. placebo)
*Non-steroidal aromatase inhibitor (anastrozole or letrozole)
Safety and Tolerability
The safety profiles of CDK4/6 inhibitors are characterized by a class effect of myelosuppression, particularly neutropenia. The available data for Fovinaciclib suggests a similar safety profile to the established CDK4/6 inhibitors.
Table 3: Key Grade ≥3 Adverse Events (AEs) for Fovinaciclib and Standard of Care CDK4/6 Inhibitors
A clear understanding of the trial designs is crucial for interpreting the comparative data.
Fovinaciclib Clinical Trials
Phase 1b (NCT04488107): This dose-expansion study evaluated the safety and preliminary efficacy of Fovinaciclib in combination with letrozole in postmenopausal women with previously untreated HR+/HER2- advanced breast cancer.[3][5] Patients received Fovinaciclib orally once daily on a 21-day-on and 7-day-off schedule.[3][5] The recommended Phase 2 dose (RP2D) was determined to be 200 mg.[3][5]
Phase 2: This multicenter, open-label study evaluated the antitumor activity, pharmacokinetics, and safety of Fovinaciclib. Cohort 1 enrolled post-menopausal patients (treatment-naïve or second-line) who received Fovinaciclib (200 mg QD, 21/7 schedule) plus fulvestrant. Cohort 2 enrolled pre-menopausal, treatment-naïve patients who received Fovinaciclib plus letrozole and goserelin.[4]
Standard of Care Pivotal Trials
PALOMA-2 (NCT01740427): A randomized, double-blind, placebo-controlled Phase 3 trial that evaluated the efficacy and safety of palbociclib in combination with letrozole versus placebo plus letrozole as initial endocrine-based therapy in postmenopausal women with ER+/HER2- advanced breast cancer.[6]
MONALEESA-2 (NCT01958021): A randomized, double-blind, placebo-controlled Phase 3 trial that investigated the efficacy and safety of ribociclib in combination with letrozole compared to placebo plus letrozole in postmenopausal women with HR+/HER2- advanced breast cancer who had received no prior therapy for advanced disease.[2]
MONARCH 3 (NCT02246621): A randomized, double-blind, placebo-controlled Phase 3 study that assessed the efficacy and safety of abemaciclib in combination with a nonsteroidal aromatase inhibitor (anastrozole or letrozole) versus placebo plus an NSAI as initial therapy for postmenopausal women with HR+/HER2- advanced breast cancer.[7]
Visualizing the Mechanism of Action and Clinical Trial Workflow
To further elucidate the concepts discussed, the following diagrams have been generated using the DOT language.
Caption: Mechanism of action of Fovinaciclib in inhibiting the CDK4/6-Rb pathway.
Caption: Generalized workflow for a randomized controlled clinical trial of a CDK4/6 inhibitor.
Navigating the Disposal of Fovinaciclib: A Guide for Laboratory Professionals
Absence of specific manufacturer guidelines necessitates adherence to general best practices for antineoplastic agents. Researchers, scientists, and drug development professionals handling Fovinaciclib, a cyclin-dependen...
Author: BenchChem Technical Support Team. Date: December 2025
Absence of specific manufacturer guidelines necessitates adherence to general best practices for antineoplastic agents. Researchers, scientists, and drug development professionals handling Fovinaciclib, a cyclin-dependent kinase (CDK) inhibitor with antineoplastic properties, must observe rigorous disposal procedures to ensure laboratory safety and environmental protection.[1][2] In the absence of explicit disposal instructions from the manufacturer, the following step-by-step guidance, synthesized from established protocols for cytotoxic and hazardous pharmaceutical waste, should be implemented.
Personal Protective Equipment (PPE) is Non-Negotiable
Prior to handling Fovinaciclib in any form, personnel must be equipped with appropriate Personal Protective Equipment (PPE) to minimize exposure risks. This includes:
Double gloving: Wear two pairs of chemotherapy-grade gloves.
Protective gown: A disposable, solid-front gown is essential.
Eye and face protection: Use safety goggles or a face shield.
Respiratory protection: A fit-tested respirator (e.g., N95) may be necessary depending on the handling procedure and risk assessment.
Segregation and Collection: The First Line of Defense
Proper waste segregation at the point of generation is critical to prevent cross-contamination and ensure appropriate disposal pathways.
1. Identify Fovinaciclib Waste Streams: Categorize all materials that have come into contact with Fovinaciclib. This includes:
Bulk Contaminated Waste: Unused or expired Fovinaciclib, partially used vials, and materials used to clean up significant spills.
Trace Contaminated Waste: Empty vials, syringes, needles, PPE (gloves, gowns), and other disposable items with minimal residual drug.
Sharps Waste: Needles, syringes, and other sharp instruments contaminated with Fovinaciclib.
2. Utilize Designated Waste Containers:
Bulk and Trace Solid Waste: Collect in a designated, leak-proof, and puncture-resistant container clearly labeled as "Hazardous Drug Waste" or "Chemotherapy Waste." These containers are often color-coded, typically yellow or purple.[3]
Liquid Waste: Collect in a sealed, leak-proof container. Do not dispose of liquid Fovinaciclib waste down the drain.[4]
Sharps Waste: Immediately place all contaminated sharps into a designated, puncture-resistant sharps container that is also clearly labeled for chemotherapy waste.[3][5]
Disposal Procedures: A Step-by-Step Protocol
Containment at the Source: All waste items must be placed in the appropriate, labeled container immediately after use to minimize the risk of exposure and environmental contamination.
Sealing and Labeling: Once a waste container is full (typically three-quarters capacity), securely seal it. Ensure the label is complete and clearly visible, indicating the contents as "Hazardous Drug Waste" and including the date.
Storage: Store sealed waste containers in a designated, secure area away from general laboratory traffic until they are collected for disposal. This area should be clearly marked as a hazardous waste accumulation site.
Professional Disposal: Arrange for the collection and disposal of Fovinaciclib waste through a licensed hazardous waste management company. These specialized services ensure that the waste is transported and destroyed in compliance with all federal, state, and local regulations, typically via incineration at a permitted facility.[6][7]
Chemical and Physical Properties of Fovinaciclib
For reference and safe handling, the following table summarizes key chemical and physical properties of Fovinaciclib.
Property
Value
Molecular Formula
C29H40N8OS
Molecular Weight
548.75 g/mol
CAS Number
2146171-49-3
Appearance
To be determined
Solubility
To be determined
Storage Condition
Dry, dark, and at 0 - 4°C for short term (days to weeks) or -20°C for long term (months to years).[8]
Fovinaciclib Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of Fovinaciclib waste in a laboratory setting.
Caption: Workflow for the safe disposal of Fovinaciclib waste.